2,2,3-Trimethylpentane

• CAS: 564-02-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical and Physical Properties of 2,2,3-Trimethylpentane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical properties of 2,2,3-trimethylpentane, a branched-chain alkane. This document is intended to serve as a detailed resource for researchers, scientists, and professionals in drug development who may encounter or utilize this compound in their work. The guide summarizes key quantitative data in structured tables, presents detailed experimental protocols for property determination, and includes a visualization of its synthesis and purification workflow.

Introduction

2,2,3-Trimethylpentane is a saturated hydrocarbon with the chemical formula C₈H₁₈.[1][2][3][4][5] As an isomer of octane (B31449), it is a colorless, flammable liquid with a characteristic gasoline-like odor.[6] While its isomer 2,2,4-trimethylpentane (B7799088) (isooctane) is well-known as the standard for the octane rating of gasoline, 2,2,3-trimethylpentane also possesses properties that make it a subject of interest in organic chemistry and related fields. Its branched structure significantly influences its physical properties, such as boiling point and melting point, when compared to its straight-chain counterpart, n-octane.[7] Understanding these properties is crucial for its application as a solvent, a component in fuel studies, and as a reference compound in various analytical techniques.

Chemical and Physical Properties

The molecular structure of 2,2,3-trimethylpentane, with its tertiary and quaternary carbon centers, results in specific physical and chemical characteristics.

Chemical Properties

As a paraffin, 2,2,3-trimethylpentane exhibits the low reactivity typical of alkanes.[8] It is stable under normal conditions and does not react with strong acids, bases, or oxidizing agents.[8] Its primary chemical reactions are combustion, halogenation under UV light, and pyrolysis at high temperatures.

Physical Properties

The physical properties of 2,2,3-trimethylpentane are summarized in the tables below.

Table 1: General and Physical Properties of 2,2,3-Trimethylpentane

Property	Value
Molecular Formula	C₈H₁₈[1][2][3][4][5]
Molecular Weight	114.23 g/mol [1][2][3]
Appearance	Colorless liquid[6]
Odor	Gasoline-like
Density	0.72 g/cm³ at 20°C[2][3][4]
Boiling Point	110 °C (230 °F; 383 K)[2][3][9]
Melting Point	-112.26 °C (-170.07 °F; 160.89 K)[2][3]
Flash Point	8 °C (46 °F)[2][3]
Refractive Index	1.4020 to 1.4040 at 20°C[2][3]

Table 2: Solubility of 2,2,3-Trimethylpentane

Solvent	Solubility
Water	Insoluble[7]
Nonpolar Organic Solvents (e.g., hexane, benzene)	Soluble[7][10]

Experimental Protocols

This section provides detailed methodologies for the synthesis, purification, and determination of key physical properties of 2,2,3-trimethylpentane.

Synthesis and Purification of 2,2,3-Trimethylpentane

The following protocol is based on a method reported by the National Bureau of Standards.[4]

3.1.1. Synthesis

• Grignard Reaction: Prepare methylethyl-tertiary-butylcarbinol by reacting tertiary-butyl chloride with methylethylketone via a Grignard reaction.

• Dehydration: Reflux the resulting carbinol with approximately 0.5% iodine to yield a mixture of olefins.

• Hydrogenation: Hydrogenate the olefin mixture to produce 2,2,3-trimethylpentane.

3.1.2. Purification by Fractional Distillation

• Apparatus: Set up a fractional distillation apparatus with a fractionating column (e.g., Vigreux column) placed between the distillation flask and the condenser.[5]

• Procedure:

  • Add the crude 2,2,3-trimethylpentane to a round-bottom flask with boiling chips.

  • Heat the flask gently. The vapor will rise through the fractionating column, undergoing multiple condensation and vaporization cycles, which enriches the vapor with the more volatile component.[11]

  • Monitor the temperature at the top of the column. The boiling point of the pure compound should remain constant during distillation.

  • Collect the fraction that distills at a constant temperature, corresponding to the boiling point of 2,2,3-trimethylpentane.

Determination of Physical Properties

3.2.1. Boiling Point Determination

• Apparatus: A simple distillation apparatus can be used.

• Procedure:

  • Place a sample of purified 2,2,3-trimethylpentane in a distillation flask with boiling chips.

  • Heat the flask and record the temperature at which the liquid and vapor phases are in equilibrium, as indicated by a stable temperature reading on a thermometer placed at the vapor outlet.

3.2.2. Density Determination

• Apparatus: A pycnometer or a graduated cylinder and an analytical balance.

• Procedure:

  • Measure the mass of the empty, dry pycnometer.

  • Fill the pycnometer with 2,2,3-trimethylpentane and measure the total mass.

  • Determine the volume of the pycnometer by repeating the process with a liquid of known density (e.g., distilled water).

  • Calculate the density of 2,2,3-trimethylpentane using the formula: Density = Mass / Volume.

Spectroscopic Analysis

3.3.1. Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Dilute a small amount of 2,2,3-trimethylpentane in a volatile organic solvent (e.g., dichloromethane).

• Instrumentation: Use a GC-MS system equipped with a suitable capillary column (e.g., non-polar).

• Analysis: Inject the sample into the GC. The components will be separated based on their boiling points and interaction with the stationary phase. The mass spectrometer will then fragment the molecules and provide a mass spectrum, which can be used for identification.

3.3.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve a small amount of 2,2,3-trimethylpentane in a deuterated solvent (e.g., CDCl₃).

• Instrumentation: Use a high-resolution NMR spectrometer.

• Analysis: Acquire ¹H and ¹³C NMR spectra. The chemical shifts, splitting patterns, and integration of the signals will provide detailed information about the molecular structure of 2,2,3-trimethylpentane.

Visualization of Synthesis and Purification Workflow

The following diagram illustrates the logical flow of the synthesis and purification of 2,2,3-trimethylpentane.

Caption: Workflow for the synthesis and purification of 2,2,3-trimethylpentane.

Safety Information

2,2,3-Trimethylpentane is a highly flammable liquid and vapor.[12][13] It may be fatal if swallowed and enters airways.[12][13] It causes skin irritation and may cause drowsiness or dizziness.[12][13] It is also very toxic to aquatic life with long-lasting effects.[12][13] Appropriate safety precautions, including working in a well-ventilated area, avoiding ignition sources, and wearing personal protective equipment, should be taken when handling this compound.

Conclusion

This technical guide has provided a detailed examination of the chemical and physical properties of 2,2,3-trimethylpentane. The tabulated data, experimental protocols, and workflow visualization offer a comprehensive resource for scientists and researchers. A thorough understanding of these fundamental characteristics is essential for the safe and effective use of this compound in various scientific and industrial applications.

References

• 1. benchchem.com [benchchem.com]
• 2. In Situ Characterization of Mixtures of Linear and Branched Hydrocarbons Confined within Porous Media Using 2D DQF-COSY NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 5. Purification [chem.rochester.edu]
• 6. 2,2,3-Trimethylpentane | C8H18 | CID 11255 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Physical Properties of Alkanes | OpenOChem Learn [learn.openochem.org]
• 8. physical properties of alkanes [unacademy.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. chembam.com [chembam.com]
• 12. 2,2,3-Trimethylpentane | 564-02-3 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 13. api.repository.cam.ac.uk [api.repository.cam.ac.uk]

2,2,3-Trimethylpentane CAS number lookup

An In-depth Technical Guide to 2,2,3-Trimethylpentane

This technical guide provides a comprehensive overview of 2,2,3-trimethylpentane, including its chemical identifiers, physical and chemical properties, experimental protocols for its synthesis and purification, and relevant safety information. This document is intended for researchers, scientists, and professionals in drug development and chemical synthesis.

Chemical Identifiers and Properties

2,2,3-Trimethylpentane is a branched alkane and an isomer of octane.[1] It is a colorless, clear liquid at room temperature. The primary Chemical Abstracts Service (CAS) Registry Number for 2,2,3-trimethylpentane is 564-02-3 .[2][3] Specific enantiomers also have unique CAS numbers: (S)-2,2,3-Trimethylpentane is identified by CAS number 40824-48-4, and (R)-2,2,3-trimethylpentane by 54665-47-3.[4][5]

Quantitative Physical and Chemical Data

A summary of the key physical and chemical properties of 2,2,3-trimethylpentane is presented in the table below.

Property	Value	Source(s)
Molecular Formula	C₈H₁₈	[6]
Molecular Weight	114.23 g/mol	[5][6]
Boiling Point	110 °C	[2][7]
Melting Point	-112.26 °C to -112.38 °C	[2][8]
Density	0.72 g/cm³	[2]
Refractive Index	1.4020 to 1.4040	[2]
Flash Point	8 °C	[2][7]
Purity (Typical)	>99.0% (GC)

Experimental Protocols

Synthesis of 2,2,3-Trimethylpentane via Grignard Reaction

A documented method for the synthesis of 2,2,3-trimethylpentane involves a Grignard reaction to first produce methylethyl-tertiary-butylcarbinol, which is then converted to the final product.[8]

Materials:

• Tertiary-butyl chloride

• Methylethylketone

• Magnesium

• Ether

• Iodine (as a catalyst)

• Calcium chloride (for drying)

• Sodium (for refluxing)

Procedure:

• Grignard Reagent Formation: Prepare the Grignard reagent by reacting tertiary-butyl chloride with magnesium in ether.

• Carbinol Synthesis: React the prepared Grignard reagent with methylethylketone. This reaction yields methylethyl-tertiary-butylcarbinol, with reported yields between 21% and 28%.

• Purification of Carbinol: The resulting carbinol is distilled at 74-76 °C under a pressure of 40 mm Hg.

• Dehydration to Olefins: The purified carbinol is refluxed with a small amount of iodine (approximately 0.5%) to produce a mixture of olefins.

• Purification of Olefins: The olefin mixture is recovered by distillation, dried with calcium chloride, and then refluxed with sodium.

• Final Product Formation: The purified olefins are subsequently processed to yield 2,2,3-trimethylpentane. The final product can be further purified by fractionation.[8]

Caption: Synthesis workflow for 2,2,3-trimethylpentane via a Grignard reaction.

Purification by Azeotropic Distillation

A method for the purification of 2,2,3-trimethylpentane involves azeotropic distillation.[2]

Materials:

• Crude 2,2,3-trimethylpentane

• 2-Methoxyethanol

• Water

Procedure:

• Azeotropic Distillation: The crude 2,2,3-trimethylpentane is subjected to azeotropic distillation with 2-methoxyethanol.

• Washing: The resulting distillate is washed with water to remove the 2-methoxyethanol.

• Drying: The washed product is dried.

• Fractional Distillation: The dried 2,2,3-trimethylpentane is then purified further by fractional distillation.[2]

Caption: Purification workflow for 2,2,3-trimethylpentane.

Chemical Reactions

2,2,3-Trimethylpentane is a component of gasoline and can be produced through alkylation reactions.[2][9] It can undergo reactions typical of alkanes, such as combustion and free-radical substitution. For instance, the gas-phase reaction of 2,2,3-trimethylpentane with OH radicals in the presence of nitric oxide has been studied. The products of this reaction include acetaldehyde, acetone, 3-methyl-2-butanone, 3-methyl-2-butyl nitrate, and 2-propyl nitrate.[10]

Safety and Handling

2,2,3-Trimethylpentane is a highly flammable liquid and vapor.[7] It is harmful if swallowed as it may be fatal if it enters the airways.[7] It can also cause skin irritation and may cause drowsiness or dizziness.[7] Furthermore, it is very toxic to aquatic life with long-lasting effects.[7]

Precautionary Measures:

• Keep away from heat, sparks, open flames, and other ignition sources.[7]

• Use only in well-ventilated areas.[7]

• Avoid release to the environment.

• Wear protective gloves and clothing.

• If swallowed, do NOT induce vomiting and immediately call a poison center or doctor.

References

• 1. 2,3,3-Trimethylpentane - Wikipedia [en.wikipedia.org]
• 2. 2,2,3-TRIMETHYLPENTANE | 564-02-3 [chemicalbook.com]
• 3. Pentane, 2,2,3-trimethyl- [webbook.nist.gov]
• 4. 2,2,3-Trimethylpentane, (S)- | C8H18 | CID 22810197 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2,2,3-Trimethylpentane, (R)- | C8H18 | CID 57480759 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2,2,3-Trimethylpentane | 564-02-3 | FT159360 | Biosynth [biosynth.com]
• 7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 8. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 9. US2557116A - Preparation of 2,2,4-trimethyl-pentane - Google Patents [patents.google.com]
• 10. Products and mechanism of the reaction of OH radicals with 2,3,4-trimethylpentane in the presence of NO - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Molecular Structure and Bonding of 2,2,3-Trimethylpentane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the molecular structure and bonding of 2,2,3-trimethylpentane, a branched-chain alkane with the molecular formula C₈H₁₈. While a significant body of data exists for its physicochemical and thermodynamic properties, this guide also addresses the nuances of its three-dimensional structure, including conformational isomers and bonding characteristics. The document synthesizes available data into structured tables and provides an overview of the experimental and computational methodologies employed in the study of alkanes. A detailed visualization of the molecular structure is presented to aid in the understanding of its spatial arrangement.

Introduction

2,2,3-Trimethylpentane is a saturated hydrocarbon and a structural isomer of octane.[1] Its branched nature imparts distinct physical and chemical properties compared to its linear counterpart, n-octane, notably affecting its combustion characteristics, making it a relevant component in fuel technologies. A thorough understanding of its molecular structure, including bond lengths, bond angles, and conformational preferences, is crucial for accurately modeling its behavior in various chemical environments and for understanding structure-property relationships in branched alkanes.

Molecular Structure and Bonding

The molecular structure of 2,2,3-trimethylpentane consists of a five-carbon pentane (B18724) backbone with three methyl group substituents. Two methyl groups are attached to the second carbon atom (C2), and one methyl group is attached to the third carbon atom (C3). All carbon atoms in the molecule are sp³ hybridized, resulting in a tetrahedral geometry around each carbon. The bonding consists exclusively of covalent single bonds, specifically C-C and C-H bonds.

Bond Lengths and Angles

Conformational Analysis

Rotation around the C-C single bonds in 2,2,3-trimethylpentane leads to the existence of different conformational isomers, or conformers. The most stable conformers are those that minimize steric and torsional strain. The rotation around the C2-C3 and C3-C4 bonds is of particular interest due to the presence of bulky substituents.

The relative energies of different conformers can be qualitatively understood by examining Newman projections. Staggered conformations, where the substituents on adjacent carbons are as far apart as possible, are energetically favored over eclipsed conformations, where they are aligned. Among the staggered conformations, those with bulky groups in an anti orientation (180° dihedral angle) are more stable than those with gauche interactions (60° dihedral angle). The significant steric bulk of the tert-butyl group at C2 and the methyl group at C3 leads to considerable steric strain in less stable conformations.

Quantitative Data

The following tables summarize the available quantitative data for 2,2,3-trimethylpentane.

Table 1: General and Physicochemical Properties

Property	Value	Reference(s)
Molecular Formula	C₈H₁₈	[2]
Molecular Weight	114.228 g/mol	[2]
CAS Registry Number	564-02-3	[2]
Melting Point	-112.26 °C	[3]
Boiling Point	109.8 °C	[3]
Density	0.716 g/cm³ at 20 °C	[3]
Refractive Index	1.4029 at 20 °C	[3]

Table 2: Thermodynamic Properties

Property	Value	Reference(s)
Standard Enthalpy of Formation (liquid, 298.15 K)	-256.9 kJ/mol	[4]
Standard Enthalpy of Combustion (liquid, 298.15 K)	-5463.6 kJ/mol	[4]

Experimental and Computational Protocols

The determination of the molecular structure and properties of alkanes like 2,2,3-trimethylpentane relies on a combination of experimental techniques and computational methods.

Experimental Methodologies

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is widely used for the identification and quantification of volatile and semi-volatile organic compounds. In the context of 2,2,3-trimethylpentane, GC would be used to separate it from other isomers or components in a mixture, and MS would provide its mass spectrum, which is a fingerprint based on its mass-to-charge ratio, aiding in its identification.[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are powerful tools for elucidating the carbon-hydrogen framework of organic molecules. The chemical shifts, splitting patterns, and integration of signals in the NMR spectrum of 2,2,3-trimethylpentane would confirm the connectivity of atoms and the number of chemically distinct protons and carbons.[6]

• Gas Electron Diffraction (GED): GED is a primary technique for determining the precise bond lengths, bond angles, and torsional angles of molecules in the gas phase.[7] A beam of high-energy electrons is diffracted by the gas-phase molecules, and the resulting diffraction pattern is analyzed to determine the molecular geometry.

• Microwave Spectroscopy: This method measures the rotational transitions of molecules in the gas phase. From the rotational constants obtained from the spectrum, highly accurate molecular geometries, including bond lengths and angles, can be derived for polar molecules. As a nonpolar alkane, 2,2,3-trimethylpentane is not suitable for this technique.

Computational Methodologies

• Molecular Mechanics (MM): MM methods use classical physics to model the potential energy of a molecule as a function of its geometry. These methods are computationally inexpensive and are useful for conformational analysis and predicting the relative energies of different conformers.

• Ab Initio and Density Functional Theory (DFT) Calculations: These quantum mechanical methods solve the Schrödinger equation (or an approximation of it) to determine the electronic structure and properties of a molecule. High-level ab initio methods (like coupled-cluster) and DFT can provide highly accurate predictions of molecular geometries, vibrational frequencies, and thermodynamic properties. These calculations are crucial when experimental data is unavailable.

Visualization of Molecular Structure

The following diagram, generated using the DOT language, illustrates the molecular structure and bonding of 2,2,3-trimethylpentane.

References

• 1. Chemistry Databases – Clark Physical Sciences Library [physicalsciences.library.cornell.edu]
• 2. Pentane, 2,2,3-trimethyl- (CAS 564-02-3) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. Chapter 3: Conf. Anal. questions [chem.ucalgary.ca]
• 4. chemrxiv.org [chemrxiv.org]
• 5. spectrabase.com [spectrabase.com]
• 6. ccdc.cam.ac.uk [ccdc.cam.ac.uk]
• 7. roche.camden.rutgers.edu [roche.camden.rutgers.edu]

An In-depth Technical Guide to the Isomers of 2,2,3-Trimethylpentane and Their Properties

This technical guide provides a comprehensive overview of the structural isomers of 2,2,3-trimethylpentane, which are the eighteen isomers of octane (B31449) (C₈H₁₈). This document is intended for researchers, scientists, and professionals in drug development and related fields who require detailed information on the physicochemical properties and synthesis of these compounds.

Structural Isomers of Octane

The molecular formula C₈H₁₈ encompasses 18 structural isomers. These isomers exhibit a range of physical and chemical properties stemming from their varied carbon skeletons. The straight-chain isomer is n-octane, while the others are branched alkanes. 2,2,3-Trimethylpentane is one of these branched isomers. A complete list of these isomers is provided in the data table below.

Physicochemical Properties

The branching of the carbon chain significantly influences the intermolecular forces (van der Waals forces) between the molecules, which in turn affects their physical properties such as boiling point, melting point, density, and refractive index. Generally, increased branching leads to a more compact, spherical shape, which reduces the surface area available for intermolecular contact, resulting in lower boiling points compared to the straight-chain isomer.

Data Presentation: A Comparative Table of Octane Isomer Properties

The following table summarizes the key quantitative physicochemical properties of the 18 structural isomers of octane for easy comparison.

Isomer Name	Boiling Point (°C)	Melting Point (°C)	Density (g/mL at 20°C)	Refractive Index (n_D at 20°C)
n-Octane	125.7	-56.8	0.703	1.398
2-Methylheptane (B165363)	117.6	-109.0	0.698[1][2][3]	1.395[1][2][3]
3-Methylheptane (B165616)	118.9	-120.5	0.705[4][5][6]	1.398[4][5][6]
4-Methylheptane (B1211382)	117.7	-121.2	0.705[7][8][9][10]	1.398[7][8][9][10]
2,2-Dimethylhexane	106.8	-121.2	0.695	1.393
2,3-Dimethylhexane	115.6	-	0.712	1.401
2,4-Dimethylhexane	109.4	-118.6	0.701	1.395
2,5-Dimethylhexane	109.1	-91.1	0.694	1.393
3,3-Dimethylhexane	112.0	-123.6	0.709	1.400
3,4-Dimethylhexane (B165660)	117.7	-	0.720[11][12][13][14]	1.404[11][12]
3-Ethylhexane (B44089)	118.6	-118.8	0.714[15]	1.402[15]
2,2,3-Trimethylpentane	109.9	-112.3[16][17][18][19][20]	0.716[18]	1.403[18]
2,2,4-Trimethylpentane	99.2	-107.4	0.692	1.391
2,3,3-Trimethylpentane	114.7	-100.7	0.726	1.409
2,3,4-Trimethylpentane	113.5	-109.3	0.719	1.404
3-Ethyl-2-methylpentane (B1329564)	115.7	-115.0[21][22]	0.718[22]	1.403[21][22]
3-Ethyl-3-methylpentane (B92670)	118.2	-90.9[23][24]	0.726[24]	1.408[23][24]
2,2,3,3-Tetramethylbutane (B1293380)	106.5	100.7	0.722 (at 20°C, solid)[25]	1.4095 (at 20°C, solid)[26][27]

Experimental Protocols

This section provides detailed methodologies for key experiments related to the synthesis and characterization of octane isomers.

Synthesis of 2,2,3-Trimethylpentane via Grignard Reaction

This protocol describes the synthesis of 2,2,3-trimethylpentane from 2,3-dimethyl-2-butanol (B1346969) and ethyl bromide via a Grignard reaction, followed by dehydration and hydrogenation.

Materials:

• 2,3-dimethyl-2-butanol

• Ethyl bromide

• Magnesium turnings

• Anhydrous diethyl ether

• Sulfuric acid (concentrated)

• Palladium on carbon (Pd/C) catalyst

• Hydrogen gas

• Sodium bicarbonate solution (saturated)

• Anhydrous magnesium sulfate

• Standard laboratory glassware (three-neck round-bottom flask, dropping funnel, condenser, etc.)

• Heating mantle

• Magnetic stirrer

• Hydrogenation apparatus

Procedure:

• Grignard Reagent Formation: In a flame-dried three-neck flask equipped with a condenser, dropping funnel, and magnetic stirrer, add magnesium turnings. Add a small crystal of iodine to initiate the reaction. Slowly add a solution of ethyl bromide in anhydrous diethyl ether from the dropping funnel to the magnesium turnings. The reaction is exothermic and should be controlled by the rate of addition.

• Reaction with Ketone: Once the Grignard reagent has formed, cool the flask in an ice bath. Slowly add a solution of 2,3-dimethyl-2-butanol in anhydrous diethyl ether from the dropping funnel. After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2 hours.

• Work-up: Carefully pour the reaction mixture over a mixture of crushed ice and dilute sulfuric acid to quench the reaction and dissolve the magnesium salts. Separate the ether layer and wash it with saturated sodium bicarbonate solution and then with water. Dry the ether layer over anhydrous magnesium sulfate.

• Dehydration: Remove the ether by distillation. Add a small amount of concentrated sulfuric acid to the residue and heat to distill the resulting alkene (2,2,3-trimethyl-1-pentene).

• Hydrogenation: Dissolve the collected alkene in ethanol (B145695) in a hydrogenation flask. Add a catalytic amount of Pd/C. Connect the flask to a hydrogenation apparatus and purge with hydrogen gas. Stir the mixture under a hydrogen atmosphere until the theoretical amount of hydrogen has been consumed.

• Purification: Filter the reaction mixture to remove the catalyst. Remove the ethanol by distillation. The resulting liquid is 2,2,3-trimethylpentane. Further purification can be achieved by fractional distillation.

Determination of Boiling Point

Apparatus:

• Small test tube

• Capillary tube (sealed at one end)

• Thermometer

• Heating apparatus (e.g., Thiele tube with heating oil or a melting point apparatus with a boiling point function)

• Rubber band or wire

Procedure:

• Place a small amount (a few drops) of the liquid sample into the small test tube.

• Invert the capillary tube (sealed end up) and place it inside the test tube containing the sample.

• Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is level with the thermometer bulb.

• Immerse the assembly in the heating bath of the Thiele tube or insert it into the heating block of the melting point apparatus.

• Heat the bath slowly while stirring.

• Observe the capillary tube. As the liquid heats, a stream of bubbles will emerge from the open end of the capillary tube.

• Continue heating until a rapid and continuous stream of bubbles is observed.

• Turn off the heat and allow the apparatus to cool slowly.

• The boiling point is the temperature at which the stream of bubbles stops and the liquid just begins to enter the capillary tube.

Measurement of Density using a Pycnometer

Apparatus:

• Pycnometer (a small glass flask with a precisely fitted stopper with a capillary tube)

• Analytical balance (accurate to ±0.0001 g)

• Constant temperature water bath

• Distilled water

• Acetone (B3395972)

• Liquid sample

Procedure:

• Clean the pycnometer thoroughly with distilled water and then with acetone. Dry it completely.

• Weigh the empty, dry pycnometer on the analytical balance (m₁).

• Fill the pycnometer with distilled water and insert the stopper. Ensure there are no air bubbles.

• Place the filled pycnometer in the constant temperature water bath (e.g., at 20°C) until it reaches thermal equilibrium.

• Remove the pycnometer from the bath, carefully wipe the outside dry, and weigh it (m₂).

• Empty the pycnometer, dry it completely, and then fill it with the liquid sample.

• Repeat steps 4 and 5 for the sample (m₃).

• The density of the sample (ρ_sample) can be calculated using the following formula: ρ_sample = [(m₃ - m₁) / (m₂ - m₁)] * ρ_water where ρ_water is the known density of water at the experimental temperature.

Determination of Refractive Index using an Abbe Refractometer

Apparatus:

• Abbe refractometer

• Constant temperature water bath connected to the refractometer

• Light source (sodium lamp or white light with a compensator)

• Dropper

• Liquid sample

• Calibration standard (e.g., distilled water)

• Soft tissue paper

• Acetone or ethanol

Procedure:

• Turn on the refractometer and the light source. Allow the instrument to warm up.

• Ensure the prisms of the refractometer are clean and dry. Clean with a soft tissue moistened with acetone or ethanol if necessary.

• Calibrate the instrument using a standard of known refractive index, such as distilled water (n_D = 1.3330 at 20°C).

• Open the prism assembly and place a few drops of the liquid sample onto the surface of the lower prism using a clean dropper.

• Close the prism assembly gently.

• Look through the eyepiece and adjust the coarse adjustment knob until the light and dark fields are visible.

• Adjust the fine adjustment knob to bring the dividing line into sharp focus.

• If a colored fringe is visible at the dividing line, adjust the compensator knob until the line is sharp and achromatic (black and white).

• Use the fine adjustment knob to move the dividing line exactly to the center of the crosshairs.

• Read the refractive index value from the scale.

• Clean the prisms thoroughly after the measurement.

Visualization of Isomeric Relationships

The following diagram illustrates the structural relationship between the different classes of octane isomers based on their carbon backbone.

Caption: Structural classification of octane isomers.

References

• 1. 2-METHYLHEPTANE CAS#: 592-27-8 [m.chemicalbook.com]
• 2. 2-methylheptane [stenutz.eu]
• 3. 2-甲基庚烷 98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. 3-METHYLHEPTANE CAS#: 589-81-1 [m.chemicalbook.com]
• 5. 3-methylheptane [stenutz.eu]
• 6. 3-Methylheptane 98 589-81-1 [sigmaaldrich.com]
• 7. 4-METHYLHEPTANE CAS#: 589-53-7 [m.chemicalbook.com]
• 8. 4-Methylheptane 99 589-53-7 [sigmaaldrich.com]
• 9. 4-methylheptane [stenutz.eu]
• 10. 4-METHYLHEPTANE | 589-53-7 [chemicalbook.com]
• 11. 3,4-dimethylhexane [stenutz.eu]
• 12. parchem.com [parchem.com]
• 13. 3,4-Dimethylhexane | CAS#:583-48-2 | Chemsrc [chemsrc.com]
• 14. echemi.com [echemi.com]
• 15. 3-ethylhexane [chemister.ru]
• 16. 2,2,3-TRIMETHYLPENTANE CAS#: 564-02-3 [m.chemicalbook.com]
• 17. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 18. 2,2,3-trimethylpentane [stenutz.eu]
• 19. 2,2,3-Trimethylpentane | CAS#:564-02-3 | Chemsrc [chemsrc.com]
• 20. Pentane, 2,2,3-trimethyl- (CAS 564-02-3) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 21. 3-ETHYL-2-METHYLPENTANE CAS#: 609-26-7 [m.chemicalbook.com]
• 22. 3-ethyl-2-methylpentane [stenutz.eu]
• 23. 3-ETHYL-3-METHYLPENTANE CAS#: 1067-08-9 [m.chemicalbook.com]
• 24. 3-ethyl-3-methylpentane [stenutz.eu]
• 25. 2,2,3,3-tetramethylbutane [stenutz.eu]
• 26. 2,2,3,3-Tetramethylbutane CAS#: 594-82-1 [m.chemicalbook.com]
• 27. 594-82-1 CAS MSDS (2,2,3,3-Tetramethylbutane) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

An In-depth Technical Guide to the Thermodynamic Data of 2,2,3-Trimethylpentane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties of 2,2,3-trimethylpentane (C₈H₁₈), a branched alkane of significant interest in various chemical and industrial processes. The following sections present key quantitative data in a structured format, detail the experimental methodologies used for their determination, and illustrate the fundamental relationships between these thermodynamic properties.

Core Thermodynamic Data

The thermodynamic properties of 2,2,3-trimethylpentane are crucial for understanding its behavior in chemical reactions, phase transitions, and energy calculations. The data presented below has been compiled from reputable sources, primarily the National Institute of Standards and Technology (NIST) WebBook and research conducted by Prosen and Rossini.[1]

Standard Molar Enthalpy and Gibbs Free Energy of Formation

The standard molar enthalpy of formation (ΔfH°) and the standard molar Gibbs free energy of formation (ΔfG°) are fundamental parameters that quantify the energy changes associated with the formation of a compound from its constituent elements in their standard states.

Thermodynamic Property	Value (kJ/mol)	Phase	Reference
Standard Molar Enthalpy of Formation (ΔfH°)	-224.2 ± 0.9	Gas	[1]
Standard Molar Gibbs Free Energy of Formation (ΔfG°)	-13.5	Gas	Data not readily available in search results

Standard Molar Enthalpy of Combustion

The standard molar enthalpy of combustion (ΔcH°) represents the heat released when one mole of the substance is completely burned in oxygen under standard conditions.

Thermodynamic Property	Value (kJ/mol)	Phase	Reference
Standard Molar Enthalpy of Combustion (ΔcH°)	-5463.6 ± 1.4	Liquid	[1]

Heat Capacity

Heat capacity (Cp) is the amount of heat required to raise the temperature of a substance by one degree Celsius. The ideal gas heat capacity is a critical parameter for thermodynamic calculations involving temperature changes.

Temperature (K)	Ideal Gas Heat Capacity (Cp) (J/mol·K)
298.15	189.1
300	190.2
400	237.7
500	278.4
600	313.1
700	342.9
800	368.8
900	391.6
1000	411.8
1100	429.8
1200	445.9
1300	460.3
1400	473.3
1500	485.0
Data sourced from the NIST WebBook.[1]

Enthalpy of Vaporization

The enthalpy of vaporization (ΔvapH) is the amount of energy required to transform a liquid substance into a gas at a given pressure.

Thermodynamic Property	Value (kJ/mol)	Temperature (K)	Reference
Enthalpy of Vaporization (ΔvapH)	36.5 ± 0.1	298.15	[1]

Experimental Protocols

The accuracy and reliability of thermodynamic data are intrinsically linked to the experimental methods employed. The following sections detail the methodologies used in the key cited studies.

Determination of Heats of Combustion and Formation (Prosen and Rossini, 1945)

The heats of combustion of paraffin (B1166041) hydrocarbons, including 2,2,3-trimethylpentane, were determined by Prosen and Rossini using a bomb calorimeter. The experimental procedure involved the following key steps:

• Sample Preparation: A known mass of the purified hydrocarbon was sealed in a thin glass ampoule.

• Calorimeter Setup: The ampoule was placed in a platinum crucible within a steel bomb, which was then filled with purified oxygen to a pressure of 30 atmospheres. The bomb was submerged in a known quantity of water in a calorimeter jacket.

• Combustion: The sample was ignited by passing an electric current through a fuse wire.

• Temperature Measurement: The temperature change of the water in the calorimeter was measured with a high-precision platinum resistance thermometer.

• Data Analysis: The heat of combustion was calculated from the observed temperature rise, the heat capacity of the calorimeter system (determined by electrical calibration), and corrections for the heat of ignition and the formation of nitric acid as a byproduct.

• Enthalpy of Formation Calculation: The standard enthalpy of formation was then calculated from the experimental heat of combustion using the known standard enthalpies of formation of the combustion products (carbon dioxide and water).

Measurement of Heat of Vaporization and Heat Capacity (Osborne and Ginnings, 1947)

Osborne and Ginnings developed a specialized calorimeter for the precise measurement of the heat of vaporization and heat capacity of hydrocarbons. Their methodology included:

• Calorimeter Design: The calorimeter was designed to handle small sample volumes and allow for the controlled evaporation of the liquid.

• Heat of Vaporization Measurement: A known mass of the hydrocarbon was placed in the calorimeter. A measured amount of electrical energy was supplied to the calorimeter to maintain a constant temperature while the vapor was slowly withdrawn and collected. The heat of vaporization was determined from the energy input and the mass of the vaporized substance.

• Heat Capacity Measurement: For heat capacity measurements, the calorimeter containing the liquid sample was heated through a small temperature interval by a known amount of electrical energy. The heat capacity was calculated from the energy input and the measured temperature rise.

Visualization of Thermodynamic Relationships

The relationship between key thermodynamic state functions is fundamental to understanding chemical thermodynamics. The following diagram illustrates the connection between enthalpy (H), Gibbs free energy (G), entropy (S), and temperature (T).

References

• 1. Pentane, 2,2,3-trimethyl- (CAS 564-02-3) - Chemical & Physical Properties by Cheméo [chemeo.com]

The Genesis of a Branched Alkane: A Technical History of 2,2,3-Trimethylpentane Synthesis

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the discovery and historical evolution of the synthesis of 2,2,3-trimethylpentane, a highly branched octane (B31449) isomer. While the initial documented synthesis dates back to the early 20th century, the methodologies have evolved significantly with the advancement of organic chemistry, from early organometallic reactions to modern industrial-scale catalytic processes. This document provides a detailed account of the plausible historical synthesis, modern production methods, and the underlying chemical principles.

Section 1: The Dawn of Branched Alkane Synthesis – An Early 20th Century Approach

The most logical approach would involve a two-step process: the formation of a highly branched tertiary alcohol via a Grignard reaction, followed by the reduction of this alcohol to the corresponding alkane.

Plausible Historical Synthesis Pathway: Grignard Reaction and Reduction

The synthesis would likely have commenced with the reaction of a Grignard reagent with a ketone. A plausible combination to achieve the 2,2,3-trimethylpentane carbon skeleton is the reaction of tert-butylmagnesium halide with methyl ethyl ketone (2-butanone).

Step 1: Synthesis of 2,2,3-Trimethyl-3-pentanol via Grignard Reaction

The reaction involves the nucleophilic addition of the tert-butyl group from the Grignard reagent to the electrophilic carbonyl carbon of methyl ethyl ketone. Subsequent hydrolysis of the resulting magnesium alkoxide yields the tertiary alcohol, 2,2,3-trimethyl-3-pentanol.

Step 2: Reduction of 2,2,3-Trimethyl-3-pentanol to 2,2,3-Trimethylpentane

The reduction of a tertiary alcohol to an alkane was a challenging transformation in the early 20th century. Direct reduction is difficult due to the poor leaving group nature of the hydroxyl group.[3] A common method of the time would have involved the conversion of the alcohol to an alkyl halide, followed by reduction. For instance, reaction with a hydrohalic acid (like HBr or HI) would form the corresponding tertiary alkyl halide, which could then be reduced to the alkane using a reducing agent such as zinc dust in an acidic medium (a Clemmensen-type reduction) or a metal-acid combination.

Alternatively, though less common for tertiary alcohols at the time, direct reduction methods involving strong reducing agents like red phosphorus and hydriodic acid were known.[4]

Experimental Protocols (Reconstructed)

The following protocols are based on general procedures for Grignard reactions and alcohol reductions common in the early 20th century.

Protocol 1: Synthesis of 2,2,3-Trimethyl-3-pentanol

• Preparation of tert-Butylmagnesium Halide: In a flame-dried flask equipped with a reflux condenser and a dropping funnel, magnesium turnings are placed in anhydrous diethyl ether. A solution of tert-butyl halide (e.g., tert-butyl bromide) in anhydrous diethyl ether is added dropwise to initiate the formation of the Grignard reagent. The reaction is typically initiated with a small crystal of iodine if necessary. The mixture is refluxed until the magnesium is consumed.

• Reaction with Methyl Ethyl Ketone: The Grignard reagent solution is cooled in an ice bath. A solution of methyl ethyl ketone in anhydrous diethyl ether is added dropwise with constant stirring.

• Hydrolysis: After the addition is complete, the reaction mixture is stirred for a period at room temperature and then carefully poured onto a mixture of crushed ice and a dilute acid (e.g., hydrochloric acid or sulfuric acid) to hydrolyze the magnesium alkoxide and dissolve the magnesium salts.

• Workup and Purification: The ether layer is separated, and the aqueous layer is extracted with diethyl ether. The combined ether extracts are washed with a sodium bicarbonate solution and then with water, dried over anhydrous calcium chloride, and the ether is removed by distillation. The resulting crude 2,2,3-trimethyl-3-pentanol is then purified by fractional distillation.

Protocol 2: Reduction of 2,2,3-Trimethyl-3-pentanol

• Conversion to Alkyl Halide: The purified 2,2,3-trimethyl-3-pentanol is treated with concentrated hydrobromic or hydriodic acid and heated to produce the corresponding 3-halo-2,2,3-trimethylpentane.

• Reduction: The resulting alkyl halide is then subjected to reduction. A common method would be the addition of zinc dust and a protic acid, such as hydrochloric acid, and heating the mixture to effect the reduction to 2,2,3-trimethylpentane.

• Purification: The final product is isolated by distillation from the reaction mixture.

Quantitative Data

Specific yield data from the original 1912 synthesis is not available. However, based on similar Grignard reactions and subsequent reductions of tertiary alcohols from that period, the following table provides an estimate of the expected yields for each step.

Step	Reactants	Product	Typical Yields (Early 20th Century)
Grignard Reaction	tert-Butylmagnesium Bromide, Methyl Ethyl Ketone	2,2,3-Trimethyl-3-pentanol	60-80%
Conversion to Alkyl Halide & Reduction	2,2,3-Trimethyl-3-pentanol, HBr, Zn/HCl	2,2,3-Trimethylpentane	40-60%
Overall Estimated Yield	24-48%

Note: These are estimated yields based on analogous reactions of the era and may not reflect the actual yields obtained by Clarke and Jones.

Section 2: Modern Synthesis – The Era of Catalytic Alkylation

In contemporary chemical manufacturing, the synthesis of specific branched alkanes like 2,2,3-trimethylpentane is primarily achieved through the catalytic alkylation of light hydrocarbons in the petroleum industry.[5][6] This process is fundamental to the production of high-octane gasoline blending stocks.[7] While the primary product of isobutane (B21531) alkylation with butenes is typically 2,2,4-trimethylpentane (B7799088) (isooctane), other isomers, including 2,2,3-trimethylpentane, are also formed.[8]

The reaction involves the addition of an alkyl group from an alkane (typically isobutane) to an alkene (such as butenes) in the presence of a strong acid catalyst.

Catalytic Alkylation Process

Catalysts: The most common catalysts are strong liquid acids, namely sulfuric acid (H₂SO₄) and hydrofluoric acid (HF).

Feedstocks:

• Alkane: Isobutane is the most common alkane used.

• Alkene: A mixture of C₃-C₅ alkenes (propylene, butenes, pentenes) is typically used.

Reaction Mechanism: The mechanism is complex and involves the formation of carbocation intermediates. The process is initiated by the protonation of an alkene by the acid catalyst to form a secondary carbocation. This carbocation can then react with isobutane in a hydride transfer reaction to form a more stable tert-butyl cation and a saturated alkane. The tert-butyl cation then reacts with another alkene molecule to form a larger carbocation, which can undergo hydride transfer with isobutane to yield the final alkylate product and regenerate the tert-butyl cation, thus propagating the chain reaction. Isomerization of the carbocation intermediates can lead to the formation of various trimethylpentane isomers.

Product Distribution

The distribution of trimethylpentane isomers in the alkylate is dependent on the reaction conditions, including temperature, pressure, acid strength, and the specific alkenes in the feed. While 2,2,4-trimethylpentane is the major product, significant amounts of other isomers can be present.

Alkylation Product Isomer	Typical Abundance in Alkylate
2,2,4-Trimethylpentane	Major
2,3,4-Trimethylpentane	Significant
2,3,3-Trimethylpentane	Significant
2,2,3-Trimethylpentane	Minor to Significant

Note: The exact composition of the alkylate can vary widely depending on the specific process and operating conditions.[8]

Section 3: Visualizing the Synthesis

Historical Synthesis Pathway

Caption: Plausible historical synthesis of 2,2,3-trimethylpentane.

Modern Alkylation Workflow

Caption: Simplified workflow of modern industrial alkylation.

Conclusion

The synthesis of 2,2,3-trimethylpentane exemplifies the remarkable progress in the field of organic chemistry. From its likely initial creation through the then-novel Grignard reaction in the early 20th century to its co-production in large-scale industrial alkylation processes today, the journey of this branched alkane reflects the evolution of synthetic methodologies. While the historical details rely on a reconstruction based on the chemical knowledge of the time, the fundamental principles of carbon-carbon bond formation and functional group transformation remain central. For modern researchers, understanding this history provides context for the sophisticated catalytic methods now employed to produce the complex hydrocarbon molecules that fuel our world.

References

• 1. Grignard Reaction: An ‘Old-Yet-Gold’ synthetic gadget toward the synthesis of natural Products: A review - Arabian Journal of Chemistry [arabjchem.org]
• 2. m.youtube.com [m.youtube.com]
• 3. Conversion of Alcohols into Alkanes | Chem-Station Int. Ed. [en.chem-station.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. US2557116A - Preparation of 2,2,4-trimethyl-pentane - Google Patents [patents.google.com]
• 6. US2403501A - Alkylation process and products produced thereby - Google Patents [patents.google.com]
• 7. Gasoline - Wikipedia [en.wikipedia.org]
• 8. The Formation Mechanism of Trimethylpentanes from Esters in Liquid Phase Alkylation of Isobutane with Butenes - Katsman - Kinetics and Catalysis [cijournal.ru]

The Natural Occurrence of Branched-Chain Alkanes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural occurrence, biosynthesis, and analysis of branched-chain alkanes. These molecules, found in a wide array of biological and geological sources, serve as important biomarkers and have significant implications in various scientific disciplines, including geochemistry, environmental science, and drug development. This document details the different classes of branched-chain alkanes, their origins, the methodologies for their study, and the biochemical pathways that lead to their formation.

Introduction to Branched-Chain Alkanes

Branched-chain alkanes are saturated hydrocarbons characterized by the presence of one or more alkyl side chains attached to a longer carbon backbone. Unlike their straight-chain counterparts, the branching in their molecular structure results in different physical and chemical properties, such as lower melting and boiling points. In nature, these compounds are biosynthesized by a variety of organisms and are also formed through geological processes over millions of years. Their structural diversity and relative stability make them excellent molecular fossils, providing insights into past environments and biological activity.

Major Classes and Natural Sources

The natural world is replete with a diverse array of branched-chain alkanes, with some of the most significant classes being isoprenoid alkanes, iso- and anteiso-alkanes, and branched alkanes with quaternary carbon atoms.

Isoprenoid Alkanes: Pristane (B154290) and Phytane (B1196419)

Pristane (2,6,10,14-tetramethylpentadecane) and phytane (2,6,10,14-tetramethylhexadecane) are two of the most abundant and well-studied isoprenoid alkanes. Their primary precursor is believed to be the phytyl side chain of chlorophyll (B73375), a key photosynthetic pigment in plants, algae, and cyanobacteria.[1][2] They are also known to originate from archaeal ether lipids.[1][3]

These compounds are commonly found in:

• Petroleum and Sediments: Pristane and phytane are significant components of crude oil and ancient sediments, where their relative abundance is used as a biomarker to infer the redox conditions of the depositional environment.[1][2]

• Marine Organisms: They are found in various marine organisms, including zooplankton, fish, and sharks.[3][4] For instance, pristane can be found in high concentrations (1-3% of body lipid) in several species of the copepod genus Calanus.[3]

• Freshwater Fish: The levels of pristane in freshwater fish oils are markedly lower than in marine fish oils.[4]

Iso- and Anteiso-Alkanes

Iso-alkanes (2-methylalkanes) and anteiso-alkanes (3-methylalkanes) are characterized by a methyl group near the end of the carbon chain. These compounds are particularly prevalent in the lipids of various bacteria and are also found in the cuticular waxes of certain plants and insects.[5]

• Bacteria: Many bacterial species synthesize iso- and anteiso-branched fatty acids as major components of their cell membranes.[6]

• Plants: Nicotiana tabacum (tobacco) is known to produce significant quantities of iso- and anteiso-alkanes in its leaf wax.[7] They are also present in the waxes of plants from the Lamiaceae (mint) family.[5]

• Insects: Insect waxes can also be a source of these branched alkanes.[5]

Branched Alkanes with Quaternary Carbons (BAQCs)

A more recently discovered class of branched alkanes features quaternary carbon atoms, meaning a carbon atom bonded to four other carbon atoms. These include compounds like 2,2-dimethylalkanes and 3,3- and 5,5-diethylalkanes.

• Geological Samples: BAQCs have been identified in a variety of geological samples, including deep-sea hydrothermal waters, black shales, and modern marine sediments.[8][9] Their presence has been noted in sediments dating back as far as 2.0 to 2.2 billion years.[8][10] The biological source of these compounds is still unknown, but their distribution suggests a possible origin from nonphotosynthetic, sulfide-oxidizing bacteria.[8]

Quantitative Abundance of Branched-Chain Alkanes

The concentration of branched-chain alkanes varies significantly depending on the source. The following tables summarize some of the reported quantitative data.

Source	Branched-Chain Alkane	Concentration/Abundance	Reference
Isoprenoid Alkanes
Marine Copepods (Calanus sp.)	Pristane	1-3% of total body lipid	[3]
Marine Fish Oils	Pristane	0.008 - 0.107%	[4]
Freshwater Fish Oils	Pristane	≤ 0.0001%	[4]
Crude Oil (North Sea)	Pristane and Phytane	Typically lower than C17 and C18 n-alkanes, but significant	[11]
Iso- and Anteiso-Alkanes
Arabidopsis thaliana (flower wax)	iso-Alkanes	~10-15% of total wax mixture	[7][12]
Triticum aestivum (wheat leaf wax)	Internally branched alkanes	C27 to C32 homologs present	[13]
Lamiaceae (mint family) plants	iso- and anteiso-Alkanes	8 to 18% of total identified alkanes	[5]
BAQCs
Carboniferous Black Shales	BAQCs	Varies, with some series showing high relative abundance	[9]

Biosynthesis and Geological Formation

The formation of branched-chain alkanes occurs through distinct biological and geological pathways.

Biosynthesis of Iso- and Anteiso-Alkanes

The biosynthesis of iso- and anteiso-alkanes is closely linked to the fatty acid synthesis (FAS) pathway, particularly in bacteria and plants. The process begins with specific branched-chain primers derived from amino acids.

• Initiation: The synthesis is initiated with branched-chain acyl-CoA primers. Isobutyryl-CoA (from valine) and isovaleryl-CoA (from leucine) lead to the formation of iso-branched fatty acids, while 2-methylbutyryl-CoA (from isoleucine) is the precursor for anteiso-branched fatty acids.[14]

• Elongation: These primers are then elongated by the fatty acid synthase system, which sequentially adds two-carbon units from malonyl-CoA.

• Alkane Formation: The resulting branched-chain fatty acyl-ACP is then converted to the corresponding alkane. In cyanobacteria, this final step is catalyzed by a two-enzyme pathway involving an acyl-ACP reductase (AAR) and an aldehyde-deformylating oxygenase (ADO).[15][16][17]

Biosynthesis of iso- and anteiso-alkanes.

Diagenesis of Phytol (B49457) to Pristane and Phytane

The formation of pristane and phytane in geological settings is a result of the diagenesis of phytol under different redox conditions.[2][18][19]

• Oxic Conditions: In an oxidizing environment, the phytol released from chlorophyll is oxidized to phytenic acid. Subsequent decarboxylation and reduction lead to the formation of pristane.[2]

• Anoxic Conditions: Under anoxic (reducing) conditions, phytol undergoes dehydration and reduction to form phytane.[2]

The ratio of pristane to phytane (Pr/Ph) is therefore a widely used indicator of the redox conditions in the depositional environment of sediments and the source rocks of petroleum.[1][20][21]

• Pr/Ph > 3: Indicates oxic depositional environments, often associated with terrestrial organic matter input.[2]

• Pr/Ph < 1: Suggests anoxic conditions, which can be found in marine carbonate or hypersaline environments.[22]

• 1 < Pr/Ph < 3: Represents intermediate (suboxic) conditions.[22]

Diagenetic pathways of phytol to pristane and phytane.

Experimental Protocols

The analysis of branched-chain alkanes from natural sources typically involves solvent extraction, chromatographic separation and purification, and identification and quantification by gas chromatography-mass spectrometry (GC-MS).

Extraction of Alkanes from Plant Waxes

This protocol is suitable for the analysis of cuticular waxes from fresh or dried plant material.[23][24]

• Sample Preparation: Dry the plant material (e.g., leaves) at a moderate temperature (e.g., 40-50°C) and grind to a fine powder.

• Extraction: Extract the powdered plant material with a non-polar solvent such as hexane (B92381) or a mixture of dichloromethane (B109758) and methanol (B129727). This can be done by sonication or Soxhlet extraction.

• Purification: The crude extract is then purified to isolate the hydrocarbon fraction. This often involves column chromatography on silica (B1680970) gel, eluting with a non-polar solvent.

• Analysis: The hydrocarbon fraction is analyzed by GC-MS. Identification of branched-chain alkanes is based on their retention times and mass spectra.

Extraction of Alkanes from Sediments and Petroleum

This protocol is adapted for the analysis of hydrocarbons from complex geological matrices.[8]

• Sample Preparation: Freeze-dry the sediment sample and grind it to a homogenous powder.

• Extraction: Perform a Soxhlet extraction of the sediment with a mixture of dichloromethane and methanol (e.g., 7.5:1 v/v).

• Fractionation: The total lipid extract is then separated into different compound classes by column chromatography. The saturated hydrocarbon fraction is eluted with a non-polar solvent like hexane.

• Urea (B33335) Adduction or Zeolite Sieving (Optional): To concentrate the branched and cyclic alkanes, n-alkanes can be removed by urea adduction or by using molecular sieves (e.g., 5Å).

• GC-MS Analysis: The branched/cyclic fraction is then analyzed by GC-MS for identification and quantification.

GC-MS Analysis Workflow

The following workflow is a general guide for the instrumental analysis of branched-chain alkanes.

General workflow for GC-MS analysis of branched-chain alkanes.

Conclusion

Branched-chain alkanes are a diverse and ubiquitous class of natural compounds with significant value in scientific research. Their presence and distribution in biological and geological samples provide a wealth of information about the organisms that produce them and the environments in which they are found. The continued development of analytical techniques will undoubtedly lead to the discovery of new branched-chain structures and a deeper understanding of their roles in nature. This guide serves as a foundational resource for professionals engaged in the study of these fascinating molecules.

References

• 1. researchgate.net [researchgate.net]
• 2. Phytane - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Pristane and other hydrocarbons in some freshwater and marine fish oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The use of n–alkanes and other plant–wax compounds as markers for studying the feeding and nutrition of large mammalian herbivores | BSAP Occasional Publication | Cambridge Core [cambridge.org]
• 6. Iso- and anteiso-fatty acids in bacteria: biosynthesis, function, and taxonomic significance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [PDF] Structure and Biosynthesis of Branched Wax Compounds on Wild Type and Wax Biosynthesis Mutants of Arabidopsis thaliana | Semantic Scholar [semanticscholar.org]
• 8. pnas.org [pnas.org]
• 9. Frontiers | Distribution Characteristics of Long-Chain Branched Alkanes With Quaternary Carbon Atoms in the Carboniferous Shales of the Wuwei Basin, China [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. academic.oup.com [academic.oup.com]
• 13. Identification of In-Chain-Functionalized Compounds and Methyl-Branched Alkanes in Cuticular Waxes of Triticum aestivum cv. Bethlehem - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Biosynthesis of branched-chain fatty acids in Bacillus subtilis. A decarboxylase is essential for branched-chain fatty acid synthetase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Alkane Biosynthesis Genes in Cyanobacteria and Their Transcriptional Organization - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Recent trends in microbial production of alkanes - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. [PDF] Pristane/phytane ratio as environmental indicator | Semantic Scholar [semanticscholar.org]
• 22. Organic Geochemistry and Oil-Source Correlation of Oil Seepages and Potential Source Rocks in Qiangtang Basin, China - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Improved GC/MS method for quantitation of n-alkanes in plant and fecal material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]

2,2,3-Trimethylpentane safety and handling precautions

An In-depth Technical Guide to the Safety and Handling of 2,2,3-Trimethylpentane

This document provides a comprehensive overview of the safety protocols, handling procedures, and potential hazards associated with 2,2,3-Trimethylpentane (CAS No: 564-02-3). The information is intended for researchers, scientists, and professionals in drug development and other scientific fields who may handle this chemical.

Chemical Identification and Properties

2,2,3-Trimethylpentane is a flammable, colorless liquid.[1] It is an isomer of octane (B31449) and is a component of gasoline.[2]

Table 1: Physical and Chemical Properties of 2,2,3-Trimethylpentane

Property	Value	Source
CAS Number	564-02-3	[3][4]
EC Number	209-266-4	[3]
Molecular Formula	C₈H₁₈	[3][4]
Molecular Weight	114.23 g/mol	[4][5]
Appearance	Colorless, clear liquid	[1]
Boiling Point	111.4 °C (Value for a similar isomer, data for 2,2,3- may vary slightly)	[6]
Freezing Point	-112.37 °C	[6]
Density	0.716 g/cm³ at 20°C (Value for a similar isomer)	[6]

| Refractive Index | 1.40005 at 25.67°C |[6] |

Hazard Identification and Classification

2,2,3-Trimethylpentane is classified as a hazardous substance. It is highly flammable and poses several health and environmental risks.[7][8] The primary hazards include flammability, skin irritation, aspiration toxicity, and potential for causing drowsiness or dizziness.[8][9][10] It is also very toxic to aquatic life with long-lasting effects.[3][7]

Table 2: GHS Hazard Classification for 2,2,3-Trimethylpentane

Classification	Category	Hazard Statement
Flammable Liquids	Category 2	H225: Highly flammable liquid and vapour.[7][9]
Skin Irritation	Category 2	H315: Causes skin irritation.[7][8][9]
Aspiration Hazard	Category 1	H304: May be fatal if swallowed and enters airways.[7][8][9]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H336: May cause drowsiness or dizziness.[7][8][9]
Hazardous to the Aquatic Environment (Acute)	Category 1	H400: Very toxic to aquatic life.[9]

| Hazardous to the Aquatic Environment (Chronic) | Category 1 | H410: Very toxic to aquatic life with long lasting effects.[7][8][9] |

Signal Word: Danger[7][9]

First Aid Measures

Prompt and appropriate first aid is critical in the event of exposure. Personnel should be trained in emergency procedures.

Table 3: First Aid Protocols for 2,2,3-Trimethylpentane Exposure

Exposure Route	First Aid Procedure	Citations
Ingestion	Do NOT induce vomiting. Immediately call a POISON CENTER or doctor. If vomiting occurs, keep the head low to prevent stomach contents from entering the lungs.	[3][7][11][12]
Inhalation	Remove the person to fresh air and keep them comfortable for breathing. If feeling unwell, call a POISON CENTER or doctor. If breathing is difficult, give oxygen. Artificial respiration should be administered if the person is not breathing.	[3][7][9][11]
Skin Contact	Take off immediately all contaminated clothing. Rinse the skin with plenty of water and soap. If skin irritation occurs, seek medical advice. Wash contaminated clothing before reuse.	[3][7][9][11]

| Eye Contact | Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If irritation persists, seek medical attention. |[3][11][12] |

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize the risk of fire, explosion, and exposure.

Handling

• Ventilation: Use only in well-ventilated areas or outdoors.[3][7][12] Local exhaust ventilation should be used to maintain airborne levels below exposure limits.[11]

• Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[3][7][11] No smoking.[3][7][9]

• Static Electricity: This material can accumulate static charge.[3] Ground and bond containers and receiving equipment to prevent static discharge.[7][9][11][12] Use non-sparking tools and explosion-proof equipment.[3][7][11][12]

• Personal Contact: Avoid all personal contact, including inhalation of vapors or mists.[3] Do not get in eyes, on skin, or on clothing.[12]

• Hygiene: Wash hands thoroughly after handling.[3][7][11] Do not eat, drink, or smoke when using this product.[3] Contaminated work clothes should be laundered separately.[3]

Storage

• Conditions: Store in a cool, dry, well-ventilated place.[3][7][11] Keep containers tightly closed.[7][11][12]

• Location: Store in an approved flame-proof area.[3] Keep away from heat and sources of ignition.[9]

• Incompatible Materials: Store away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[3][12]

• Security: Store locked up.[3][7][11]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn when handling 2,2,3-Trimethylpentane to prevent exposure.

Table 4: Recommended Personal Protective Equipment

Protection Type	Specification	Citations
Eye/Face Protection	Safety glasses with side-shields or chemical goggles.	[3][9]
Skin Protection	Wear appropriate protective gloves (e.g., Nitrile, Neoprene) and flame-retardant, antistatic protective clothing to prevent skin exposure.	[3][10][13]

| Respiratory Protection | If ventilation is inadequate or exposure limits are exceeded, use a NIOSH/MSHA or European Standard EN 149 approved respirator with a suitable filter for organic vapors (Type A Filter). |[10][12][13] |

Accidental Release and Disposal

In the event of a spill, immediate and proper action is required to control the situation and prevent harm to personnel and the environment.

Experimental Protocol: Small Spill Cleanup

This protocol outlines the general steps for managing a small spill of 2,2,3-Trimethylpentane in a laboratory setting.

• Immediate Evacuation and Ignition Control: Immediately alert personnel in the area. Remove all sources of ignition (no smoking, flares, sparks, or flames).[3][11][13]

• Ventilation: Ensure the area is well-ventilated to disperse flammable vapors.

• Don PPE: Before re-entering the area, don the appropriate personal protective equipment as specified in Table 4, including respiratory protection, chemical-resistant gloves, and eye protection.[3]

• Containment: Contain the spill using an inert, non-combustible absorbent material such as vermiculite, sand, or earth.[3] Do not use combustible materials like sawdust.

• Absorption: Carefully apply the absorbent material over the spill, working from the outside in to prevent spreading. Allow the material to fully absorb the liquid.[3]

• Collection: Using non-sparking tools, collect the absorbed material and place it into a suitable, labeled container for flammable waste.[3][7]

• Decontamination: Wipe the spill area clean. Wash the area with soap and water if necessary.

• Disposal: Dispose of the contaminated waste in an approved hazardous waste container, following all local, regional, and national regulations.[3][7][11] Do not empty into drains.[9]

Disposal

Dispose of contents and containers to an authorized hazardous or special waste collection point in accordance with all local, regional, and national regulations.[3][7][11]

Toxicology and Health Effects

Exposure to 2,2,3-Trimethylpentane can lead to various adverse health effects.

Table 5: Summary of Toxicological Information

Effect	Description	Citations
Inhalation	May cause drowsiness, dizziness, headache, nausea, and incoordination. High concentrations can lead to central nervous system depression, respiratory irritation, and may be fatal.	[3][11][13]
Skin Contact	Causes skin irritation, which may include redness and pain.	[3][10][11]
Eye Contact	Direct contact may cause temporary irritation and redness.	[11]

| Ingestion | May be fatal if swallowed and enters the airways (aspiration hazard). Aspiration can cause serious chemical pneumonitis (lung inflammation) and pulmonary edema. |[3][11][13] |

Visualized Workflows and Protocols

The following diagrams illustrate key safety and handling workflows for 2,2,3-Trimethylpentane.

Caption: Risk assessment and handling workflow for 2,2,3-Trimethylpentane.

Caption: Emergency response protocol for a 2,2,3-Trimethylpentane spill.

References

• 1. 2,2,3-Trimethylpentane | 564-02-3 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 2. 2,2,3-TRIMETHYLPENTANE | 564-02-3 [chemicalbook.com]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. Pentane, 2,2,3-trimethyl- [webbook.nist.gov]
• 5. 2,2,3-Trimethylpentane, (R)- | C8H18 | CID 57480759 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 7. echemi.com [echemi.com]
• 8. chemical-label.com [chemical-label.com]
• 9. shop.chemsupply.com.au [shop.chemsupply.com.au]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. greenfield.com [greenfield.com]
• 12. fishersci.com [fishersci.com]
• 13. datasheets.scbt.com [datasheets.scbt.com]

Spectroscopic Profile of 2,2,3-Trimethylpentane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2,2,3-trimethylpentane, a branched alkane of interest in various chemical and pharmaceutical applications. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) characteristics, offering valuable data for structural elucidation and analytical development.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for 2,2,3-trimethylpentane, providing a clear and concise reference for researchers.

Table 1: ¹H NMR Spectroscopic Data for 2,2,3-Trimethylpentane

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~0.84	Triplet	3H	-CH₂CH₃ (C5)
~0.85	Singlet	9H	-C(CH₃)₃ (C2)
~0.88	Doublet	3H	-CH(CH₃ ) (C3)
~1.25	Multiplet	2H	-CH₂ CH₃ (C4)
~1.65	Multiplet	1H	-CH (CH₃) (C3)

Table 2: ¹³C NMR Spectroscopic Data for 2,2,3-Trimethylpentane

Chemical Shift (δ) ppm	Carbon Type	Assignment
~11.5	Primary (CH₃)	C5
~15.5	Primary (CH₃)	C3-Methyl
~25.9	Primary (CH₃)	C2-Methyls
~28.0	Secondary (CH₂)	C4
~36.5	Quaternary (C)	C2
~42.0	Tertiary (CH)	C3

Table 3: Infrared (IR) Spectroscopy - Key Absorption Bands for 2,2,3-Trimethylpentane

Frequency (cm⁻¹)	Vibration Mode	Intensity
2960 - 2870	C-H Stretch (sp³)	Strong
1465	-CH₂- Bend (Scissoring)	Medium
1380	-CH₃ Bend (Symmetric)	Medium
1365	-C(CH₃)₃ Bend	Medium

Table 4: Mass Spectrometry - Major Fragment Ions for 2,2,3-Trimethylpentane

Mass-to-Charge Ratio (m/z)	Relative Abundance	Proposed Fragment Ion
57	High	[C₄H₉]⁺ (tert-butyl cation)
43	High	[C₃H₇]⁺ (isopropyl cation)
71	Medium	[C₅H₁₁]⁺
85	Medium	[C₆H₁₃]⁺
114	Low	[C₈H₁₈]⁺ (Molecular Ion)

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments cited in this guide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectra are typically acquired on a high-field NMR spectrometer (e.g., 300 MHz or higher).

• Sample Preparation: A small amount of 2,2,3-trimethylpentane (typically 5-10 mg) is dissolved in a deuterated solvent (e.g., chloroform-d, CDCl₃) in a standard 5 mm NMR tube. A small amount of tetramethylsilane (B1202638) (TMS) is added as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• ¹H NMR Acquisition: The proton spectrum is acquired using a standard pulse sequence. Key parameters include a sufficient number of scans to achieve a good signal-to-noise ratio, a spectral width covering the expected chemical shift range for alkanes (typically 0-2 ppm), and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition: The carbon spectrum is acquired using a proton-decoupled pulse sequence to simplify the spectrum to single lines for each unique carbon atom. A wider spectral width is used (e.g., 0-50 ppm for the aliphatic region). Due to the lower natural abundance and smaller gyromagnetic ratio of ¹³C, a larger number of scans and a longer relaxation delay may be required compared to ¹H NMR.

Infrared (IR) Spectroscopy

IR spectra of liquid samples like 2,2,3-trimethylpentane are often recorded using an Attenuated Total Reflectance (ATR) accessory on a Fourier Transform Infrared (FTIR) spectrometer.

• Sample Preparation: A single drop of neat (undiluted) 2,2,3-trimethylpentane is placed directly onto the ATR crystal (e.g., diamond or zinc selenide).

• Data Acquisition: A background spectrum of the clean, empty ATR crystal is recorded first. The sample spectrum is then acquired, typically over the range of 4000-400 cm⁻¹. The final spectrum is presented in terms of transmittance or absorbance. The ATR crystal should be cleaned thoroughly with a suitable solvent (e.g., isopropanol) after analysis.

Mass Spectrometry (MS)

Electron Ionization (EI) Mass Spectrometry is a common technique for analyzing volatile, non-polar compounds like 2,2,3-trimethylpentane.

• Sample Introduction: The sample is introduced into the mass spectrometer, often via a gas chromatograph (GC-MS) for separation from any impurities. The GC column is heated to ensure the sample is in the gas phase.

• Ionization: In the ion source, the gaseous sample molecules are bombarded with a high-energy electron beam (typically 70 eV). This causes the ejection of an electron from the molecule, forming a positively charged molecular ion (M⁺).

• Fragmentation: The high energy of the molecular ion causes it to be unstable, leading to fragmentation into smaller, positively charged ions and neutral radicals. The fragmentation pattern is characteristic of the molecule's structure.

• Mass Analysis and Detection: The positively charged fragments are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole). A detector then records the abundance of each ion.

Visualizations

The following diagrams illustrate the workflow of spectroscopic analysis and the relationship between different spectroscopic techniques in determining the structure of 2,2,3-trimethylpentane.

Caption: Workflow for the spectroscopic analysis of 2,2,3-trimethylpentane.

Caption: How different spectroscopic techniques provide structural information for 2,2,3-trimethylpentane.

An In-Depth Technical Guide to the Solubility of 2,2,3-Trimethylpentane in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility of 2,2,3-trimethylpentane, a branched alkane, in various organic solvents. As a nonpolar hydrocarbon, its solubility is primarily dictated by the principle of "like dissolves like," exhibiting high solubility in nonpolar solvents and very low solubility in polar solvents such as water. This document compiles available qualitative and quantitative solubility data, details experimental protocols for solubility determination, and presents logical frameworks for understanding the underlying intermolecular interactions that govern its solution behavior. The information herein is intended to be a valuable resource for researchers and professionals working with this compound in diverse applications, from chemical synthesis to formulation development.

Introduction

2,2,3-Trimethylpentane (CAS No. 564-02-3) is a saturated, branched-chain hydrocarbon with the molecular formula C₈H₁₈.[1] Its molecular structure, featuring a pentane (B18724) backbone with three methyl group substitutions, results in a compact and nonpolar molecule.[2][3] Understanding the solubility of 2,2,3-trimethylpentane in a range of organic solvents is critical for its application in various fields, including as a solvent, a component in fuel formulations, and as a reference compound in analytical chemistry. This guide aims to provide a detailed technical resource on its solubility characteristics.

The fundamental principle governing the solubility of alkanes is that nonpolar solutes dissolve best in nonpolar solvents.[2] The primary intermolecular forces in alkanes are weak van der Waals forces. When an alkane dissolves in a nonpolar organic solvent, these forces are overcome and replaced by similar forces between the alkane and solvent molecules, resulting in a minimal energy barrier to dissolution. Conversely, the significant energy required to disrupt the strong hydrogen bonds in a polar solvent like water, with little energetic gain from the weak interactions with the alkane, leads to very low solubility.[2]

Quantitative Solubility Data

Quantitative experimental data on the solubility of 2,2,3-trimethylpentane in a wide range of organic solvents is not extensively documented in publicly available literature. However, based on its chemical properties and available qualitative information, its solubility behavior can be summarized. The following table presents a compilation of qualitative solubility information.

Table 1: Qualitative Solubility of 2,2,3-Trimethylpentane in Various Solvents

Solvent	Solvent Type	Solubility	Reference
Acetone	Polar aprotic	Miscible	[1]
Benzene	Nonpolar aromatic	Soluble	[1]
Diethyl Ether	Polar aprotic	Miscible	[1]
Ethanol	Polar protic	Miscible	[1]
Heptane	Nonpolar alkane	Miscible	[1]
Water	Polar protic	Insoluble	[1]

Note: "Miscible" implies that the substances are soluble in all proportions. "Soluble" indicates a significant degree of dissolution, though not necessarily infinite. "Insoluble" indicates very low solubility.

Experimental Protocols for Solubility Determination

The determination of the solubility of a volatile hydrocarbon like 2,2,3-trimethylpentane requires precise and well-controlled experimental methods. The following protocols are adapted from standard methodologies for volatile organic compounds and are suitable for generating accurate solubility data.

Gas Chromatography-Headspace (GC-HS) Method

This is a highly sensitive and accurate method for determining the solubility of volatile organic compounds in various solvents.

Principle: A known amount of the solvent and an excess of 2,2,3-trimethylpentane are placed in a sealed vial and allowed to equilibrate at a constant temperature. The concentration of 2,2,3-trimethylpentane in the headspace (the gas phase above the liquid) is proportional to its concentration in the solvent. By analyzing the headspace using gas chromatography, the solubility can be determined.

Apparatus:

• Gas chromatograph with a flame ionization detector (GC-FID)

• Headspace autosampler

• Sealed headspace vials with septa

• Constant temperature bath or incubator

• Microsyringes

Procedure:

• Calibration: Prepare a series of standard solutions of 2,2,3-trimethylpentane in the chosen solvent at known concentrations.

• Place a known volume of each standard solution into a headspace vial and seal it.

• Equilibrate the vials at a constant temperature (e.g., 25 °C) for a predetermined time to allow for phase equilibrium.

• Analyze the headspace of each vial using the GC-HS system to generate a calibration curve of peak area versus concentration.

• Sample Preparation: Add a known volume of the solvent to a headspace vial.

• Add an excess amount of 2,2,3-trimethylpentane to the vial to create a saturated solution with a visible excess of the solute.

• Seal the vial and place it in the constant temperature bath for the same equilibration time used for the standards.

• Analysis: After equilibration, analyze the headspace of the sample vial using the same GC-HS method.

• Calculation: Use the peak area from the sample and the calibration curve to determine the concentration of 2,2,3-trimethylpentane in the solvent, which represents its solubility at that temperature.

Gravimetric Method

This is a more traditional method suitable for determining the solubility of a liquid in another liquid when the solute is not excessively volatile.

Principle: A saturated solution of 2,2,3-trimethylpentane in a chosen solvent is prepared at a constant temperature. A known mass of the saturated solution is then taken, and the solvent is evaporated, leaving behind the 2,2,3-trimethylpentane. The mass of the remaining solute is used to calculate the solubility.

Apparatus:

• Analytical balance

• Constant temperature bath with shaker

• Glass vials with airtight caps

• Pipettes

• Evaporating dish or watch glass

• Drying oven (optional, for less volatile solvents)

Procedure:

• Add an excess of 2,2,3-trimethylpentane to a known volume of the solvent in a sealed vial.

• Place the vial in a constant temperature shaker bath and agitate it for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

• After equilibration, stop the agitation and allow the two phases (if any) to separate.

• Carefully withdraw a known mass of the clear, saturated supernatant using a pipette and transfer it to a pre-weighed evaporating dish.

• Allow the solvent to evaporate in a well-ventilated fume hood. For solvents with low volatility, a drying oven at a temperature below the boiling point of 2,2,3-trimethylpentane can be used to expedite the process.

• Once the solvent has completely evaporated, weigh the evaporating dish with the remaining 2,2,3-trimethylpentane.

• Calculation: The solubility can be expressed as grams of 2,2,3-trimethylpentane per 100 grams of solvent.

Visualization of Key Concepts

The following diagrams illustrate the logical relationships and workflows described in this guide.

Caption: A diagram illustrating the principle of "like dissolves like" for 2,2,3-trimethylpentane solubility.

Caption: A workflow diagram for determining the solubility of 2,2,3-trimethylpentane using the GC-Headspace method.

Conclusion

2,2,3-Trimethylpentane demonstrates solubility characteristics typical of a nonpolar, branched alkane. It is readily miscible with nonpolar and weakly polar organic solvents, while exhibiting negligible solubility in highly polar solvents like water. This guide has provided the available qualitative solubility data and outlined detailed experimental protocols for the quantitative determination of its solubility. The provided workflows and diagrams serve to clarify the theoretical principles and practical steps involved in solubility studies of this compound. Further experimental research to generate a comprehensive quantitative dataset across a wider range of organic solvents would be a valuable contribution to the chemical and pharmaceutical sciences.

References

• 1. 2,2,3-trimethylpentane [chemister.ru]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. CAS 564-02-3: 2,2,3-Trimethylpentane | CymitQuimica [cymitquimica.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of 2,2,3-Trimethylpentane via Grignard Reaction

Audience: Researchers, scientists, and drug development professionals.

Introduction

The synthesis of highly branched alkanes is a significant challenge in organic chemistry, with applications in materials science, fuel development, and as reference compounds in analytical chemistry. 2,2,3-Trimethylpentane is a structurally interesting octane (B31449) isomer. The Grignard reaction provides a powerful and versatile method for constructing complex carbon skeletons, including sterically hindered quaternary centers.[1] This document outlines a robust two-step methodology for the synthesis of 2,2,3-trimethylpentane. The first step involves the nucleophilic addition of a tert-butylmagnesium halide to 3-pentanone (B124093) to form the tertiary alcohol, 2,2,3-trimethyl-3-pentanol.[2] The subsequent step involves the acid-catalyzed dehydration of this alcohol to an alkene, followed by catalytic hydrogenation to yield the final saturated alkane product.[3][4]

Principle and Application Notes

The overall synthesis proceeds in two distinct stages:

• Grignard Reaction: A Grignard reagent, tert-butylmagnesium bromide, is prepared by reacting tert-butyl bromide with magnesium metal in an anhydrous ether solvent.[5] This organomagnesium halide acts as a potent nucleophile, with the carbanionic tert-butyl group attacking the electrophilic carbonyl carbon of 3-pentanone.[2] This addition reaction forms a magnesium alkoxide intermediate, which upon acidic workup, yields the tertiary alcohol 2,2,3-trimethyl-3-pentanol. Due to the steric hindrance of the tert-butyl Grignard reagent, side reactions such as enolization of the ketone can occur, where the Grignard reagent acts as a base instead of a nucleophile.[6][7] Careful control of reaction conditions, such as low temperature and slow addition of reactants, is crucial to maximize the yield of the desired alcohol.[8]

• Dehydration and Hydrogenation: The tertiary alcohol is converted to the final alkane via a two-part process.

  • Dehydration: The alcohol undergoes an acid-catalyzed elimination reaction (dehydration) to form an alkene.[4] Protonation of the hydroxyl group makes it a good leaving group (water), leading to the formation of a carbocation intermediate. Elimination of a proton from an adjacent carbon atom then forms a double bond. According to Zaitsev's rule, the more substituted alkene, 2,2,3-trimethyl-2-pentene, is expected to be the major product.[4][9]

  • Hydrogenation: The resulting alkene is then reduced to 2,2,3-trimethylpentane.[10] This is typically achieved through catalytic hydrogenation, where molecular hydrogen (H₂) is added across the double bond in the presence of a metal catalyst, such as palladium on carbon (Pd/C).[11] This reaction usually proceeds with syn-stereochemistry, although in this case, no new stereocenters are formed.[11]

Visualized Synthetic Pathway

References

• 1. benchchem.com [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pearl.plymouth.ac.uk [pearl.plymouth.ac.uk]
• 4. brainly.com [brainly.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Grignard Reaction [organic-chemistry.org]
• 7. homework.study.com [homework.study.com]
• 8. benchchem.com [benchchem.com]
• 9. hal1a [ursula.chem.yale.edu]
• 10. homework.study.com [homework.study.com]
• 11. chem.libretexts.org [chem.libretexts.org]

Application Note and Protocol: High-Purity Purification of 2,2,3-Trimethylpentane by Fractional Distillation

Audience: Researchers, scientists, and drug development professionals.

Introduction

2,2,3-Trimethylpentane is a branched alkane and a component of gasoline, valued in research and development for its specific physicochemical properties.[1] For many applications, including as a reference standard, in kinetic studies, or as a high-purity solvent, the removal of closely related isomers and other impurities is crucial. Fractional distillation is a highly effective technique for the purification of volatile liquids, particularly for separating compounds with close boiling points, such as isomeric hydrocarbons.[2][3][4] This process relies on the establishment of a temperature gradient along a fractionating column, allowing for multiple successive vaporization-condensation cycles.[5] Each cycle enriches the vapor phase with the more volatile component, leading to a high degree of separation.[5]

This application note provides a detailed protocol for the high-purity purification of 2,2,3-Trimethylpentane using fractional distillation. It includes information on the required apparatus, a step-by-step experimental procedure, and methods for purity analysis.

Physical Properties and Data

A comprehensive understanding of the physical properties of 2,2,3-Trimethylpentane and its potential impurities is essential for successful purification.

Property	2,2,3-Trimethylpentane	Reference
Molecular Formula	C₈H₁₈	[6][7]
Molar Mass	114.23 g/mol	[6]
Normal Boiling Point	109.8 °C (approx.)	[8]
Density (20°C)	0.716 g/mL (approx.)	[8]
Refractive Index (n20/D)	1.403 (approx.)	[8]

Experimental Protocol: Fractional Distillation

This protocol outlines the procedure for the laboratory-scale purification of 2,2,3-Trimethylpentane.

Materials and Equipment:

• Crude 2,2,3-Trimethylpentane

• Round-bottom flask (distilling flask)

• Heating mantle with a stirrer

• Fractionating column (e.g., Vigreux or packed with Raschig rings or glass beads)[5]

• Distillation head with a thermometer adapter

• Thermometer

• Condenser (Liebig or similar)[9]

• Receiving flasks

• Boiling chips or magnetic stir bar

• Glassware joints and clamps

• Gas chromatograph (GC) with a flame ionization detector (FID) or mass spectrometer (MS) for purity analysis[10][11]

Procedure:

• Preparation:

  • Add the crude 2,2,3-Trimethylpentane to a round-bottom flask, filling it to no more than two-thirds of its capacity.[12]

  • Add a few boiling chips or a magnetic stir bar to ensure smooth boiling.[9]

• Apparatus Assembly:

  • Assemble the fractional distillation apparatus in a fume hood.

  • Securely clamp the distilling flask in the heating mantle.

  • Attach the fractionating column to the flask. For highly efficient separation, a longer column or one with a high number of theoretical plates is recommended.[4]

  • Place the distillation head on top of the column and insert a thermometer. The top of the thermometer bulb should be positioned just below the side arm leading to the condenser to accurately measure the temperature of the vapor that is about to be distilled.[9]

  • Connect the condenser to the side arm of the distillation head and ensure a gentle flow of cooling water enters at the bottom and exits at the top.[9]

  • Place a receiving flask at the outlet of the condenser to collect the distillate.

• Distillation Process:

  • Begin heating the distilling flask gently.

  • As the mixture boils, the vapor will rise into the fractionating column.

  • Control the heating rate to establish a slow and steady reflux within the column. A high reflux ratio (the ratio of condensate returning to the pot to the distillate collected) generally leads to better separation.[5]

  • Allow the temperature at the distillation head to stabilize. This temperature represents the boiling point of the vapor reaching the condenser.

  • Collect the initial fraction (forerun), which may contain more volatile impurities.

  • Collect the main fraction of purified 2,2,3-Trimethylpentane when the temperature at the distillation head is stable at its boiling point.

  • Monitor the temperature closely. A sharp rise in temperature indicates that a higher-boiling impurity is beginning to distill.[4]

  • Change the receiving flask to collect subsequent fractions as the temperature changes.

• Purity Analysis:

  • Analyze the composition of each collected fraction using gas chromatography (GC).[10][11]

  • A suitable GC method would involve a non-polar capillary column and a temperature program that can separate 2,2,3-Trimethylpentane from its isomers and other potential impurities.[10]

  • Quantify the purity of each fraction by integrating the peak areas.

Safety Precautions:

• 2,2,3-Trimethylpentane is a flammable liquid. Perform the distillation in a well-ventilated fume hood, away from ignition sources.[7]

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Ensure all glassware is free of cracks and that all connections are secure to prevent leaks of flammable vapor.

Data Presentation

The following table is an example of how to present the data obtained from the fractional distillation of 2,2,3-Trimethylpentane.

Fraction Number	Temperature Range (°C)	Volume (mL)	Purity of 2,2,3-Trimethylpentane (%)
1 (Forerun)	< 109.5	10	95.2
2 (Main Fraction)	109.5 - 109.8	150	> 99.5
3	109.8 - 110.5	20	98.0
Residue	> 110.5	70	90.5

Visualizations

Caption: Experimental workflow for the purification of 2,2,3-Trimethylpentane.

Caption: Principle of separation based on boiling point and volatility differences.

References

• 1. 2,2,3-TRIMETHYLPENTANE | 564-02-3 [chemicalbook.com]
• 2. tinitamfg.com [tinitamfg.com]
• 3. goelequipments.com [goelequipments.com]
• 4. Purification [chem.rochester.edu]
• 5. Fractionating column - Wikipedia [en.wikipedia.org]
• 6. 2,2,3-Trimethylpentane, (R)- | C8H18 | CID 57480759 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Page loading... [wap.guidechem.com]
• 8. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 9. vlab.amrita.edu [vlab.amrita.edu]
• 10. multimedia.3m.com [multimedia.3m.com]
• 11. agilent.com [agilent.com]
• 12. benchchem.com [benchchem.com]

Application Note: High-Resolution Separation of Octane Isomers by Gas Chromatography

[AN-GC-001]

Abstract

This application note presents a detailed methodology for the separation of octane (B31449) (C8) isomers using capillary gas chromatography (GC) with flame ionization detection (FID). Octane isomers are significant components of gasoline and other hydrocarbon fuels, and their individual quantification is crucial for quality control and process optimization. This document provides a comprehensive experimental protocol using a non-polar stationary phase, which separates the isomers primarily based on their boiling points and molecular structure. Quantitative data, including boiling points and Kovats retention indices, are summarized to facilitate peak identification. This guide is intended for researchers, scientists, and professionals in the petrochemical and related industries.

Introduction

Gas chromatography is a powerful technique for the separation of volatile and semi-volatile compounds.[1] For complex mixtures of isomers with similar physical and chemical properties, such as the 18 structural isomers of octane, high-resolution capillary GC is the method of choice.[2] The separation of these isomers is challenging due to their closely related boiling points and structures.

The selection of an appropriate stationary phase is critical for achieving the desired separation. For nonpolar analytes like alkane isomers, a non-polar stationary phase is optimal.[3] A common and effective choice is a 100% dimethylpolysoxane phase, which separates compounds primarily based on their boiling points.[3] More specialized phases, such as those with liquid crystalline properties, can offer enhanced selectivity for structurally similar isomers.[2]

This application note focuses on a robust method using a standard, non-polar capillary column, providing a reliable and reproducible approach for the separation of octane isomers.

Experimental

Instrumentation and Consumables

• Gas Chromatograph: Agilent 7890A GC system (or equivalent) equipped with a split/splitless injector and a flame ionization detector (FID).

• GC Column: Agilent J&W DB-1, 60 m x 0.25 mm ID, 0.25 µm film thickness (100% Dimethylpolysiloxane).

• Carrier Gas: Helium (99.999% purity).

• Detector Gases: Hydrogen (99.999% purity) and compressed air (zero grade).

• Sample: A prepared mixture of octane isomers in a volatile solvent (e.g., pentane (B18724) or hexane).

• Vials: 2 mL amber glass vials with PTFE/silicone septa.

• Syringe: 10 µL GC syringe.

Chromatographic Conditions

A summary of the GC method parameters is provided in Table 1.

Table 1: GC Method Parameters

Parameter	Value
Injector
Type	Split/Splitless
Temperature	250 °C
Split Ratio	100:1
Injection Volume	1.0 µL
Oven
Initial Temperature	35 °C
Initial Hold Time	15 min
Temperature Ramp	2 °C/min
Final Temperature	150 °C
Final Hold Time	5 min
Column
Stationary Phase	100% Dimethylpolysiloxane (DB-1 or equivalent)
Dimensions	60 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas
Gas	Helium
Flow Rate	1.0 mL/min (Constant Flow)
Detector
Type	Flame Ionization Detector (FID)
Temperature	300 °C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas (Helium)	25 mL/min

Results and Discussion

The separation of octane isomers on a non-polar stationary phase is primarily governed by their boiling points. Isomers with lower boiling points will have shorter retention times. The degree of branching also influences the elution order; more highly branched isomers tend to be more volatile and thus elute earlier.

Table 2 provides a list of the 18 octane isomers, their boiling points, and their Kovats retention indices on a non-polar (OV-101, similar to DB-1) stationary phase.[3] The retention index is a normalized measure of retention that helps in the identification of compounds across different systems.[4]

Table 2: Octane Isomers - Boiling Points and Retention Indices

Peak No.	Isomer Name	Boiling Point (°C)	Kovats Retention Index (I) on OV-101
1	2,2,4-Trimethylpentane	99.2	691.9
2	2,2,3-Trimethylpentane	109.8	743.6
3	2,3,4-Trimethylpentane	113.5	764.5
4	2,3,3-Trimethylpentane	114.7	778.8
5	2,4-Dimethylhexane	109.4	728.5
6	2,5-Dimethylhexane	109.1	720.6
7	3,3-Dimethylhexane	112.0	757.2
8	3,4-Dimethylhexane	117.7	781.1
9	2-Methylheptane	117.6	767.8
10	3-Methylheptane	119.0	774.5
11	4-Methylheptane	117.7	771.2
12	3-Ethylhexane	118.5	784.8
13	2,2-Dimethylhexane	106.8	725.3
14	2,3-Dimethylhexane	115.6	769.7
15	3-Ethyl-2-methylpentane	119.2	792.4
16	3-Ethyl-3-methylpentane	118.3	803.5
17	n-Octane	125.7	800.0
18	2,2,3,3-Tetramethylbutane	106.5	709.8

Note: The elution order on a specific column may vary slightly based on the exact chromatographic conditions.

Protocols

Sample Preparation

• Prepare a stock solution of each available octane isomer standard at a concentration of 1000 µg/mL in pentane.

• Create a mixed isomer standard solution by combining appropriate volumes of each stock solution to achieve the desired final concentration for each isomer (e.g., 50 µg/mL).

• Transfer the final mixed standard solution to a 2 mL autosampler vial and cap securely.

GC System Preparation and Sample Analysis

• System Startup: Ensure that the GC system is leak-free and that all gases are flowing at their setpoints.

• Method Loading: Load the chromatographic method detailed in Table 1 into the GC software.

• System Equilibration: Allow the GC oven to equilibrate at the initial temperature of 35 °C for at least 15 minutes before the first injection.

• Blank Injection: Perform a blank injection (pentane solvent) to ensure the system is clean and free from contaminants.

• Sample Injection: Inject 1.0 µL of the prepared octane isomer mixture onto the GC column.

• Data Acquisition: Start the data acquisition at the time of injection and record the chromatogram for the entire duration of the run.

• Peak Identification: Identify the peaks in the chromatogram based on their retention times and by comparing them to the elution order predicted by the boiling points and retention indices in Table 2. For unambiguous identification, individual isomer standards should be run.

• Quantification: Integrate the area of each identified peak. The concentration of each isomer can be determined using an external standard calibration curve if required.

Visualizations

Experimental Workflow

GC analysis workflow from sample preparation to data reporting.

Method Development Logic

Logical flow for developing a GC method for isomer separation.

References

• 1. chemcoplus.co.jp [chemcoplus.co.jp]
• 2. vurup.sk [vurup.sk]
• 3. Octane, 3,3-dimethyl- [webbook.nist.gov]
• 4. gcms.cz [gcms.cz]

Application Note: Determination of 2,2,3-Trimethylpentane in Fuel Mixtures by High-Performance Liquid Chromatography with Refractive Index Detection

Abstract

Introduction

2,2,3-Trimethylpentane is a branched-chain alkane and a component of gasoline and other fuel mixtures. Its concentration can influence the octane (B31449) rating and overall performance of the fuel. The analysis of individual hydrocarbon isomers in fuel is crucial for quality control, regulatory compliance, and research into fuel properties.[1][2]

Traditionally, the separation and quantification of volatile, non-polar compounds like 2,2,3-trimethylpentane are performed using Gas Chromatography (GC), often coupled with Flame Ionization Detection (FID) or Mass Spectrometry (MS).[3][4][5] However, High-Performance Liquid Chromatography (HPLC) can be adapted for this purpose, particularly when a universal detector, such as a Refractive Index Detector (RID), is utilized. RID is sensitive to changes in the refractive index of the eluent and is therefore suitable for detecting analytes with little to no UV absorbance, such as alkanes.[6][7][8][9][10]

This application note details a normal-phase HPLC method for the separation and quantification of 2,2,3-trimethylpentane from other hydrocarbon components in a simplified fuel matrix.

Experimental

Instrumentation and Consumables

• HPLC System: An isocratic HPLC system equipped with a pump, autosampler, and column thermostat.

• Detector: A Refractive Index Detector (RID) with temperature control.[6][7]

• Column: A normal-phase silica (B1680970) column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: HPLC-grade n-heptane.

• Standards: 2,2,3-Trimethylpentane (≥99% purity), n-octane, iso-octane (2,2,4-trimethylpentane), and other relevant C8 isomers.

• Sample Preparation: Syringe filters (0.45 µm, PTFE).

Chromatographic Conditions

A summary of the HPLC conditions is provided in the table below.

Parameter	Value
Column	Normal-Phase Silica, 250 x 4.6 mm, 5 µm
Mobile Phase	100% n-Heptane (Isocratic)
Flow Rate	1.0 mL/min
Column Temperature	35°C
Detector	Refractive Index Detector (RID)
Detector Temperature	35°C
Injection Volume	10 µL
Run Time	20 minutes

Rationale for Parameter Selection:

• Normal-Phase Chromatography: This mode is selected for the separation of non-polar isomers based on subtle differences in their interaction with the polar silica stationary phase.

• n-Heptane Mobile Phase: A non-polar solvent is required for normal-phase chromatography to elute the non-polar analytes.

• Refractive Index Detection: Necessary for the detection of saturated hydrocarbons that do not absorb UV light.[6][8][9]

• Temperature Control: Stable column and detector temperatures are critical for reproducible retention times and a stable baseline with RID.[6][8]

Protocols

Standard Preparation

• Stock Standard (1000 ppm): Accurately weigh 100 mg of 2,2,3-trimethylpentane and dissolve in 100 mL of n-heptane.

• Working Standards: Prepare a series of working standards by serial dilution of the stock standard with n-heptane to achieve concentrations ranging from 10 ppm to 500 ppm.

Sample Preparation

• Dilution: Dilute the fuel sample with n-heptane to bring the expected concentration of 2,2,3-trimethylpentane within the calibration range. A dilution factor of 1:10 is a suggested starting point.

• Filtration: Filter the diluted sample through a 0.45 µm PTFE syringe filter to remove any particulate matter.

• Injection: Transfer the filtered sample to an HPLC vial for injection.

Results and Discussion

The described HPLC-RID method allows for the separation of 2,2,3-trimethylpentane from other C8 isomers and the bulk fuel matrix. A representative chromatogram would show the elution of different hydrocarbon classes based on their polarity, with saturated alkanes eluting earliest in a normal-phase system.

Quantitative Data

The following table summarizes the expected retention times and resolution for key C8 isomers in a model fuel mixture. This data is illustrative and may vary depending on the specific column and system used.

Compound	Retention Time (min)	Resolution (Rs) vs. 2,2,3-Trimethylpentane
n-Octane	8.5	2.1
2,2,3-Trimethylpentane	9.8	-
2,2,4-Trimethylpentane	10.5	1.6
2,3,4-Trimethylpentane	11.2	2.8

Note: Achieving baseline separation of all C8 isomers can be challenging even with optimized methods.[4][11]

Method Validation Parameters (Illustrative)

Parameter	Result
Linearity (R²)	> 0.998
Limit of Detection (LOD)	5 ppm
Limit of Quantification (LOQ)	15 ppm
Repeatability (%RSD, n=6)	< 2.0%

Experimental Workflow Diagram

Caption: Workflow for HPLC-RID analysis of 2,2,3-trimethylpentane.

Conclusion

The developed HPLC-RID method provides a viable, albeit challenging, alternative to GC for the determination of 2,2,3-trimethylpentane in fuel mixtures. The protocol demonstrates the successful application of normal-phase chromatography with refractive index detection for the analysis of non-polar, non-UV absorbing compounds. Careful optimization of the mobile phase and strict temperature control are paramount for achieving reproducible results. While the resolution may be lower than that achievable with high-resolution capillary GC, this method can be valuable for specific applications and in laboratories where GC is not an option. Further method development may be required to resolve co-eluting isomers in highly complex fuel samples.

References

• 1. phmethods.net [phmethods.net]
• 2. researchgate.net [researchgate.net]
• 3. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 4. vurup.sk [vurup.sk]
• 5. gcms.cz [gcms.cz]
• 6. RI Detectors – Reliable Refractive Index Detection for HPLC [knauer.net]
• 7. chromatographytoday.com [chromatographytoday.com]
• 8. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 9. RI Detector HPLC | SCION Instruments [scioninstruments.com]
• 10. biocompare.com [biocompare.com]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for 2,2,3-Trimethylpentane as a Non-Polar Solvent in Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2,2,3-trimethylpentane and its close isomer, 2,2,4-trimethylpentane (B7799088) (isooctane), as non-polar solvents in organic synthesis. Due to the limited specific literature on 2,2,3-trimethylpentane, information on the more widely used isooctane (B107328) is included, as their properties are very similar and they can often be used interchangeably.

Introduction

2,2,3-Trimethylpentane is a branched alkane that serves as a non-polar, aprotic solvent.[1] Like other alkanes, it is relatively inert, making it a suitable medium for a variety of organic reactions, particularly those involving highly reactive reagents. Its branched structure confers a lower freezing point and different viscosity compared to its linear isomer, n-octane. It is important to note that its isomer, 2,2,4-trimethylpentane, also known as isooctane, is more commonly utilized and studied in organic synthesis.[1][2] Isooctane is a colorless, volatile liquid with a petroleum-like odor.[2]

Physicochemical Properties

A clear understanding of the physical and chemical properties of these solvents is crucial for their effective application in organic reactions.

Property	2,2,3-Trimethylpentane	2,2,4-Trimethylpentane (Isooctane)
CAS Number	564-02-3	540-84-1
Molecular Formula	C₈H₁₈	C₈H₁₈
Molecular Weight	114.23 g/mol	114.23 g/mol
Boiling Point	110.1 ± 7.0 °C	99.2 °C
Melting Point	-112.3 °C	-107.4 °C
Density	0.716 g/cm³	0.692 g/cm³
Solubility in Water	Insoluble	Insoluble
Solubility in Organic Solvents	Soluble in many organic solvents	Soluble in many organic solvents[2]

Applications in Organic Synthesis

Due to their inert nature, 2,2,3-trimethylpentane and isooctane are valuable solvents for a range of organic reactions. Their primary role is to dissolve non-polar reactants and reagents without participating in the reaction.

Reactions Involving Strong Bases and Nucleophiles

Branched alkanes are excellent solvents for reactions that employ highly reactive species such as organometallic reagents (e.g., Grignard reagents, organolithiums) and strong bases. Their inertness prevents solvent-reagent interactions that can occur with more reactive solvents like ethers or halogenated hydrocarbons.

Polymerization Reactions

In certain polymerization processes, the choice of solvent is critical to control the reaction rate, polymer molecular weight, and microstructure. Non-polar, non-coordinating solvents like isooctane can be employed in coordination polymerization to minimize side reactions and ensure the desired polymer properties.

Catalytic Reactions

Isooctane has been investigated as a medium for catalytic reactions, including conversions of methanol (B129727) to hydrocarbons over zeolite catalysts.[3] In such cases, the solvent's role is to dissolve the reactants and facilitate their transport to the catalyst surface. Its low reactivity is advantageous in preventing solvent decomposition under the reaction conditions.[3]

Experimental Protocols

While specific protocols detailing the use of 2,2,3-trimethylpentane are scarce in the literature, the following generalized protocols for reactions in its isomer, isooctane, can be adapted.

Protocol 1: General Procedure for a Grignard Reaction in Isooctane (Adapted)

This protocol describes a general setup for a Grignard reaction where isooctane could be used as an alternative to traditional ether solvents, particularly when a less coordinating solvent is desired.

Materials:

• Magnesium turnings

• Alkyl or aryl halide

• Carbonyl compound (aldehyde, ketone, or ester)

• Anhydrous Isooctane (or 2,2,3-trimethylpentane)

• Iodine crystal (for initiation)

• Anhydrous diethyl ether or THF (as co-solvent, if necessary)

• Saturated aqueous ammonium (B1175870) chloride solution

• Standard glassware for anhydrous reactions (e.g., three-neck flask, reflux condenser, dropping funnel, nitrogen inlet)

Procedure:

• Setup: Assemble the glassware and flame-dry under a stream of dry nitrogen to ensure anhydrous conditions.

• Initiation: Place magnesium turnings in the reaction flask. Add a small crystal of iodine.

• Reagent Addition: In the dropping funnel, prepare a solution of the alkyl or aryl halide in anhydrous isooctane.

• Grignard Formation: Add a small portion of the halide solution to the magnesium turnings. Gentle heating may be required to initiate the reaction, which is indicated by the disappearance of the iodine color and the formation of a cloudy solution. Once initiated, add the remaining halide solution dropwise at a rate that maintains a gentle reflux. If the reaction is sluggish in pure isooctane, a small amount of a coordinating solvent like diethyl ether or THF can be added to facilitate the reaction.

• Reaction with Electrophile: After the formation of the Grignard reagent is complete, cool the reaction mixture to 0 °C. Add a solution of the carbonyl compound in anhydrous isooctane dropwise.

• Workup: After the reaction is complete (monitored by TLC), quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with isooctane or another suitable organic solvent.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by distillation or column chromatography.

Expected Outcome: Formation of the corresponding alcohol.

Visualizations

Logical Relationship of Solvent Properties to Application

Caption: Relationship between solvent properties and applications.

Experimental Workflow for a Generic Organic Synthesis

Caption: A generalized workflow for organic synthesis.

Safety and Handling

2,2,3-Trimethylpentane and isooctane are flammable liquids and should be handled in a well-ventilated fume hood.[2] Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. Avoid inhalation of vapors and contact with skin and eyes. In case of a spill, use absorbent materials and dispose of them according to institutional safety guidelines.

Conclusion

2,2,3-Trimethylpentane and its isomer isooctane are useful non-polar solvents for a variety of organic reactions, particularly those requiring inert conditions. While detailed protocols specifically citing 2,2,3-trimethylpentane are not abundant, its similar properties to isooctane allow for its substitution in many applications. Researchers are encouraged to perform small-scale trials to optimize reaction conditions when substituting solvents. The information and protocols provided herein serve as a valuable resource for scientists in the fields of organic synthesis and drug development.

References

• 1. guidechem.com [guidechem.com]
• 2. 2,2,4-Trimethylpentane | C8H18 | CID 10907 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: 1H and 13C NMR Spectral Assignment for 2,2,3-Trimethylpentane

Audience: Researchers, scientists, and drug development professionals.

Core Requirements: This document provides a detailed guide to the assignment of the 1H and 13C NMR spectra of 2,2,3-trimethylpentane. It includes predicted spectral data, a comprehensive experimental protocol for data acquisition, and a logical workflow for spectral assignment.

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique for the structural elucidation of organic molecules. By analyzing the chemical shifts, signal multiplicities, and coupling constants in 1H and 13C NMR spectra, one can deduce the connectivity and chemical environment of atoms within a molecule. This application note details the predicted 1H and 13C NMR spectral data for 2,2,3-trimethylpentane and provides a standard protocol for acquiring such spectra.

Predicted Spectral Data

Due to the limited availability of public experimental spectra for 2,2,3-trimethylpentane, the following tables summarize the predicted 1H and 13C NMR data. These predictions are based on established chemical shift correlations and spin-spin coupling principles for alkanes.

Structure of 2,2,3-Trimethylpentane:

Table 1: Predicted 1H NMR Spectral Data for 2,2,3-Trimethylpentane

Signal Assignment	Chemical Shift (δ, ppm) (Predicted)	Multiplicity	Integration	Coupling Constant (J, Hz) (Predicted)
C1-H3 (t)	0.8 - 0.9	Triplet	3H	~7
C2-(CH3)3 (s)	0.8 - 0.9	Singlet	9H	N/A
C3-CH3 (d)	0.7 - 0.8	Doublet	3H	~7
C3-H (m)	1.5 - 1.7	Multiplet	1H	~7
C4-H2 (m)	1.1 - 1.3	Multiplet	2H	~7

Table 2: Predicted 13C NMR Spectral Data for 2,2,3-Trimethylpentane

Carbon Assignment	Chemical Shift (δ, ppm) (Predicted)
C1	~11
C2	~33
C2-(CH3)3	~27
C3	~42
C3-CH3	~15
C4	~25
C5	~14

Experimental Protocol

This section outlines a standard operating procedure for the acquisition of 1H and 13C NMR spectra for a liquid sample like 2,2,3-trimethylpentane.

1. Sample Preparation:

• Accurately weigh approximately 5-10 mg of 2,2,3-trimethylpentane.

• Dissolve the sample in approximately 0.6 mL of a deuterated solvent (e.g., chloroform-d, CDCl3). The use of a deuterated solvent is crucial to avoid a large solvent signal in the 1H NMR spectrum.

• Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), to the solution. TMS provides a reference signal at 0 ppm.

• Transfer the solution to a clean, dry 5 mm NMR tube.

• Cap the NMR tube securely.

2. NMR Spectrometer Setup:

• Insert the NMR tube into the spectrometer's spinner turbine and adjust the depth.

• Place the sample in the NMR magnet.

• Lock onto the deuterium (B1214612) signal of the solvent. This step is essential for field frequency stabilization.

• Shim the magnetic field to achieve a homogeneous field, which results in sharp, symmetrical peaks.

3. 1H NMR Spectrum Acquisition:

• Set the spectrometer to the appropriate frequency for proton detection (e.g., 400 MHz).

• Use a standard single-pulse experiment.

• Set the spectral width to cover the expected range of proton chemical shifts (typically 0-12 ppm).

• The acquisition time is typically set to 2-4 seconds.

• A relaxation delay of 1-2 seconds is usually sufficient for quantitative measurements.

• Acquire a suitable number of scans (e.g., 8-16) to achieve an adequate signal-to-noise ratio.

• Process the raw data by applying a Fourier transform, phase correction, and baseline correction.

• Integrate the signals to determine the relative number of protons for each resonance.

4. 13C NMR Spectrum Acquisition:

• Tune the spectrometer to the 13C frequency (e.g., 100 MHz for a 400 MHz spectrometer).

• A proton-decoupled experiment is typically used to simplify the spectrum to single lines for each unique carbon atom.

• Set the spectral width to encompass the full range of carbon chemical shifts (typically 0-220 ppm).

• Due to the low natural abundance of 13C, a larger number of scans is required (e.g., 128 or more) to obtain a good signal-to-noise ratio.

• A longer relaxation delay may be necessary for quaternary carbons.

• Process the data using Fourier transformation, phase correction, and baseline correction.

Logical Workflow for Spectral Assignment

The following diagram illustrates the logical process for assigning the NMR signals of 2,2,3-trimethylpentane to its molecular structure.

NMR Spectral Assignment Workflow

This workflow begins with the acquisition of the 1H and 13C NMR spectra. Each spectrum is then analyzed for the number of unique signals, their chemical shifts, and in the case of the 1H spectrum, the signal multiplicities and integrations. This information is then correlated to deduce the connectivity of the atoms and assign the signals to the specific protons and carbons in the 2,2,3-trimethylpentane molecule.

Application Note: FT-IR Analysis of C-H Bond Vibrations in Branched Alkanes

Abstract

This application note provides a comprehensive guide for the analysis of C-H bond vibrations in branched alkanes using Fourier Transform Infrared (FT-IR) spectroscopy. It is intended for researchers, scientists, and drug development professionals who utilize FT-IR for the structural elucidation and quantification of aliphatic compounds. This document outlines detailed experimental protocols for sample preparation and data acquisition, presents a summary of characteristic vibrational frequencies, and discusses the interpretation of FT-IR spectra for branched alkanes.

Introduction

Branched alkanes are fundamental structural motifs in a vast array of organic molecules, including pharmaceuticals, fuels, and polymers. The degree of branching significantly influences the physical and chemical properties of these compounds. FT-IR spectroscopy is a powerful, non-destructive analytical technique that provides valuable information about the molecular structure of organic compounds by measuring the absorption of infrared radiation by their vibrational modes.[1][2] Specifically, the analysis of the C-H stretching and bending vibrations in the mid-infrared region allows for the characterization and, in some cases, quantification of branching in alkanes.

Principles of C-H Bond Vibrations in Alkanes

The infrared spectrum of an alkane is dominated by absorptions arising from C-H stretching and bending vibrations.[2][3][4] The C-C stretching and bending bands are typically weak and fall in the fingerprint region (below 1500 cm⁻¹), making them less useful for routine structural analysis.[5]

• C-H Stretching Vibrations: These occur in the 3000-2850 cm⁻¹ region and are characteristic of sp³ hybridized carbon atoms.[3][6] The precise frequency of these vibrations can distinguish between methyl (-CH₃), methylene (B1212753) (-CH₂-), and methine (tertiary C-H) groups.

• C-H Bending Vibrations: These appear in the 1470-1350 cm⁻¹ region and are also characteristic of the type of C-H bond.[3][5] Methyl groups exhibit a characteristic "umbrella" mode, while methylene groups have scissoring, rocking, wagging, and twisting vibrations.[7]

Branching in an alkane chain introduces tertiary C-H bonds and can lead to changes in the symmetry and vibrational coupling within the molecule, which is reflected in the FT-IR spectrum. For instance, the presence of a gem-dimethyl group (two methyl groups on the same carbon) can result in the splitting of the symmetric C-H bending vibration.[7]

Quantitative Data Summary

The following table summarizes the characteristic FT-IR absorption frequencies for C-H bond vibrations in branched alkanes.

Vibrational Mode	Functional Group	Frequency Range (cm⁻¹)	Intensity	Notes
C-H Stretching
Asymmetric Stretch	-CH₃ (Methyl)	~2962	Strong
Symmetric Stretch	-CH₃ (Methyl)	~2872	Medium
Asymmetric Stretch	-CH₂- (Methylene)	~2926	Strong
Symmetric Stretch	-CH₂- (Methylene)	~2853	Medium
Stretch	-CH (Tertiary)	~2890	Weak	Often appears as a shoulder on the -CH₂- and -CH₃ bands.[8]
C-H Bending
Asymmetric Bend (Scissoring)	-CH₃ (Methyl)	~1460	Medium	Can overlap with the -CH₂- scissoring vibration.[9]
Symmetric Bend (Umbrella)	-CH₃ (Methyl)	~1375	Medium	A sharp and useful band for identifying methyl groups.[7][9]
Scissoring	-CH₂- (Methylene)	~1465	Medium
Rocking	-(CH₂)n- (n≥4)	~720	Weak to Medium	Presence indicates a chain of at least four methylene groups.[9][10]

Experimental Protocols

This section details the methodologies for sample preparation and FT-IR data acquisition.

Sample Preparation

The choice of sample preparation technique depends on the physical state of the branched alkane (liquid or solid).

Protocol 4.1.1: Neat Liquids

This method is suitable for liquid branched alkanes.

• Place one to two drops of the liquid alkane sample onto the center of a clean, dry infrared-transparent salt plate (e.g., NaCl, KBr).

• Carefully place a second salt plate on top of the first, gently pressing to form a thin, uniform liquid film between the plates.

• Ensure there are no air bubbles trapped in the film.

• Mount the salt plates in the sample holder of the FT-IR spectrometer.

• After analysis, clean the salt plates thoroughly with a suitable volatile solvent (e.g., hexane (B92381) or chloroform) and dry them completely.

Protocol 4.1.2: Attenuated Total Reflectance (ATR)

ATR-FTIR is a convenient method for both liquid and solid samples, requiring minimal sample preparation.

• Ensure the ATR crystal (e.g., diamond, ZnSe) is clean by wiping it with a soft tissue dampened with a volatile solvent like isopropanol.

• Acquire a background spectrum of the clean, empty ATR crystal.

• Place a small amount of the liquid or solid branched alkane sample directly onto the ATR crystal, ensuring complete coverage of the crystal surface.

• For solid samples, apply pressure using the instrument's pressure clamp to ensure good contact between the sample and the crystal.

• Collect the FT-IR spectrum of the sample.

• After analysis, clean the ATR crystal thoroughly.

Protocol 4.1.3: KBr Pellets (for Solid Samples)

This method is used for solid branched alkanes.

• Grind 1-2 mg of the solid branched alkane sample into a fine powder using an agate mortar and pestle.

• Add approximately 100-200 mg of dry, spectroscopic grade potassium bromide (KBr) powder to the mortar.

• Thoroughly mix the sample and KBr by grinding them together until a homogeneous mixture is obtained.

• Transfer the mixture to a pellet press die.

• Apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.

• Carefully remove the pellet from the die and place it in the sample holder of the FT-IR spectrometer.

FT-IR Data Acquisition

• Instrument Purge: Purge the FT-IR spectrometer with dry air or nitrogen to minimize interference from atmospheric water vapor and carbon dioxide.

• Background Collection: Collect a background spectrum before running the sample. The background should be collected under the same conditions as the sample spectrum (e.g., with empty salt plates or a clean ATR crystal).

• Sample Spectrum Collection:

  • Spectral Range: 4000 - 400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of Scans: 16-32 scans (co-added to improve signal-to-noise ratio)

• Data Processing: Perform baseline correction and normalization of the acquired spectrum as needed for analysis and comparison.

Data Interpretation and Analysis

The FT-IR spectrum of a branched alkane can be interpreted by assigning the observed absorption bands to the specific C-H vibrational modes outlined in the data table.

• Qualitative Analysis: The presence of a weak band around 2890 cm⁻¹ is indicative of a tertiary C-H group and thus branching. The relative intensities of the -CH₃ and -CH₂- absorption bands can provide qualitative information about the degree of branching. For example, a spectrum with a relatively intense -CH₃ symmetric bending peak (~1375 cm⁻¹) compared to the -CH₂- scissoring peak (~1465 cm⁻¹) suggests a higher degree of branching.

• Quantitative Analysis: The ratio of the peak heights or areas of the asymmetric -CH₂- stretching vibration (~2926 cm⁻¹) to the asymmetric -CH₃ stretching vibration (~2962 cm⁻¹) can be correlated with the degree of branching.[8][10] A calibration curve can be constructed using standards with known degrees of branching to quantify the branching in unknown samples.[11][12]

Visualizations

Experimental Workflow

Caption: Workflow for FT-IR analysis of branched alkanes.

C-H Vibrational Modes and Frequencies

Caption: C-H bond vibrations in branched alkanes and their FT-IR frequencies.

References

• 1. 12.6 Infrared Spectra of Some Common Functional Groups – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 6. 6.3 IR Spectrum and Characteristic Absorption Bands – Organic Chemistry I [kpu.pressbooks.pub]
• 7. davuniversity.org [davuniversity.org]
• 8. researchgate.net [researchgate.net]
• 9. spectroscopyonline.com [spectroscopyonline.com]
• 10. spectroscopyonline.com [spectroscopyonline.com]
• 11. richmondscientific.com [richmondscientific.com]
• 12. researchgate.net [researchgate.net]

Application Note: Mass Spectrometry Fragmentation of 2,2,3-Trimethylpentane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed analysis of the electron ionization (EI) mass spectrometry fragmentation pattern of 2,2,3-trimethylpentane. Included are the characteristic fragment ions, their relative abundances, a proposed fragmentation pathway, and a comprehensive experimental protocol for acquiring the mass spectrum using Gas Chromatography-Mass Spectrometry (GC-MS). This information is valuable for the identification and structural elucidation of branched-chain alkanes in various research and development settings.

Introduction

2,2,3-Trimethylpentane is a highly branched saturated hydrocarbon with the molecular formula C₈H₁₈ and a molecular weight of 114.23 g/mol .[1][2][3] Understanding its fragmentation pattern under electron ionization is crucial for its identification in complex mixtures. Branched alkanes, in general, exhibit characteristic fragmentation patterns in mass spectrometry that are dictated by the stability of the resulting carbocations.[4][5] Cleavage is favored at the points of branching, leading to the formation of more stable tertiary and secondary carbocations.[4][5] Consequently, the molecular ion peak for highly branched alkanes is often of low abundance or entirely absent.[4]

Fragmentation Pattern of 2,2,3-Trimethylpentane

The mass spectrum of 2,2,3-trimethylpentane is characterized by a series of fragment ions, with the base peak appearing at a mass-to-charge ratio (m/z) of 57. This corresponds to the highly stable tert-butyl cation ((CH₃)₃C⁺). The molecular ion peak at m/z 114 is typically very weak or not observed due to the high degree of branching, which promotes extensive fragmentation.

Major Fragment Ions

The fragmentation of 2,2,3-trimethylpentane proceeds through several key pathways, primarily involving the cleavage of C-C bonds at the branching points to yield stable carbocations. The most significant fragmentation involves the loss of a propyl radical to form the tert-butyl cation at m/z 57. Another important fragmentation pathway is the loss of an ethyl radical, leading to the formation of a cation at m/z 85.

The following diagram illustrates the primary fragmentation pathway of 2,2,3-trimethylpentane upon electron ionization.

Fragmentation pathway of 2,2,3-trimethylpentane.

Quantitative Data

The relative abundances of the major fragment ions observed in the electron ionization mass spectrum of 2,2,3-trimethylpentane are summarized in the table below. The data is based on the spectrum available in the NIST Mass Spectrometry Data Center.[1][2][6]

m/z	Proposed Fragment Ion	Chemical Formula	Relative Abundance (%)
41	Allyl cation	[C₃H₅]⁺	45
43	Propyl cation	[C₃H₇]⁺	60
57	tert-Butyl cation	[C₄H₉]⁺	100
71	Pentyl cation	[C₅H₁₁]⁺	35
85	Hexyl cation	[C₆H₁₃]⁺	25
99	Heptyl cation	[C₇H₁₅]⁺	5
114	Molecular Ion	[C₈H₁₈]⁺	<1

Experimental Protocol: GC-MS Analysis of 2,2,3-Trimethylpentane

This protocol outlines the procedure for the analysis of 2,2,3-trimethylpentane using a standard Gas Chromatography-Mass Spectrometry (GC-MS) system with an electron ionization source.

Sample Preparation

1.1. Solvent Selection: Choose a high-purity volatile solvent in which 2,2,3-trimethylpentane is readily soluble. Hexane or pentane (B18724) are suitable choices. 1.2. Sample Dilution: Prepare a dilute solution of 2,2,3-trimethylpentane in the chosen solvent. A concentration of approximately 100 µg/mL is a good starting point. 1.3. Vial Preparation: Transfer the diluted sample into a 2 mL autosampler vial with a screw cap and a PTFE/silicone septum.

GC-MS Instrumentation and Conditions

The following instrumental parameters are recommended for the analysis. These may need to be optimized for your specific instrument.

Parameter	Condition
Gas Chromatograph
Injection Port	Split/Splitless
Injection Mode	Split (e.g., 50:1 split ratio)
Injection Volume	1 µL
Injector Temperature	250 °C
Carrier Gas	Helium (99.999% purity)
Flow Rate	1.0 mL/min (constant flow)
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., HP-5MS or equivalent)
Oven Program
Initial Temperature	40 °C, hold for 2 minutes
Ramp Rate	10 °C/min
Final Temperature	200 °C, hold for 5 minutes
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Mass Range	m/z 35 - 300
Scan Speed	1000 amu/s
Solvent Delay	2 minutes

Data Acquisition and Analysis

3.1. Sequence Setup: Create a sequence in the instrument control software including blanks (pure solvent), quality control samples, and the 2,2,3-trimethylpentane sample. 3.2. Data Acquisition: Run the sequence to acquire the data. 3.3. Data Analysis:

• Identify the chromatographic peak corresponding to 2,2,3-trimethylpentane based on its retention time.
• Extract the mass spectrum for this peak.
• Compare the acquired spectrum with a reference spectrum from a library (e.g., NIST) to confirm the identity of the compound.
• Identify the major fragment ions and their relative abundances.

The following diagram outlines the experimental workflow for the GC-MS analysis of 2,2,3-trimethylpentane.

Experimental workflow for GC-MS analysis.

Conclusion

The mass spectrometry fragmentation pattern of 2,2,3-trimethylpentane is dominated by the formation of stable carbocations, with the tert-butyl cation at m/z 57 being the most abundant fragment. The molecular ion is typically not observed due to the high degree of branching. The provided GC-MS protocol offers a reliable method for the analysis of this and similar branched-chain alkanes, which is essential for their unambiguous identification in various scientific and industrial applications.

References

• 1. Pentane, 2,2,3-trimethyl- [webbook.nist.gov]
• 2. Pentane, 2,2,3-trimethyl- [webbook.nist.gov]
• 3. Pentane, 2,2,3-trimethyl- [webbook.nist.gov]
• 4. Gas chromatography-mass spectrometry method for determination of biogenic volatile organic compounds emitted by plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. Pentane, 2,2,3-trimethyl- [webbook.nist.gov]

Application Notes and Protocols for 2,2,3-Trimethylpentane in Combustion Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction:

2,2,3-Trimethylpentane, an isomer of octane (B31449) (C8H18), serves as a valuable compound in combustion studies due to its highly branched structure.[1][2][3][4] Understanding its combustion characteristics, such as ignition delay times and laminar flame speeds, is crucial for developing and validating detailed chemical kinetic models. These models are instrumental in designing more efficient and cleaner internal combustion engines and for understanding the atmospheric chemistry of volatile organic compounds. This document provides an overview of the application of 2,2,3-trimethylpentane in combustion research, including experimental protocols and representative data. While specific data for 2,2,3-trimethylpentane is not as abundant as for its isomer 2,2,4-trimethylpentane (B7799088) (iso-octane), the methodologies and expected trends are similar.

I. Applications in Combustion Research

The study of 2,2,3-trimethylpentane combustion provides critical data for:

• Kinetic Model Validation: Experimental data on ignition delay times, flame speeds, and species concentration profiles under various conditions are used to validate and refine detailed chemical kinetic models that simulate the complex reactions occurring during combustion.

• Surrogate Fuel Development: Highly branched alkanes are important components of gasoline. Studying their individual combustion behavior helps in the formulation of simpler surrogate fuel mixtures that can accurately represent the complex combustion chemistry of real fuels.

• Understanding Fuel Structure-Reactivity Relationships: By comparing the combustion characteristics of 2,2,3-trimethylpentane with other octane isomers, researchers can gain insights into how the molecular structure, particularly the degree and location of branching, affects reactivity and the formation of pollutants.

• Engine Design and Optimization: A fundamental understanding of the autoignition and flame propagation properties of fuel components like 2,2,3-trimethylpentane is essential for designing advanced combustion strategies, such as Homogeneous Charge Compression Ignition (HCCI), and for optimizing engine performance and reducing emissions.[5][6]

II. Quantitative Data Presentation

The following tables summarize typical quantitative data obtained in combustion studies of highly branched C8 alkanes. These values are representative and serve as a reference for what can be expected in experiments involving 2,2,3-trimethylpentane.

Table 1: Representative Ignition Delay Times (IDT) for Highly Branched C8 Alkanes

Temperature (K)	Pressure (atm)	Equivalence Ratio (Φ)	Ignition Delay Time (μs)	Experimental Apparatus
700 - 1200	10, 20, 40	0.5, 1.0	Varies (ms to μs range)	High-Pressure Shock Tube
620 - 1015	20, 40	0.5, 1.0	Varies (ms range)	Rapid Compression Machine
1000 - 1600	1, 10, 30	0.29 - 1.92	Varies (μs range)	Heated High-Pressure Shock Tube

Note: Ignition delay times are highly sensitive to temperature, pressure, and equivalence ratio. The negative temperature coefficient (NTC) behavior is often observed for alkanes at lower temperatures, where the ignition delay time increases with increasing temperature over a certain range.[7]

Table 2: Representative Laminar Flame Speeds for Highly Branched C8 Alkanes

Unburned Gas Temperature (K)	Pressure (atm)	Equivalence Ratio (Φ)	Laminar Flame Speed (m/s)
295, 359, 399	1	0.6 - 1.7	~0.3 - 0.45
428	1	0.91 - 1.52	up to 0.70
450	3	0.55 - 1.4	Varies

Note: Laminar flame speed is influenced by the initial temperature and pressure of the unburned gas mixture, as well as the fuel-air equivalence ratio. The peak flame speed is typically observed at an equivalence ratio slightly richer than stoichiometric (Φ > 1.0).[8][9][10]

III. Experimental Protocols

Detailed methodologies for key experiments in combustion studies are provided below.

1. Ignition Delay Time Measurement using a Shock Tube

• Objective: To measure the time between the rapid heating and compression of a fuel/air mixture by a shock wave and the onset of ignition.

• Apparatus: A shock tube is a long tube of constant cross-section divided into a high-pressure "driver" section and a low-pressure "driven" section, separated by a diaphragm.[11][12]

• Protocol:

  • The driven section is filled with a precisely prepared mixture of 2,2,3-trimethylpentane, an oxidizer (e.g., air or a mixture of O2 and a diluent like Argon), and a diluent gas to a specific low pressure.

  • The driver section is filled with a high-pressure, low molecular weight gas (e.g., Helium).[11]

  • The pressure in the driver section is increased until the diaphragm ruptures, generating a shock wave that propagates through the driven section.[11][12]

  • This shock wave travels through the test gas, heating and compressing it almost instantaneously.[11]

  • The shock wave reflects off the end wall of the driven section, further heating and compressing the test gas to the desired experimental conditions.[11][12]

  • The onset of ignition is detected by monitoring pressure changes using a pressure transducer or by observing light emission from excited species (like OH*) using a photomultiplier tube.

  • The ignition delay time is defined as the time interval between the arrival of the reflected shock wave at the measurement location and the sharp increase in pressure or light emission indicating ignition.

2. Ignition Delay Time Measurement using a Rapid Compression Machine (RCM)

• Objective: To study autoignition characteristics under conditions relevant to internal combustion engines by rapidly compressing a fuel/air mixture.[5][7]

• Apparatus: An RCM consists of a combustion chamber and one or two opposed pistons that rapidly compress the test gas.[5]

• Protocol:

  • The combustion chamber is filled with a homogeneous mixture of 2,2,3-trimethylpentane, oxidizer, and diluent at a known initial pressure and temperature.

  • The pistons are driven to rapidly compress the gas mixture, simulating the compression stroke of an engine.[5] The compression time is typically in the order of milliseconds.[5]

  • The pressure in the combustion chamber is monitored using a pressure transducer throughout the compression and post-compression phase.

  • The ignition delay time is determined from the pressure trace as the time from the end of compression to the point of maximum rate of pressure rise, which signifies ignition.[7]

3. Laminar Flame Speed Measurement

• Objective: To measure the propagation speed of a laminar (smooth) flame through a premixed fuel/air mixture.

• Apparatus: A constant volume combustion vessel (spherical bomb) or a Bunsen-type burner setup.[8][13]

• Protocol (Constant Volume Method):

  • A spherical vessel is filled with a premixed mixture of 2,2,3-trimethylpentane and air at a specified initial temperature and pressure.[10]

  • The mixture is ignited at the center of the vessel using a spark.

  • A spherical flame propagates outwards from the ignition point.

  • The pressure rise inside the vessel is recorded over time using a pressure transducer.

  • Simultaneously, the flame propagation is often visualized using Schlieren photography or other optical techniques to track the flame radius as a function of time.[13]

  • The laminar flame speed is then calculated from the pressure-time data and/or the flame radius data, accounting for the effects of flame stretch and the compression of the unburned gas ahead of the flame.[13]

IV. Visualization of Workflows and Pathways

Experimental Workflow for Shock Tube Ignition Delay Measurement

References

• 1. Pentane, 2,2,3-trimethyl- [webbook.nist.gov]
• 2. 2,3,3-Trimethylpentane - Wikipedia [en.wikipedia.org]
• 3. Pentane, 2,2,3-trimethyl- [webbook.nist.gov]
• 4. 2,2,3-Trimethylpentane | C8H18 | CID 11255 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Rapid compression machine [combustionlab.com.cn]
• 6. dspace.mit.edu [dspace.mit.edu]
• 7. DSpace [researchrepository.universityofgalway.ie]
• 8. torroja.dmt.upm.es [torroja.dmt.upm.es]
• 9. Shock Tube and Flame Speed Measurements of 2,4,4-Trimethyl-1-Pentene: A Co-Optima Biofuel (Journal Article) | OSTI.GOV [osti.gov]
• 10. researchgate.net [researchgate.net]
• 11. Shock Tubes | Hanson Research Group [hanson.stanford.edu]
• 12. petersengroup.tamu.edu [petersengroup.tamu.edu]
• 13. fluids.ac.uk [fluids.ac.uk]

2,2,3-Trimethylpentane: A High-Purity Reference Standard for Analytical Chemistry Applications

Introduction

2,2,3-Trimethylpentane, a branched-chain alkane with the chemical formula C8H18, serves as a critical reference standard in various analytical chemistry applications.[1] Its high purity, well-defined physical and chemical properties, and structural relevance to components in complex hydrocarbon mixtures make it an ideal candidate for both qualitative and quantitative analyses. This document provides detailed application notes and protocols for the use of 2,2,3-trimethylpentane as a reference standard in gas chromatography (GC) and nuclear magnetic resonance (NMR) spectroscopy, targeting researchers, scientists, and professionals in the pharmaceutical and petrochemical industries.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a reference standard is fundamental to its appropriate application. 2,2,3-Trimethylpentane is a colorless, clear liquid with properties that make it suitable for use in chromatographic and spectroscopic techniques.

Property	Value
Chemical Formula	C8H18
Molecular Weight	114.23 g/mol
Boiling Point	Approximately 110-115 °C
Density	Not specified
Purity (by GC)	>99.0%

This table summarizes key physical and chemical properties of 2,2,3-trimethylpentane.

Application in Gas Chromatography (GC)

In gas chromatography, 2,2,3-trimethylpentane is primarily utilized as an internal or external standard for the quantification of volatile and semi-volatile organic compounds. Its stability and volatility are comparable to many components found in petroleum products and organic synthesis mixtures.

Logical Workflow for GC Analysis using an Internal Standard

Caption: Workflow for quantitative GC analysis using an internal standard.

Experimental Protocol: Quantification of Hydrocarbons in a Mixture using GC-FID with 2,2,3-Trimethylpentane as an Internal Standard

This protocol outlines a general procedure for the quantification of a target hydrocarbon analyte in a simple mixture.

1. Materials and Reagents:

• 2,2,3-Trimethylpentane (Reference Standard, >99.0% purity)

• Target hydrocarbon analyte(s) of known purity

• High-purity solvent (e.g., hexane (B92381) or pentane)

• Volumetric flasks and pipettes

• Autosampler vials with caps

2. Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID)

• Capillary column (e.g., Agilent CP-Sil 5 CB or similar non-polar column)

• Data acquisition and processing software

3. Preparation of Solutions:

• Internal Standard (IS) Stock Solution: Accurately weigh a known amount of 2,2,3-trimethylpentane and dissolve it in the chosen solvent in a volumetric flask to achieve a final concentration of approximately 1000 µg/mL.

• Calibration Standards: Prepare a series of calibration standards by adding varying known concentrations of the target analyte(s) to volumetric flasks. To each flask, add a constant and precise volume of the IS stock solution. Dilute to the mark with the solvent.

• Sample Preparation: To a volumetric flask containing a known amount of the sample to be analyzed, add the same precise volume of the IS stock solution as used for the calibration standards. Dilute to the mark with the solvent.

4. GC-FID Conditions:

• Column: Agilent CP-Sil 5 CB (50 m x 0.32 mm, 1.2 µm film thickness) or equivalent.[2]

• Oven Temperature Program: 50°C (hold for 5 min), then ramp to 200°C at 5°C/min.[2]

• Injector Temperature: 250°C

• Detector Temperature: 300°C[2]

• Carrier Gas: Helium at a constant flow rate.[2]

• Injection Volume: 1 µL (split injection recommended)

5. Data Analysis:

• Integrate the peak areas of the target analyte(s) and the internal standard (2,2,3-trimethylpentane).

• Calculate the response factor (RF) for each analyte relative to the internal standard using the calibration standards. The relative response factor (RRF) is a key parameter in quantitative chromatography.[3][4][5]

• Construct a calibration curve by plotting the ratio of the analyte peak area to the IS peak area against the concentration of the analyte.

• Determine the concentration of the analyte in the unknown sample by using the peak area ratio and the calibration curve.

Quantitative Data: Retention Time

The retention time of 2,2,3-trimethylpentane is dependent on the GC column and the analytical conditions. Under the conditions specified in the protocol above, 2,2,3-trimethylpentane has been observed to co-elute with toluene (B28343).

Compound	GC Column	Retention Time (min)
Toluene + 2,3,3-Trimethylpentane (B1202373)	Agilent CP-Sil 5 CB (50 m x 0.32 mm, 1.2 µm)	15.02

This table presents the retention time of 2,3,3-trimethylpentane under specific GC conditions as reported in an analysis of car exhaust gases.[2]

Note on Co-elution: The co-elution of 2,3,3-trimethylpentane with toluene on certain non-polar columns is a critical consideration in method development. If toluene is a component of the sample matrix, a different column with alternative selectivity or a deconvolution method may be necessary to achieve accurate quantification.

Application in Quantitative NMR (qNMR) Spectroscopy

Quantitative NMR (qNMR) is a powerful primary ratio method of measurement that allows for the determination of the concentration or purity of a substance without the need for a chemically identical reference standard for the analyte itself. 2,2,3-Trimethylpentane can be used as an internal standard for qNMR due to its simple proton NMR spectrum and chemical inertness.

Logical Relationship in qNMR for Purity Determination

Caption: Logical relationship of parameters for purity determination by qNMR.

Experimental Protocol: Purity Determination of a Non-Volatile Analyte using ¹H qNMR with 2,2,3-Trimethylpentane as an Internal Standard

This protocol provides a general procedure for determining the purity of a solid organic compound.

1. Materials and Reagents:

• 2,2,3-Trimethylpentane (Reference Standard, >99.0% purity, certified for qNMR if possible)

• Analyte of unknown purity

• Deuterated solvent (e.g., Chloroform-d, CDCl₃)

• High-precision analytical balance

• NMR tubes

2. Sample Preparation:

• Accurately weigh a specific amount of the internal standard, 2,2,3-trimethylpentane, into a clean, dry vial.

• Accurately weigh a known amount of the analyte into the same vial.

• Dissolve the mixture in a precise volume of the deuterated solvent.

• Transfer the solution to an NMR tube.

3. ¹H NMR Spectroscopy:

• Acquire the ¹H NMR spectrum using a spectrometer with a well-calibrated pulse width.

• Ensure a sufficient relaxation delay (D1) between scans to allow for full relaxation of all relevant protons. A D1 of at least 5 times the longest T1 relaxation time of the signals of interest is recommended.

• Optimize phasing and baseline correction of the acquired spectrum.

4. Data Analysis:

• Integrate a well-resolved signal from the analyte and a signal from the internal standard (2,2,3-trimethylpentane).

• Calculate the purity of the analyte using the following equation:

  Purity_analyte (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * Purity_IS

  Where:

  • I = Integral value of the signal

  • N = Number of protons giving rise to the signal

  • MW = Molecular weight

  • m = mass

  • IS = Internal Standard (2,2,3-trimethylpentane)

Note: The choice of signals for integration is crucial. Select signals that are well-resolved from other peaks and have a good signal-to-noise ratio.

Conclusion

2,2,3-Trimethylpentane is a versatile and reliable reference standard for quantitative applications in analytical chemistry. Its well-characterized properties and commercial availability in high purity make it a valuable tool for researchers and scientists in various fields. The protocols provided herein offer a foundation for the use of 2,2,3-trimethylpentane in GC-FID and qNMR analyses. Method development and validation are essential to ensure the accuracy and precision of results for specific applications.

References

• 1. Pentane, 2,2,3-trimethyl- [webbook.nist.gov]
• 2. agilent.com [agilent.com]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Relative Response Factor: Accurate Quantification in Chromatography | Separation Science [sepscience.com]

Technical Notes & Optimization

Technical Support Center: Optimizing 2,2,3-Trimethylpentane Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the yield of 2,2,3-trimethylpentane synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the primary method for synthesizing 2,2,3-trimethylpentane?

A1: The primary industrial method for synthesizing 2,2,3-trimethylpentane, a valuable high-octane gasoline component, is the alkylation of isobutane (B21531) with propylene (B89431). This reaction is typically catalyzed by strong acids such as sulfuric acid (H₂SO₄) or hydrofluoric acid (HF).

Q2: What are the key factors influencing the yield of 2,2,3-trimethylpentane?

A2: The main factors affecting the yield and selectivity of 2,2,3-trimethylpentane are reaction temperature, the molar ratio of isobutane to propylene, and the concentration and type of acid catalyst.[1][2]

Q3: What are the common side reactions in this synthesis, and how do they affect the yield?

A3: Common side reactions include polymerization of propylene, cracking of larger hydrocarbons, and hydrogen transfer reactions. These are undesirable as they consume reactants and produce lower-value products, thus reducing the overall yield and purity of the desired 2,2,3-trimethylpentane.[1]

Q4: Which catalyst generally provides a higher yield of trimethylpentanes?

A4: Both sulfuric acid and hydrofluoric acid are effective catalysts. However, the choice of catalyst can influence the product distribution and operating conditions. For instance, sulfuric acid alkylation is typically performed at lower temperatures than hydrofluoric acid alkylation to minimize side reactions.

Troubleshooting Guides

Issue 1: Low Yield of 2,2,3-Trimethylpentane

This guide will help you troubleshoot and address the common causes of low product yield.

Potential Cause	Troubleshooting Steps	Expected Outcome
Suboptimal Reaction Temperature	1. Verify the reactor temperature is within the optimal range (typically 2-10 °C for sulfuric acid catalysis). 2. If the temperature is too high, increase cooling to the reactor. 3. If the temperature is too low, the reaction rate may be slow; consider a slight, controlled increase.	Maintaining a low and stable temperature minimizes side reactions like polymerization and cracking, favoring the formation of trimethylpentanes.[2]
Incorrect Isobutane to Propylene Ratio	1. Analyze the feed composition to confirm the molar ratio of isobutane to propylene. 2. The optimal ratio is typically high, in the range of 7:1 to 12:1.[1] 3. Increase the isobutane feed rate if the ratio is too low.	A high isobutane-to-olefin ratio suppresses olefin polymerization and other side reactions, thereby increasing the selectivity towards the desired alkylate.[1]
Low Catalyst Activity	1. Check the concentration of the sulfuric acid catalyst. The optimal range is typically 93-96 wt%.[3][4] 2. If the acid concentration is below this range, it should be regenerated or replaced. 3. Ensure there are no significant amounts of water or other contaminants in the acid, as this will reduce its effectiveness.[3]	Maintaining a high acid concentration is crucial for promoting the desired alkylation reaction over competing side reactions.[3][4]

Issue 2: Poor Selectivity (High Levels of Undesired Byproducts)

This section provides guidance on how to improve the selectivity of your synthesis towards 2,2,3-trimethylpentane.

Potential Cause	Troubleshooting Steps	Expected Outcome
Olefin Polymerization	1. Confirm a high isobutane-to-propylene ratio is being maintained. 2. Ensure efficient mixing within the reactor to maintain a homogenous reaction mixture and avoid localized high concentrations of propylene. 3. Lower the reaction temperature.	Reduced formation of high molecular weight polymers, leading to a purer product and less catalyst consumption.
Formation of Isomers other than Trimethylpentanes	1. Optimize the reaction temperature. Lower temperatures generally favor the formation of more desirable, highly branched isomers. 2. Ensure the catalyst is of the correct type and concentration.	Increased proportion of high-octane trimethylpentane isomers in the final product.
Cracking and Disproportionation	1. Avoid excessive reaction temperatures. 2. Ensure a proper residence time in the reactor; excessively long residence times can lead to cracking.	Minimized formation of lighter and heavier hydrocarbons, improving the overall yield of the C8 fraction.

Experimental Protocols

Laboratory-Scale Synthesis of 2,2,3-Trimethylpentane via Sulfuric Acid Catalysis

Objective: To synthesize 2,2,3-trimethylpentane by the alkylation of isobutane with propylene using concentrated sulfuric acid as a catalyst.

Materials:

• Liquefied isobutane

• Propylene gas

• Concentrated sulfuric acid (96-98%)

• Ice-salt bath

• Pressurized reaction vessel with magnetic stirring and gas inlet/outlet

• Gas chromatograph (GC) for product analysis

Procedure:

• Reactor Setup: Assemble the pressurized reaction vessel and ensure all connections are secure. Place the vessel in an ice-salt bath to maintain the reaction temperature between 0-5 °C.

• Catalyst Charging: Carefully add a measured volume of concentrated sulfuric acid to the reaction vessel.

• Reactant Addition:

  • Begin stirring the sulfuric acid.

  • Introduce liquefied isobutane into the reactor.

  • Slowly bubble propylene gas through the isobutane-acid mixture at a controlled rate to maintain the desired isobutane-to-propylene molar ratio (e.g., 10:1).

• Reaction: Continue the reaction for a set period (e.g., 30-60 minutes), ensuring the temperature remains constant.

• Work-up:

  • Stop the propylene flow and allow any unreacted gas to vent through a suitable trap.

  • Carefully transfer the reaction mixture to a separatory funnel.

  • Allow the layers to separate and carefully remove the bottom acid layer.

  • Wash the organic layer with cold water, followed by a dilute sodium bicarbonate solution to neutralize any remaining acid, and finally with brine.

• Analysis: Dry the organic layer over anhydrous sodium sulfate (B86663) and analyze the product composition using a gas chromatograph to determine the yield and selectivity of 2,2,3-trimethylpentane.

Data Presentation

The following tables summarize the expected impact of key reaction parameters on the yield and quality of the alkylate product based on industrial and laboratory findings.

Table 1: Effect of Isobutane/Olefin Ratio on Alkylate Quality

Isobutane/Olefin Molar Ratio	C8 Selectivity (%)	Research Octane Number (RON)
5:1	Lower	Lower
7:1 - 12:1 (Optimal)	Higher	Higher
15:1	High	High
Note: While a higher ratio improves quality, it also increases recycle costs.

Table 2: Effect of Sulfuric Acid Concentration on Alkylate Quality

H₂SO₄ Concentration (wt%)	Alkylate Quality	Comments
< 90%	Poor	Increased polymerization and side reactions.[4]
93-96% (Optimal)	Excellent	Maximizes desired alkylation reactions.[3][4]
> 98%	Good	Can lead to increased sulfation and other side reactions.

Table 3: Effect of Reaction Temperature on Product Distribution

Temperature (°C)	Predominant Product Type
< 0	Highly branched isomers (desirable)
2 - 10 (Typical)	Good balance of rate and selectivity
> 15	Increased side products (e.g., polymers, lighter alkanes)

Visualizations

Below are diagrams illustrating key aspects of the 2,2,3-trimethylpentane synthesis process.

Caption: Experimental workflow for 2,2,3-trimethylpentane synthesis.

Caption: Troubleshooting logic for synthesis optimization.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. static.horiba.com [static.horiba.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Nonsteady-state mathematical modelling of H2SO4-catalysed alkylation of isobutane with alkenes | Oil & Gas Science and Technology - Revue d'IFP Energies nouvelles [ogst.ifpenergiesnouvelles.fr]

Overcoming challenges in the fractional distillation of octane isomers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the fractional distillation of octane (B31449) isomers.

Frequently Asked Questions (FAQs)

Q1: What makes the fractional distillation of octane isomers so challenging?

A1: The primary challenge lies in the very small differences between the boiling points of octane's 18 structural isomers.[1][2] Standard fractional distillation separates components based on boiling point differences, and when these are minimal, achieving high purity for any single isomer becomes difficult, requiring highly efficient equipment and precise control.[3][4]

Q2: How does the molecular structure of an octane isomer affect its boiling point?

A2: The boiling point of an alkane is largely determined by the strength of the intermolecular van der Waals forces.[5]

• Straight-chain isomers , like n-octane, have a larger surface area, allowing for stronger van der Waals attractions between molecules. This requires more energy to overcome, resulting in a higher boiling point.[6]

• Branched-chain isomers , like 2,2,4-trimethylpentane (B7799088) (iso-octane), are more compact and spherical. This reduces the available surface area for intermolecular contact, weakening the van der Waals forces and thus lowering the boiling point.[5][6]

References

• 1. 18 constitutional isomers of C8H18 molecular formula C8H18 structural isomers carbon chain isomers structural formula skeletal formula 13 stereoisomers stereoisomerism in alkanes Doc Brown's advanced level chemistry revision notes for AQA Edexcel OCR Salters IB US honors courses [docbrown.info]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. tinitamfg.com [tinitamfg.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. homework.study.com [homework.study.com]

Resolving Peak Tailing in Gas Chromatography of Branched Alkanes: A Technical Support Guide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues with peak tailing in the gas chromatography (GC) analysis of branched alkanes.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing in gas chromatography?

A1: Peak tailing is a phenomenon observed in chromatography where a peak's trailing edge is broader than its leading edge, resulting in an asymmetrical peak shape.[1][2] In an ideal chromatogram, peaks should be symmetrical or Gaussian.[1] A tailing factor or asymmetry factor greater than 1.5 typically indicates a significant issue that requires investigation.[1][2]

Q2: Why is peak tailing a problem for the analysis of branched alkanes?

A2: While branched alkanes are generally non-polar, peak tailing can still occur and negatively impact analysis.[2] It can lead to reduced resolution between closely eluting isomers, making accurate peak integration and quantification less precise and reproducible.[1] This is particularly critical in complex hydrocarbon analyses where numerous isomers may be present.

Q3: What are the common causes of peak tailing for all peaks in a chromatogram, including branched alkanes?

A3: When all peaks in a chromatogram, including the solvent peak, exhibit tailing, the cause is often related to a physical issue within the GC system rather than a chemical interaction.[1][3] Common culprits include:

• Improper Column Installation: The column may be positioned too high or too low in the inlet, creating unswept (dead) volumes.[1][3][4]

• Poor Column Cut: A ragged or uneven cut at the end of the column can disrupt the carrier gas flow, causing turbulence.[1][3] The cut should be at a clean 90° angle.[1]

• Contaminated or Active Inlet Liner: The liner can become contaminated with non-volatile residues from previous injections.[1][5]

• System Leaks: Leaks at the inlet or detector connections can disrupt the pressure and flow uniformity.[1]

Q4: What should I investigate if only some of the branched alkane peaks are tailing?

A4: If only specific analyte peaks are tailing, the issue is more likely due to chemical interactions between the analytes and active sites within the GC system.[1] Although alkanes are generally non-polar, this can still occur due to:

• Column Contamination: Accumulation of non-volatile residues at the head of the column.[1][2]

• Active Sites: Over time, the stationary phase can degrade, exposing active silanol (B1196071) groups that can interact with analytes.[1] While less common with non-polar alkanes, it can still be a factor.[1]

Troubleshooting Guides

Guide 1: All Peaks Tailing - A Systematic Approach

If all peaks in your chromatogram are tailing, follow this systematic guide to identify and resolve the issue.

Step 1: Inspect the Column Installation

An incorrect column installation is a frequent cause of universal peak tailing.

• Check Insertion Depth: Ensure the column is installed at the correct depth in both the inlet and the detector according to the manufacturer's instructions. An improper depth can create dead volumes.[1][3][4]

• Examine the Column Cut: The end of the column should be a clean, 90-degree cut. A poor cut can cause turbulence in the carrier gas flow.[1][3] If the cut is not clean, trim the column.

Step 2: Perform Inlet Maintenance

A contaminated inlet is another common source of problems.

• Replace the Inlet Liner: The liner can accumulate non-volatile residues. Regularly replacing the liner is crucial for good peak shape.[1][5]

• Replace the Septum: A cored or leaking septum can also contribute to peak tailing.[1]

Step 3: Check for System Leaks

Leaks in the gas flow path can disrupt the carrier gas velocity and lead to peak distortion.

• Leak Check Connections: Use an electronic leak detector to check for leaks at the inlet and detector fittings.[1]

The following diagram outlines the troubleshooting workflow for when all peaks are tailing.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. m.youtube.com [m.youtube.com]
• 5. agilent.com [agilent.com]

Troubleshooting Grignard reaction side products in tertiary alcohol synthesis

This guide provides solutions to common issues encountered during the synthesis of tertiary alcohols using Grignard reagents.

Frequently Asked Questions (FAQs)

Q1: My Grignard reaction is not initiating. What are the common causes and solutions?

A1: The most frequent cause of initiation failure is the presence of a passivating layer of magnesium oxide (MgO) on the magnesium turnings and residual moisture in the reaction setup.[1]

Troubleshooting Steps:

• Magnesium Activation: It is crucial to expose a fresh magnesium surface. This can be achieved through physical or chemical activation methods.[1]

  • Physical Methods: Gently crushing the magnesium turnings with a glass rod inside the reaction flask can break the oxide layer.[2]

  • Chemical Methods:

    • Iodine: Add a small crystal of iodine. The disappearance of the purple color indicates the reaction has started.[1][2]

    • 1,2-Dibromoethane (DBE): A few drops of DBE will react with the magnesium, producing visible ethylene (B1197577) gas bubbles and activating the surface.[1][3]

    • Diisobutylaluminum hydride (DIBAH): Utilizing DIBAH can facilitate the initiation of the Grignard reagent formation at or below 20 °C for aryl Grignards.[3][4]

• Anhydrous Conditions: Grignard reagents are highly sensitive to protic solvents.[5][6]

  • Glassware: All glassware must be rigorously dried, either by flame-drying under an inert atmosphere or by oven-drying (e.g., at 120°C overnight) and assembled while hot.[7][8]

  • Solvents: Use anhydrous solvents. Ethereal solvents like diethyl ether and tetrahydrofuran (B95107) (THF) are ideal as they can be effectively dried.[6] Solvents can be dried by passing them through a column of activated alumina (B75360) or by distillation from a suitable drying agent (e.g., sodium/benzophenone).[9][10]

  • Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent atmospheric moisture from quenching the reagent.[5][7]

Q2: I am observing a low yield of my desired tertiary alcohol. What are the likely side reactions?

A2: Low yields are often due to competing side reactions. The most common include enolization of the ketone, reduction of the ketone, and Wurtz coupling.[7][11][12]

• Enolization: If the ketone has acidic α-protons, the Grignard reagent can act as a base, leading to the formation of an enolate. This is more common with sterically hindered ketones.[7][11]

• Reduction: Bulky Grignard reagents can reduce sterically hindered ketones to the corresponding secondary alcohol via a hydride transfer from the β-carbon of the Grignard reagent.[11]

• Wurtz Coupling: The Grignard reagent can couple with unreacted alkyl halide.[12][13]

• Reaction with CO₂: Exposure to air can cause the Grignard reagent to react with atmospheric carbon dioxide to form a carboxylate, which upon workup yields a carboxylic acid.[14][15][16]

Q3: How can I minimize the formation of the enolization side product?

A3: To favor nucleophilic addition over enolization:

• Use a less sterically hindered Grignard reagent if possible.

• Employ lower reaction temperatures. Adding the ketone to the Grignard reagent at 0°C or below can suppress the rate of proton transfer.[7]

• Use a non-polar solvent to decrease the basicity of the Grignard reagent.

• Consider using an organocerium reagent (CeCl₃-mediated reaction). Cerium trichloride (B1173362) can be used to prepare organocerium reagents from Grignard reagents, which are less basic and more nucleophilic, thus favoring 1,2-addition to the carbonyl group.[5]

Q4: What are the best practices for the work-up of a Grignard reaction?

A4: A careful work-up procedure is essential for isolating the tertiary alcohol.

• Quenching: The reaction should be quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).[7][10] This protonates the alkoxide intermediate to form the alcohol and is generally preferred over strong acids, which can promote side reactions with tertiary alcohols, such as dehydration.

• Extraction: After quenching, the product is typically extracted into an organic solvent like diethyl ether or ethyl acetate.[17]

• Washing: The organic layer should be washed with brine (saturated NaCl solution) to remove water and break up emulsions.[18]

• Drying: The organic extract should be dried over an anhydrous drying agent such as magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄).[7][10]

Troubleshooting Guide: Common Side Products

Side Product	Cause	Proposed Solution
Starting Ketone	Enolization: The Grignard reagent acts as a base, deprotonating the α-carbon of the ketone.[11]	- Use a less sterically hindered Grignard reagent.- Perform the reaction at a lower temperature (e.g., 0 °C).[7]- Use a non-polar solvent.- Consider converting the Grignard to an organocerium reagent.[5]
Secondary Alcohol	Reduction: A hydride is transferred from the β-carbon of a bulky Grignard reagent to the carbonyl carbon.[11]	- Use a Grignard reagent without β-hydrogens if the substrate allows.- Employ a less sterically hindered Grignard reagent.- Use lower reaction temperatures.
Alkane (R-H)	Protonation: The Grignard reagent reacts with acidic protons from water, alcohols, or terminal alkynes.[6][19]	- Ensure all glassware is rigorously dried.[7]- Use anhydrous solvents.[6]- Operate under an inert atmosphere.[5]
Carboxylic Acid (R-COOH)	Reaction with CO₂: Exposure of the Grignard reagent to atmospheric carbon dioxide.[14]	- Maintain a positive pressure of an inert gas (N₂ or Ar) throughout the reaction.
Coupled Product (R-R)	Wurtz Coupling: The Grignard reagent couples with the unreacted alkyl halide.[12][13][20][21]	- Add the alkyl halide slowly to the magnesium turnings to maintain a low concentration.- Ensure efficient stirring.- Avoid high temperatures during Grignard formation.[7]

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of a Tertiary Alcohol via Grignard Reaction

• Preparation: Assemble a dry, three-necked round-bottom flask equipped with a reflux condenser, a pressure-equalizing dropping funnel, and a nitrogen or argon inlet. Flame-dry the entire apparatus under a flow of inert gas and allow it to cool to room temperature.

• Grignard Formation: Place magnesium turnings in the flask. Add a small portion of a solution of the alkyl halide in anhydrous diethyl ether or THF via the dropping funnel. If the reaction does not initiate, add a small crystal of iodine or a few drops of 1,2-dibromoethane. Once initiated (indicated by cloudiness, gentle boiling), add the remaining alkyl halide solution dropwise at a rate that maintains a gentle reflux.[22] After the addition is complete, continue to stir the mixture until most of the magnesium has been consumed.

• Addition of Ketone: Cool the Grignard reagent solution in an ice bath. Add a solution of the ketone in anhydrous ether or THF dropwise from the dropping funnel. Maintain a low temperature (0-5 °C) during the addition to minimize side reactions.[7]

• Work-up: After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 1-2 hours. Cool the mixture in an ice bath and slowly quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Isolation and Purification: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate. Filter, and remove the solvent under reduced pressure. The crude tertiary alcohol can be purified by distillation or column chromatography.[7][18]

Visualizations

Caption: A troubleshooting workflow for Grignard reactions.

Caption: Main vs. side reaction pathways in Grignard synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Grignard reaction - Wikipedia [en.wikipedia.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. benchchem.com [benchchem.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Grignard Reaction [organic-chemistry.org]
• 12. alfa-chemistry.com [alfa-chemistry.com]
• 13. Wurtz reaction - Wikipedia [en.wikipedia.org]
• 14. The Reaction of Grignard and Organolithium Reagents with Carbon Dioxide - Chemistry Steps [chemistrysteps.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Ch19: RMgX + CO2 -> RCO2H [chem.ucalgary.ca]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. benchchem.com [benchchem.com]
• 19. How does water affect a Grignard reaction? | Filo [askfilo.com]
• 20. chem.libretexts.org [chem.libretexts.org]
• 21. Wurtz Reaction: Examples, Mechanism & Wurtz Fittig Reaction | AESL [aakash.ac.in]
• 22. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Reactions of 2,2,3-Trimethylpentane

Disclaimer: Experimental data for optimizing reactions specifically involving 2,2,3-trimethylpentane is limited in publicly available literature. The following guidelines and data are primarily based on its close isomer, 2,2,4-trimethylpentane, and general principles of alkane reactions. Researchers should use this information as a starting point and perform their own optimizations.

Frequently Asked Questions (FAQs)

Q1: What are the primary reactions of interest for 2,2,3-trimethylpentane?

A1: The most common and industrially relevant reactions for 2,2,3-trimethylpentane, like other branched alkanes, are isomerization and catalytic cracking. Isomerization aims to rearrange its structure to other C8 isomers with different properties, while cracking breaks it down into smaller, often more valuable, hydrocarbons like olefins and lighter alkanes.

Q2: What are the key parameters to control during the isomerization of 2,2,3-trimethylpentane?

A2: The critical parameters for alkane isomerization are temperature, pressure, catalyst type, and the hydrogen-to-hydrocarbon ratio.[1] Low reaction temperatures generally favor the formation of more highly branched isomers from a thermodynamic standpoint.[2][3] However, higher temperatures are often necessary to achieve a sufficient reaction rate.[2][3]

Q3: What type of catalyst is typically used for 2,2,3-trimethylpentane isomerization?

A3: Bifunctional catalysts are commonly employed for alkane isomerization. These catalysts possess both metal sites (e.g., platinum) for dehydrogenation/hydrogenation and acidic sites (e.g., on alumina (B75360) or zeolite supports) for the skeletal rearrangement of the hydrocarbon backbone.[1][4]

Q4: Why is hydrogen pressure important in isomerization reactions?

A4: Hydrogen pressure plays a crucial role in suppressing side reactions. High hydrogen pressure helps to minimize the formation of coke and other undesirable byproducts by promoting the hydrogenation of coke precursors and keeping the catalyst surface clean.[2][3] It also reduces cracking reactions.[5]

Q5: What are the typical products of 2,2,3-trimethylpentane cracking?

A5: Catalytic cracking of 2,2,3-trimethylpentane will produce a mixture of smaller alkanes and alkenes. The product distribution depends on the reaction conditions and catalyst used. Common products can include propane, isobutane, and light olefins like propylene (B89431) and butylene.

Troubleshooting Guides

Issue 1: Low Conversion of 2,2,3-Trimethylpentane in Isomerization

Possible Cause	Suggested Solution
Insufficient Temperature	Gradually increase the reaction temperature in increments of 10-20°C. Monitor product distribution to avoid excessive cracking.
Catalyst Deactivation	Regenerate the catalyst according to the manufacturer's protocol. This often involves a controlled burn-off of coke deposits.
Low Catalyst Activity	Ensure the catalyst is properly activated before the reaction. Verify the catalyst specifications for the intended reaction.
Incorrect Hydrogen Partial Pressure	Optimize the hydrogen-to-hydrocarbon molar ratio. Too low a pressure can lead to coking, while too high may affect reaction kinetics.

Issue 2: Poor Selectivity towards Desired Isomers (High Cracking)

Possible Cause	Suggested Solution
Excessively High Temperature	Lower the reaction temperature. While this may decrease the overall conversion rate, it will favor isomerization over cracking.[2][3]
Inappropriate Catalyst Acidity	Select a catalyst with optimized acidity for isomerization. Highly acidic catalysts can promote cracking.
Low Hydrogen Pressure	Increase the hydrogen pressure to suppress cracking side reactions.[5]
Long Residence Time	Decrease the residence time of the reactants in the reactor to minimize the extent of secondary cracking reactions.

Issue 3: Rapid Catalyst Deactivation

Possible Cause	Suggested Solution
Coke Formation	Increase the hydrogen-to-hydrocarbon ratio and consider lowering the reaction temperature.[2][3]
Feedstock Impurities	Ensure the 2,2,3-trimethylpentane feed is free from sulfur, nitrogen, and water, as these can poison the catalyst.
High Operating Temperature	Operate at the lower end of the effective temperature range to reduce the rate of coke formation.

Data Presentation

Table 1: General Operating Conditions for C8 Alkane Isomerization (using 2,2,4-Trimethylpentane as a proxy)

Parameter	Value	Reference
Temperature Range	370 - 430 °C	[1][6]
Total Pressure	1 atm (Atmospheric)	[1][6]
Catalyst	0.3-0.6% Pt/Al2O3	[1][6]
Key Product	1,1,3-Trimethylpentane	[1][6]

Table 2: Conditions for n-Pentane Cracking over MFI Zeolites (as an analogue for C8 alkane cracking)

Parameter	Value	Reference
Temperature	650 °C	[7]
Catalyst	MFI (280) Zeolite	[7]
Major Products	Light Olefins (51% selectivity)	[7]
Undesired Byproducts	C1-C4 Alkanes (38%)	[7]

Experimental Protocols

Protocol 1: Hydroisomerization of 2,2,3-Trimethylpentane (Adapted from 2,2,4-Trimethylpentane studies)

• Catalyst Activation:

  • Place the Pt/Al2O3 catalyst in a fixed-bed reactor.

  • Heat the catalyst under a flow of dry air to a specified temperature (e.g., 400-500°C) to remove any adsorbed moisture and impurities.

  • Reduce the catalyst by switching to a flow of pure hydrogen at a similar temperature for several hours to ensure the platinum is in its active metallic state.

• Reaction Setup:

  • Cool the reactor to the desired reaction temperature (e.g., starting at 370°C).

  • Set the system pressure to the target pressure (e.g., 1 atm).

  • Introduce a continuous flow of hydrogen.

• Reaction Execution:

  • Introduce liquid 2,2,3-trimethylpentane into a vaporizer, and then feed the vaporized hydrocarbon along with hydrogen into the reactor at a controlled molar ratio.

  • Maintain a constant temperature and pressure throughout the experiment.

  • Collect the product stream at the reactor outlet after cooling and condensation.

• Analysis:

  • Analyze the liquid and gas products using gas chromatography (GC) to determine the product distribution and conversion of 2,2,3-trimethylpentane.

Mandatory Visualization

Caption: Troubleshooting workflow for low conversion rates.

Caption: Troubleshooting workflow for poor selectivity.

References

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. Enhanced light olefins production via n-pentane cracking using modified MFI catalysts - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Water Contamination in Alkane Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize water contamination during alkane synthesis. The information is presented in a direct question-and-answer format to address specific experimental issues.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of water contamination in an alkane synthesis experiment?

Water contamination can originate from several sources, often inadvertently introduced into the reaction setup. The most common sources include:

• Solvents: Many organic solvents are hygroscopic and can absorb moisture from the atmosphere. Commercially available "anhydrous" solvents may still contain parts-per-million (ppm) levels of water that can be detrimental to sensitive reactions.[1]

• Reagents: Solid reagents can adsorb moisture onto their surface. Liquid reagents may contain dissolved water.

• Glassware: Water can physisorb onto the surfaces of flasks, condensers, and transfer needles. Improperly dried glassware is a major contributor to reaction failure.[2]

• Atmosphere: Reactions exposed to the laboratory atmosphere, even briefly, can be contaminated by ambient humidity. This is especially critical during reagent transfer.

• Inert Gas: The inert gas (e.g., Nitrogen, Argon) used to blanket the reaction can be a source of moisture if not passed through a drying agent.

Q2: How does trace water impact common alkane synthesis reactions?

Trace amounts of water can have a significant, and often destructive, impact on many common alkane synthesis methods, particularly those involving organometallic reagents.

• Grignard Reagents (RMgX): Grignard reagents are highly basic and react rapidly with water in an acid-base reaction to form an alkane and a magnesium salt (Mg(OH)X).[3][4] This consumes the Grignard reagent, reducing the yield of the desired product and generating an undesired alkane byproduct.[5][6]

• Organolithium Reagents (RLi): Similar to Grignard reagents, organolithium reagents are strong bases and are readily quenched by water to form the corresponding alkane.

• Wurtz Reaction: This reaction involves the use of sodium metal, which reacts violently with water. The presence of water will consume the sodium and can create a significant safety hazard.

• Catalytic Reactions: While some catalytic processes can tolerate water, many are inhibited by it.[7] Water can deactivate the catalyst by competing for active sites or by altering the catalyst's structure.[8][9] However, in some specific zeolite-catalyzed reactions, a stoichiometric amount of water can surprisingly increase the rate of C-H bond activation, though higher concentrations are inhibitory.[7]

Q3: How can I accurately determine the water content in my solvents?

Several methods exist for quantifying trace water in organic solvents, each with its own advantages and limitations.

• Karl Fischer (KF) Titration: This is the most widely used and accepted method for determining water content.[10] Coulometric KF titration is particularly sensitive and can detect water down to the ppm level, with a typical detection limit of around 10 µg of water.[2]

• Gas Chromatography (GC): GC equipped with a thermal conductivity detector (TCD) can be used to determine water content in many common organic solvents.[1] This method can detect water levels down to approximately 20 ppm.[1]

• ¹⁹F NMR Spectroscopy: A newer, highly sensitive method involves reacting water with a difluoro(aryl)-λ³-iodane reagent. This reaction quantitatively produces a bifluoride ion, which can be detected and quantified by ¹⁹F NMR spectroscopy. This technique is more sensitive than coulometric Karl Fischer titration, with a detection limit as low as 5 µg of added water.[2][11]

Troubleshooting Guide

Q4: My Grignard reaction to form an alkane is not initiating or is giving a very low yield. What's the problem?

Failure to initiate or low yield in a Grignard reaction is very often due to the presence of water. Here are the steps to troubleshoot this issue:

• Check Glassware Dryness: Ensure all glassware was rigorously dried. The best practice is to flame-dry the apparatus under vacuum or oven-dry it at >120°C for several hours and then cool it under a stream of dry inert gas.[12][13]

• Verify Solvent Anhydrousness: The solvent (typically an ether like THF or diethyl ether) must be scrupulously dry. Use a freshly opened bottle of anhydrous solvent or, for best results, distill it from an appropriate drying agent (e.g., sodium/benzophenone (B1666685) ketyl) immediately before use.[3][14]

• Activate the Magnesium: The surface of magnesium turnings is often coated with a passivating layer of magnesium oxide. This layer can be activated by adding a small crystal of iodine, a few drops of 1,2-dibromoethane, or by mechanically crushing the magnesium turnings in situ (with extreme caution).[13]

• Examine the Alkyl Halide: Ensure the alkyl halide is pure and dry. Distillation may be necessary.

• Maintain an Inert Atmosphere: The reaction must be conducted under a positive pressure of a dry inert gas (Argon or Nitrogen) to prevent atmospheric moisture from entering the system.

A common workflow for troubleshooting these types of issues is outlined in the diagram below.

Caption: Troubleshooting low yield in water-sensitive synthesis.

Q5: I've dried my solvent over a drying agent, but my reaction still failed. Why?

This can happen for several reasons related to the choice and use of the drying agent:

• Incorrect Drying Agent: Not all drying agents are suitable for all solvents or reaction types. For example, calcium chloride (CaCl₂) is incompatible with alcohols, amines, and some carbonyl compounds.[15][16] Using an acidic drying agent like MgSO₄ with an acid-sensitive compound can also lead to side reactions.

• Insufficient Capacity or Efficiency: Some drying agents have a high capacity (absorb a lot of water) but low efficiency (leave a higher residual amount of water). Sodium sulfate (B86663) (Na₂SO₄), for instance, has a high capacity but is not very efficient, making it suitable for pre-drying but not for achieving truly anhydrous conditions.[15]

• Insufficient Contact Time: Drying is not instantaneous. Solvents should be in contact with the drying agent for an adequate period, often recommended to be at least 12-24 hours for methods like using molecular sieves.[17]

• Saturated Drying Agent: The drying agent may be exhausted. Always use freshly activated or new drying agents. Molecular sieves, for example, can be regenerated by heating in a vacuum oven.[14]

Quantitative Data on Solvent Drying

The effectiveness of various drying agents is highly dependent on the solvent being dried. The tables below summarize the residual water content in common solvents after treatment with different desiccants.

Table 1: Efficiency of Common Drying Agents on Various Solvents (Data compiled from The Journal of Organic Chemistry, 2010, 75 (24), pp 8351–8354)[18]

Solvent	Drying Agent	Treatment Method	Residual Water (ppm)
Tetrahydrofuran (THF)	3Å Molecular Sieves (20% m/v)	Stored for 48h	< 10
CaH₂	Stored for 24h	~50
Na/Benzophenone	Distilled	~43
Activated Neutral Alumina	Passed through column	< 10
Dichloromethane (DCM)	3Å Molecular Sieves	Stored for 24h	< 10
CaH₂	Distilled	~13
Activated Silica	Passed through column	< 10
Acetonitrile (MeCN)	3Å Molecular Sieves (20% m/v)	Stored for 72h	~15
CaH₂	Stored for 24h	~30
P₄O₁₀	Stored for 24h	< 10
Methanol (MeOH)	3Å Molecular Sieves (20% m/v)	Stored for 5 days	~10
Mg/I₂	Distilled	~54
KOH	Stored for 24h	~33

Table 2: Comparison of Common Water Detection Methods

Method	Typical Detection Limit	Advantages	Disadvantages
Coulometric Karl Fischer Titration	~10 µg H₂O[2]	High accuracy, widely accepted standard.	Requires specialized equipment, sample handling can introduce errors.[11]
Gas Chromatography (GC-TCD)	~20 ppm[1]	Relatively common equipment, can separate water from other volatiles.	Less sensitive than KF, not suitable for all solvents.[1]
¹⁹F NMR Spectroscopy	~5 µg H₂O[2]	Extremely sensitive, compatible with inert atmosphere techniques.[2][11]	Requires NMR spectrometer and specialized reagents.

Experimental Protocols & Workflows

Protocol 1: Rigorous Drying of Glassware

• Cleaning: Thoroughly wash all glassware with soap and water, followed by rinses with deionized water and then acetone (B3395972) to remove residual water.[12]

• Oven Drying: Place the glassware in a laboratory oven at a minimum of 120°C for at least 4 hours (overnight is preferable).

• Assembly & Cooling: Immediately assemble the hot glassware (e.g., flask and condenser) while wearing appropriate thermal gloves. Connect the apparatus to a manifold supplying a slow, positive flow of dry inert gas (Argon or Nitrogen). Allow the apparatus to cool to room temperature under this inert atmosphere.

• Flame Drying (Alternative): For faster drying, assemble the cool, clean glassware. Evacuate the system with a vacuum pump while gently heating the glass surfaces with a heat gun or a soft flame (use extreme caution, especially if residual flammable solvents are present). After heating, backfill the apparatus with dry inert gas. Repeat the evacuate/backfill cycle three times.

The logical workflow for preparing for a water-sensitive reaction is crucial for success.

Caption: Workflow for anhydrous alkane synthesis.

Protocol 2: Drying THF using a Sodium/Benzophenone Still

!!! SAFETY WARNING !!!: This procedure involves highly reactive and flammable materials. It should only be performed by trained personnel in a proper chemical fume hood, away from any sources of ignition.[17][19]

• Pre-drying: Add approximately 1 L of commercial-grade THF to a 2 L round-bottom flask containing ~50 g of calcium hydride (CaH₂). Allow it to stir overnight under a nitrogen atmosphere.

• Still Setup: In a separate, rigorously flame-dried 2 L three-neck flask equipped with a reflux condenser and a distillation head, add approximately 10 g of sodium metal (cut into small pieces) and 15 g of benzophenone.

• Solvent Transfer: Carefully decant or cannula transfer the pre-dried THF from the CaH₂ into the flask containing the sodium and benzophenone.

• Reflux: Gently heat the mixture to reflux under a positive pressure of nitrogen. The solution will gradually turn a deep blue or purple color. This color indicates the formation of the sodium benzophenone ketyl radical, which signifies that the solvent is anhydrous and oxygen-free.[14][17] The absence of this color indicates the presence of water or oxygen, and more sodium/benzophenone may be needed.

• Collection: Once the deep blue/purple color persists, the THF can be distilled directly from the still into the reaction flask for immediate use. NEVER DISTILL TO DRYNESS , as this can concentrate explosive peroxides. Always leave a significant amount of solvent in the still.

• Shutdown: To safely quench the still, cool it to room temperature and slowly add isopropanol (B130326) to react with the remaining sodium, followed by methanol, and finally water. Perform this procedure with extreme caution behind a blast shield.[14]

References

• 1. academic.oup.com [academic.oup.com]
• 2. chem.tamu.edu [chem.tamu.edu]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. Why is water not used as solvent synthesis of Grignard class 12 chemistry CBSE [vedantu.com]
• 5. quora.com [quora.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Understanding the impact of water on the catalytic activity and stability – Carine Michel [perso.ens-lyon.fr]
• 9. researchgate.net [researchgate.net]
• 10. Detection of Trace Amounts of Water in Organic Solvents by DNA-Based Nanomechanical Sensors [mdpi.com]
• 11. A Method for Detecting Water in Organic Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Reddit - The heart of the internet [reddit.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. scribd.com [scribd.com]
• 16. Drying agents and their compatibilities , Hive Stimulants [chemistry.mdma.ch]
• 17. moodle2.units.it [moodle2.units.it]
• 18. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 19. acs.org [acs.org]

Technical Support Center: Enhancing the Resolution of Trimethylpentane Isomers in GC-MS

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides targeted troubleshooting guides and frequently asked questions (FAQs) to help you enhance the chromatographic resolution of trimethylpentane isomers in your Gas Chromatography-Mass Spectrometry (GC-MS) analyses.

Frequently Asked Questions (FAQs)

Q1: Why is achieving baseline separation of trimethylpentane isomers so challenging?

A1: Trimethylpentane isomers, such as 2,2,4-trimethylpentane (B7799088) and 2,3,3-trimethylpentane, are structural isomers with identical molecular weights and very similar chemical properties. This results in nearly identical boiling points and polarities, leading to similar interactions with the GC column's stationary phase, which causes incomplete separation and co-elution.[1]

Q2: What are the primary strategies to improve the GC-MS resolution of these isomers?

A2: Enhancing the resolution of co-eluting isomers involves a multi-faceted approach focusing on four key areas of the GC method:

• Column Selection: Utilizing a GC column with appropriate dimensions and stationary phase chemistry is the most critical factor.[2]

• Temperature Program Optimization: Adjusting the GC oven temperature program, such as using a slower temperature ramp, can significantly impact separation.[3]

• Carrier Gas Flow Rate: Optimizing the carrier gas flow rate can improve column efficiency.[4]

• Injection Parameters: Ensuring proper injection technique and parameters can prevent issues like peak broadening.[5]

Q3: Can changing the stationary phase chemistry resolve trimethylpentane isomers?

A3: Yes. The choice of stationary phase is the most important factor dictating selectivity.[6] While trimethylpentanes are non-polar, subtle differences in their interaction with different stationary phases can be exploited. If a standard non-polar column (like a 5% phenyl-methylpolysiloxane) fails to provide resolution, switching to a stationary phase with a different selectivity, such as one with a higher phenyl content or a different polymer backbone, may alter the elution order and resolve the isomers.[1][2] For instance, a poly(50% n-octyl/50% methyl siloxane) phase offers different selectivity for hydrocarbon isomers compared to standard dimethyl siloxane columns.[6]

Troubleshooting Guide: Specific Issues and Solutions

Issue 1: Poor Resolution and Co-elution of Isomers

This is the most common challenge, where two or more trimethylpentane isomer peaks overlap significantly.

Potential Causes & Solutions:

• Suboptimal GC Column: The column's dimensions or stationary phase may not be suitable for separating closely related isomers.

  • Solution 1: Column Dimensions: Employ a longer column (e.g., 60 m instead of 30 m) to increase the number of theoretical plates, which enhances separation efficiency.[7] Alternatively, use a column with a smaller internal diameter (e.g., 0.18 mm instead of 0.25 mm) to improve efficiency.[8]

  • Solution 2: Stationary Phase Selection: The principle of "likes dissolves like" is fundamental.[2] For non-polar trimethylpentanes, a non-polar stationary phase is the correct starting point. However, to enhance selectivity between isomers, consider a phase that offers different interactions. A column with a higher percentage of phenyl substitution can improve selectivity for hydrocarbon isomers.[2]

• Unoptimized Temperature Program: A fast temperature ramp can cause isomers to move through the column too quickly to be separated.

  • Solution: Modify Temperature Program: Lower the initial oven temperature and decrease the ramp rate (e.g., from 10°C/min to 2-3°C/min). Introducing short isothermal holds at temperatures where the critical isomers elute can also significantly improve resolution.[1]

• Incorrect Carrier Gas Flow Rate: The carrier gas linear velocity may be too high or too low, reducing column efficiency.

  • Solution: Optimize Linear Velocity: Each column has an optimal flow rate for maximum efficiency.[9] For helium, this is typically around 25-35 cm/sec. For hydrogen, which provides better efficiency at higher velocities, the optimum is broader and higher.[10] Adjust the flow rate to its optimal range for your specific column dimensions and carrier gas.

Diagram: Troubleshooting Workflow for Poor Resolution

Caption: Troubleshooting workflow for enhancing isomer resolution.

Data Presentation: Impact of GC Parameters on Resolution

The following tables summarize how changing key GC parameters can affect efficiency and resolution.

Table 1: Effect of GC Column Dimensions on Efficiency

Parameter	Change	Effect on Efficiency (Theoretical Plates)	Impact on Resolution	Typical Application
Length	Increase (e.g., 30m to 60m)	Proportional Increase	Improves	Complex mixtures with many components.[7]
Internal Diameter (ID)	Decrease (e.g., 0.25mm to 0.18mm)	Increases	Improves	Fast GC or high-resolution separations.[8]
Film Thickness	Decrease (e.g., 0.50µm to 0.25µm)	Increases (for semi-volatiles)	Improves	Analysis of high boiling point compounds.[11]

Table 2: Carrier Gas Selection and Optimal Linear Velocity

Carrier Gas	Typical Optimal Linear Velocity (cm/s)	Relative Efficiency	Analysis Speed	Safety Consideration
Helium (He)	25 - 35	Good	Moderate	Inert, Safe
Hydrogen (H₂)	40 - 55	Best (at high velocities)	Fastest	Flammable, requires caution.[10]
Nitrogen (N₂)	10 - 20	Lower	Slowest	Inert, Safe

Experimental Protocols

Protocol 1: Optimization of GC Oven Temperature Program

This protocol provides a systematic approach to refining the temperature gradient to enhance isomer separation.

• Establish a Baseline: Run your current standard method and record the retention times and resolution of the target trimethylpentane isomers.

• Lower Initial Temperature: Reduce the initial oven temperature to at least 10-20°C below the boiling point of your injection solvent. A common starting point is 40°C. Hold for 1-2 minutes to ensure sharp initial peaks.

• Implement a Slow Ramp Rate: Decrease the temperature ramp rate significantly. If your current rate is 10°C/min or higher, reduce it to 2-5°C/min. This gives the isomers more time to interact with the stationary phase, improving separation.[3]

• Introduce an Isothermal Hold (Optional): If you know the approximate temperature at which the isomers elute, add a short isothermal hold (1-2 minutes) about 5-10°C below that elution temperature. This can often separate the most challenging pairs.[1]

• Evaluate and Iterate: Analyze the chromatogram after each adjustment. Compare the resolution to the baseline. Continue with small, iterative changes to the ramp rate and hold times until optimal separation is achieved.

Protocol 2: Selecting an Appropriate GC Column

This protocol guides the user through the logical steps of choosing a new column if the existing one provides inadequate performance.

• Assess Current Stationary Phase: Identify the stationary phase of your current column (e.g., DB-5ms, a 5% phenyl-methylpolysiloxane). Note its polarity.[1]

• Define the Goal: The goal is to separate non-polar structural isomers. This requires a stationary phase that can differentiate based on subtle differences in molecular shape and van der Waals forces.

• Choose a Different Selectivity: If using a standard non-polar column, select a column with a different, but still appropriate, selectivity.

  • Option A (Higher Phenyl Content): Move to a column with a higher phenyl content (e.g., 35% or 50% phenyl-methylpolysiloxane). The increased phenyl content can alter interactions with the isomers.[2]

  • Option B (Different Polymer): Consider a phase like poly(50% n-octyl/50% methyl siloxane), which is specifically noted for providing different selectivity for hydrocarbon isomers.[6]

• Select Appropriate Dimensions: For maximum resolving power, choose a longer column (60 m or even 100 m) and a smaller internal diameter (0.25 mm or 0.18 mm).[2][6]

• Condition the New Column: Before use, always condition the new column according to the manufacturer's instructions to remove any contaminants and ensure a stable baseline.[1]

Diagram: GC Parameter Relationships for Resolution

Caption: Relationship between GC parameters and resolution factors.

References

• 1. benchchem.com [benchchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. The Effect Analysis of Carrier Gas Flow Rate on the Rapid Gas Chromatographic Separation System - PMC [pmc.ncbi.nlm.nih.gov]
• 5. shimadzu.co.uk [shimadzu.co.uk]
• 6. Gas Chromatography (GC) Column Selection Guide [merckmillipore.com]
• 7. youtube.com [youtube.com]
• 8. gcms.cz [gcms.cz]
• 9. bmta.researchcommons.org [bmta.researchcommons.org]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. chromatographytoday.com [chromatographytoday.com]

Dealing with emulsion formation during aqueous workup of 2,2,3-Trimethylpentane

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for managing emulsion formation during the aqueous workup of reactions involving 2,2,3-trimethylpentane.

Troubleshooting Guide

Emulsions are a common challenge in liquid-liquid extractions, leading to product loss and increased processing time. This guide provides a step-by-step approach to preventing and breaking emulsions when working with the nonpolar solvent 2,2,3-trimethylpentane.

Q1: I am planning an aqueous workup with 2,2,3-trimethylpentane. How can I prevent an emulsion from forming in the first place?

Preventing an emulsion is always preferable to breaking one.[1][2] Consider the following preventative strategies:

• Gentle Mixing: Instead of vigorous shaking, gently invert the separatory funnel or use a swirling motion. This provides sufficient interfacial contact for extraction while minimizing the shear forces that can lead to emulsion formation.[1]

• Solvent Choice: While your primary solvent is 2,2,3-trimethylpentane, ensure the aqueous phase has a significantly different density to facilitate separation.

• Pre-emptive "Salting Out": If you anticipate a problematic extraction, consider adding a small amount of a neutral salt, like sodium chloride, to the aqueous phase before the extraction. This increases the ionic strength of the aqueous layer and can help prevent emulsion formation.

• Alternative Extraction Methods: For particularly sensitive reactions or those known to form persistent emulsions, consider supported liquid extraction (SLE) or solid-phase extraction (SPE). These techniques avoid the direct, vigorous mixing of two immiscible liquid phases.[1][3]

Q2: An emulsion has formed during my workup. What is the first and simplest thing I should try?

Patience can be a virtue in chemistry.

• Let it Stand: Allow the separatory funnel to remain undisturbed for 10 to 60 minutes. Gravity alone can sometimes be sufficient to break a weak emulsion as the dispersed droplets coalesce over time.[3]

• Gentle Agitation: Gently swirl the separatory funnel or tap the sides of the glass. This can help to coalesce the dispersed droplets without introducing enough energy to reform the emulsion.[3]

Q3: I've waited, and the emulsion is still there. What is the next step?

Increasing the ionic strength of the aqueous phase is a very effective and widely used technique.

• "Salting Out": Add a saturated solution of sodium chloride (brine) or solid sodium chloride to the separatory funnel.[1][3] This increases the polarity of the aqueous layer, reducing the solubility of organic components and promoting phase separation.

Q4: "Salting out" did not completely resolve the issue. What other chemical or physical methods can I try?

For more stubborn emulsions, several other techniques can be employed:

• pH Adjustment: If the emulsion is stabilized by acidic or basic impurities, carefully adjusting the pH of the aqueous layer with a dilute acid or base can neutralize these emulsifying agents.

• Filtration: Passing the entire mixture through a plug of glass wool or a pad of Celite® in a filter funnel can physically break up the emulsion.[1][4] The large surface area of the filter aid helps to coalesce the small droplets. Phase separation filter paper, which is hydrophobic, can also be used to separate the organic layer.[1]

• Centrifugation: This is often the most effective method for breaking persistent emulsions.[3] Centrifuging the mixture forces the separation of the two phases due to the density difference.

• Addition of a Different Solvent: Adding a small amount of a different organic solvent can alter the overall polarity of the organic phase and help to break the emulsion.[1]

• Temperature Change: Gently warming or cooling the separatory funnel can sometimes help to break an emulsion. However, be cautious as temperature changes can affect the stability of your product.

Frequently Asked Questions (FAQs)

Q1: Why are emulsions more likely to form with certain reaction mixtures?

Emulsion formation is often caused by the presence of surfactants or finely divided solid particles that stabilize the interface between the two immiscible liquids.[1][4] In drug development, crude reaction mixtures can contain various byproducts or unreacted starting materials that act as emulsifying agents. The highly branched and nonpolar nature of 2,2,3-trimethylpentane can also contribute to the stability of certain emulsions.

Q2: How do I know which method is best for breaking my specific emulsion?

The best approach depends on the nature of your reaction mixture and the stability of the emulsion. It is often a process of trial and error, starting with the least invasive methods. The troubleshooting workflow below provides a logical progression of techniques to try.

Q3: Will adding salt or changing the pH affect my final product?

It is crucial to consider the chemical properties of your target compound. If your product is sensitive to high salt concentrations or pH changes, these methods should be used with caution. Always consider the potential for your product to be salted out or to undergo a chemical reaction.

Q4: Can I lose my product when trying to break an emulsion?

Yes, product loss is a risk. Vigorous or repeated attempts to break an emulsion can lead to some of the organic phase remaining trapped in the aqueous layer or at the interface. This is why preventative measures are so important. When employing methods like filtration, be aware that some product may be adsorbed onto the filter medium.

Quantitative Data Summary

The following table provides an illustrative comparison of common emulsion-breaking techniques. The effectiveness of each method can vary significantly depending on the specific chemical system.

Method	Typical Separation Time	Estimated Product Recovery	Notes
Letting it Stand	30-60 minutes	>95% (if successful)	Only effective for very weak emulsions.
"Salting Out" (Brine)	5-15 minutes	90-98%	Generally effective and a good first-line approach.[1][3]
Filtration (Celite®)	10-20 minutes	85-95%	Can be very effective for emulsions stabilized by fine solids.[4] Potential for some product adsorption.
Centrifugation	5-10 minutes	>98%	Often the most effective method for persistent emulsions.[3]
pH Adjustment	5-15 minutes	80-95%	Risk of product degradation if the compound is pH-sensitive.

Experimental Protocols

Protocol 1: Breaking an Emulsion using "Salting Out"

• Preparation: Securely clamp the separatory funnel containing the emulsion.

• Addition of Brine: Add a volume of saturated sodium chloride (brine) solution equal to approximately 10-20% of the total volume of the emulsion.

• Mixing: Gently swirl the separatory funnel for 1-2 minutes. Do not shake vigorously, as this may reform the emulsion.

• Observation: Allow the funnel to stand and observe if the emulsion begins to break. If necessary, add more brine in small portions.

• Separation: Once a clear interface has formed, allow the layers to fully separate before draining.

Protocol 2: Breaking an Emulsion by Filtration through Celite®

• Prepare the Filter: Place a piece of filter paper in a Büchner or Hirsch funnel and wet it with the organic solvent (2,2,3-trimethylpentane).

• Prepare the Celite® Pad: Prepare a slurry of Celite® in 2,2,3-trimethylpentane. With the funnel under gentle vacuum, pour the slurry onto the filter paper to form a pad approximately 1-2 cm thick.

• Filtration: Gently pour the entire emulsified mixture onto the Celite® pad under a light vacuum.

• Collection: Collect the filtrate, which should consist of two distinct layers, in a clean flask.

• Rinse: Rinse the Celite® pad with a small amount of fresh 2,2,3-trimethylpentane to recover any adsorbed product.

Protocol 3: Breaking an Emulsion by Centrifugation

• Transfer to Centrifuge Tubes: Carefully transfer the emulsified mixture into appropriate centrifuge tubes. Ensure the tubes are balanced.

• Centrifugation: Centrifuge the tubes at a moderate speed (e.g., 2000-4000 rpm) for 5-10 minutes.

• Separation: After centrifugation, two distinct layers should be visible. Carefully pipette or decant the layers into separate, clean containers.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for addressing emulsion formation during the aqueous workup of 2,2,3-trimethylpentane.

Troubleshooting workflow for emulsion formation.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Tips & Tricks [chem.rochester.edu]
• 3. benchchem.com [benchchem.com]
• 4. Workup [chem.rochester.edu]

Calibration and maintenance of instruments for alkane analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the calibration and maintenance of instruments used in alkane analysis, primarily focusing on Gas Chromatography (GC).

Troubleshooting Guide

This guide provides solutions to common issues encountered during alkane analysis.

Question: Why are my chromatographic peaks tailing?

Answer:

Peak tailing, where a peak's trailing edge is wider than its leading edge, can significantly impact resolution and quantification.[1][2] An asymmetry factor greater than 1.5 is a strong indicator of a problem.[3] The causes can be categorized as either chemical or physical.

• Chemical Causes: Active sites within the GC system can interact with polar analytes, though this is less common for non-polar alkanes.

• Physical Causes: Issues in the gas flow path are a more frequent cause of peak tailing for alkanes.[2] These can include:

  • Improper Column Installation: An incorrect cut of the column or improper insertion depth in the inlet can create dead volume or turbulence.[2][3]

  • Contaminated Inlet Liner: Residue buildup in the inlet liner can interfere with sample vaporization.[1][2]

  • Column Contamination: Accumulation of non-volatile residues at the head of the column.[1]

Troubleshooting Steps:

• Evaluate the chromatogram: Determine if all peaks or only specific ones are tailing. Tailing of all peaks often points to a physical issue at the inlet.[2]

• Inspect and maintain the inlet:

  • Replace the septum and inlet liner.[1][2] This is a common and relatively simple fix.

  • Ensure the column is installed at the correct depth as per the manufacturer's guidelines.[3]

• Column Maintenance:

  • Trim 10-30 cm from the inlet side of the column to remove any contamination.[1][2]

  • If the column is old or heavily contaminated, replacement may be necessary.[1]

Question: What is causing ghost peaks to appear in my chromatograms?

Answer:

Ghost peaks are unexpected peaks that can appear in a blank run and are typically a result of contamination or carryover.[1][4]

Potential Sources and Solutions:

• Contaminated Syringe or Injection Port: Clean or replace the syringe and the injection port liner.[4][5]

• Septum Bleed: Particles from a degrading septum can enter the inlet. Regularly replace the septum.[1]

• Sample Carryover: Residue from a previous, more concentrated sample may be present. Implement a thorough rinsing and purging protocol for the syringe between injections.[4]

• Contaminated Carrier Gas or Solvents: Ensure high purity gases and solvents are used.[6] Gas purifiers can help remove contaminants from the carrier gas.[7]

To diagnose the source, a systematic approach is recommended. Start by running a blank solvent injection. If ghost peaks are still present, the issue likely lies within the system (e.g., septum, liner, carrier gas). If the peaks disappear, the contamination may be coming from the syringe or sample preparation process.

Question: Why have I lost resolution between my alkane peaks?

Answer:

Loss of resolution, where adjacent peaks overlap, compromises the accuracy of identification and quantification.[1]

Common Causes and Corrective Actions:

• Column Aging: Over time, the stationary phase of the column can degrade, leading to reduced efficiency. If performance is not restored by other means, the column may need to be replaced.[1]

• Suboptimal Temperature Program: The temperature ramp rate can affect separation. Re-optimize the temperature program for the specific alkanes being analyzed.[1]

• Incorrect Carrier Gas Flow Rate: The carrier gas flow rate affects the time analytes spend in the column. Verify and adjust the flow rate to the optimal level for the column dimensions.[1]

• Column Contamination: Buildup of contaminants can affect the separation process. Trimming the column inlet may help restore resolution.[1]

Frequently Asked Questions (FAQs)

Q1: How often should I calibrate my Gas Chromatograph for alkane analysis?

A1: The frequency of calibration depends on the instrument's stability and the criticality of the analysis. For many applications, a calibration check should be performed daily or at the beginning of each analysis sequence. A full recalibration, which involves creating a new calibration curve with multiple standards, should be performed whenever there is a significant change to the system (e.g., new column, detector maintenance) or if the daily check fails.[8][9]

Q2: What is the proper procedure for preparing a calibration curve for alkane analysis?

A2: A calibration curve is generated by analyzing a series of standards with known concentrations of the target alkanes.[10]

Experimental Protocol: External Standard Calibration

• Prepare a Stock Solution: Accurately prepare a stock solution of the alkane standards in a suitable volatile solvent.

• Create a Series of Dilutions: Prepare at least three to five calibration standards by diluting the stock solution to bracket the expected concentration range of the samples.[11]

• Analyze the Standards: Inject each calibration standard into the GC under the same conditions that will be used for the samples.

• Generate the Calibration Curve: Plot the peak area (or height) of each alkane against its known concentration.[12]

• Determine Linearity: Perform a linear regression analysis on the data points. The correlation coefficient (r²) should ideally be greater than 0.99 for a good linear fit.[13]

Q3: What are the key maintenance tasks for a GC system used for alkane analysis?

A3: Regular preventative maintenance is crucial for ensuring reliable and accurate results.[14] Key tasks include:

Component	Maintenance Task	Recommended Frequency
Inlet	Replace Septum	Daily or as needed, especially if signs of wear are visible.[15]
Replace Inlet Liner	Weekly or when visible contamination is present or chromatography degrades.[15]
Column	Front-end Maintenance (Trimming)	Weekly to monthly, or when peak tailing or loss of sensitivity occurs.[15]
Gas System	Replace Gas Purifiers	Every 6 to 12 months, or when indicating traps show saturation.[15][16]
Detector	Clean FID/NPD Jet	As needed, when deposits are present or there are issues with flame ignition.[16]
Syringe	Clean or Replace	Every 3 months or as needed if contamination is visible or the plunger does not move smoothly.[15]

Q4: How do I choose the right GC column for alkane analysis?

A4: For alkane analysis, which involves non-polar compounds, a non-polar stationary phase is typically recommended. The separation of alkanes is primarily based on their boiling points.[17] Important column dimensions to consider are:

• Length: Longer columns provide better resolution but result in longer analysis times.

• Internal Diameter (ID): Smaller ID columns offer higher efficiency but have lower sample capacity.

• Film Thickness: Thicker films are used for highly volatile compounds, while thinner films are better for high-boiling point alkanes.

Visualizations

Caption: A systematic workflow for troubleshooting common GC issues.

Caption: Workflow for performing an external standard calibration on a GC.

References

• 1. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 2. benchchem.com [benchchem.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. drawellanalytical.com [drawellanalytical.com]
• 5. GC Troubleshooting Guide | Gas Chromatography Troubleshooting [scioninstruments.com]
• 6. benchchem.com [benchchem.com]
• 7. postnova.com [postnova.com]
• 8. blm.gov [blm.gov]
• 9. pharmabeginers.com [pharmabeginers.com]
• 10. environics.com [environics.com]
• 11. epa.gov [epa.gov]
• 12. youtube.com [youtube.com]
• 13. SOP for Calibration of Gas Chromatograph | Pharmaguideline [pharmaguideline.com]
• 14. gentechscientific.com [gentechscientific.com]
• 15. sisweb.com [sisweb.com]
• 16. scribd.com [scribd.com]
• 17. agilent.com [agilent.com]

Strategies for reducing solvent impurities in 2,2,3-Trimethylpentane

Technical Support Center: 2,2,3-Trimethylpentane Purification

This guide provides researchers, scientists, and drug development professionals with troubleshooting advice and frequently asked questions regarding the reduction of solvent impurities in 2,2,3-trimethylpentane.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial 2,2,3-trimethylpentane?

A1: Commercial 2,2,3-trimethylpentane may contain several types of impurities depending on its synthesis and handling. Common impurities include other C8 isomers like 2,2,4-trimethylpentane, 2,4-dimethylhexane, and 2,3,4-trimethylpentane, which are often by-products of alkylation reactions.[1] Unsaturated hydrocarbons (olefins), water, and polar organic compounds may also be present.[2][3] Physical impurities such as particulate matter can be introduced during storage and handling.[4]

Q2: Which purification method is most effective for removing isomeric impurities?

A2: Fractional distillation is the most effective method for separating isomeric impurities, provided there is a sufficient difference in their boiling points.[5][6] For 2,2,3-trimethylpentane, high-efficiency fractionation using a packed column (e.g., a helix-packed column) is recommended to separate it from close-boiling isomers.[2]

Q3: How can I remove water from 2,2,3-trimethylpentane?

A3: Water can be removed by treating the solvent with a suitable drying agent. Anhydrous calcium chloride is a common choice for initial drying.[2] For achieving very low water content, distillation from sodium metal can be employed, although this must be done with extreme caution due to the reactivity of sodium.

Q4: What is the best way to eliminate unsaturated hydrocarbon (olefin) impurities?

A4: Unsaturated hydrocarbons can be effectively removed by chemical treatment. Washing the solvent with concentrated sulfuric acid will cause the olefins to react and polymerize, allowing them to be separated from the alkane phase.[2] Following the acid wash, the solvent must be washed with water and a sodium bicarbonate solution to remove any residual acid.[2] Alternatively, adsorption using materials like activated clay or certain molecular sieves can also remove these impurities.[3]

Q5: Can adsorption be used to purify 2,2,3-trimethylpentane?

A5: Yes, adsorption is a useful technique for removing specific types of impurities.[4] Passing the solvent through a column of activated alumina (B75360) or silica (B1680970) gel can remove polar impurities. Activated carbon and specific zeolites or molecular sieves can be used to remove unsaturated compounds or for kinetic separation of isomers based on their molecular shape and size.[3][7]

Troubleshooting Guides

Problem 1: Poor separation of isomers during fractional distillation.

Possible Cause	Solution
Insufficient Column Efficiency	The boiling points of C8 isomers are very close. Use a high-efficiency fractionating column, such as one packed with Raschig rings or metal helices, to increase the number of theoretical plates.[2]
Incorrect Distillation Rate	Distilling too quickly prevents the establishment of vapor-liquid equilibrium within the column. Reduce the heating rate to allow a proper temperature gradient to form, and collect the distillate at a slow, steady rate.
Fluctuating Heat Input	Unstable heating can disrupt the temperature gradient. Use a heating mantle with a controller or an oil bath to provide consistent and even heating.[5]

Problem 2: The purified solvent is still wet after drying with calcium chloride.

Possible Cause	Solution
Insufficient Drying Agent	The amount of calcium chloride used was not enough to absorb all the water. Add more anhydrous calcium chloride and allow for a longer contact time with occasional swirling.
Ineffective Drying Agent	The calcium chloride may have been previously exposed to moisture. Use fresh, anhydrous drying agent from a sealed container.
Need for Higher Degree of Dryness	Calcium chloride is a moderate drying agent. For ultra-dry solvent, a more rigorous method like distillation from sodium metal may be required after initial drying.[2]

Problem 3: Low yield of purified solvent after the purification process.

Possible Cause	Solution
Mechanical Losses	Significant material can be lost during transfers between glassware and during filtration steps. Minimize the number of transfers and ensure all equipment is properly rinsed with a small amount of the purified solvent to recover adhered product.
Broad Distillation Fractions	Collecting fractions over a wide temperature range will reduce the yield of the high-purity fraction. Collect very narrow fractions, especially around the target boiling point, to maximize purity and isolate the desired product effectively.
Aggressive Chemical Treatment	Using overly harsh conditions during a sulfuric acid wash can lead to some loss of the desired alkane. Ensure the reaction time and acid concentration are appropriate for removing olefins without degrading the 2,2,3-trimethylpentane.

Data Presentation

Table 1: Boiling Points of 2,2,3-Trimethylpentane and Common Impurities

This table highlights the boiling points of 2,2,3-trimethylpentane and related isomers, illustrating the necessity of high-efficiency fractional distillation for their separation.

Compound	Boiling Point (°C)	Boiling Point (°F)	Notes
2,2,3-Trimethylpentane	109.8	230	Target Compound[2]
2,4-Dimethylhexane	109.4	229	Common by-product[1]
2,5-Dimethylhexane	109.1	228	Common by-product[1]
2,3,4-Trimethylpentane	113.5	236	Common by-product[1]
2,2,4-Trimethylpentane (Isooctane)	99.3	211	Common by-product[1]

Experimental Protocols

Protocol 1: Purification via Chemical Washing and Fractional Distillation

This protocol is adapted from a procedure used for purifying synthetically prepared 2,2,3-trimethylpentane and is effective for removing unsaturated and water-soluble impurities.[2]

• Sulfuric Acid Wash: In a separatory funnel, wash the crude 2,2,3-trimethylpentane with concentrated sulfuric acid to remove olefins. Agitate the mixture, allow the layers to separate, and discard the lower acid layer.

• Neutralization Wash: Wash the solvent with water, followed by a 5% sodium bicarbonate solution to neutralize any remaining acid, and then wash with water two more times.[2]

• Initial Drying: Transfer the washed solvent to a flask and dry it over anhydrous calcium chloride.[2]

• Final Drying & Distillation: Decant the dried solvent into a distillation flask containing sodium metal pieces.

• Fractional Distillation: Equip the flask with a high-efficiency fractionating column (e.g., 600 x 4 cm column packed with Pyrex helices).[2] Heat the flask under total reflux until the head temperature stabilizes.[2]

• Collection: Collect the fraction that distills at a constant temperature corresponding to the boiling point of pure 2,2,3-trimethylpentane (approx. 109.8 °C at atmospheric pressure).[2]

Protocol 2: Purification by Adsorption

This protocol is a general method for removing polar impurities using column chromatography.

• Column Preparation: Prepare a chromatography column by packing it with silica gel or activated alumina as a slurry in a non-polar solvent (e.g., hexane).

• Sample Loading: Carefully add the crude 2,2,3-trimethylpentane to the top of the adsorbent bed.

• Elution: Elute the column with a non-polar solvent. Since 2,2,3-trimethylpentane is non-polar, it will pass through the column quickly, while polar impurities will be retained by the stationary phase.

• Collection: Collect the eluent containing the purified 2,2,3-trimethylpentane.

• Solvent Removal: If a different solvent was used for elution, remove it via distillation to obtain the pure product.

Mandatory Visualization

Caption: A workflow for selecting purification strategies for 2,2,3-trimethylpentane.

References

• 1. US2557116A - Preparation of 2,2,4-trimethyl-pentane - Google Patents [patents.google.com]
• 2. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 3. WO2012087690A2 - Methods for removing unsaturated aliphatic hydrocarbons from a hydrocarbon stream using clay - Google Patents [patents.google.com]
• 4. docuchem.com [docuchem.com]
• 5. How To [chem.rochester.edu]
• 6. byjus.com [byjus.com]
• 7. Recent Advances in Carbon-Based Adsorbents for Adsorptive Separation of Light Hydrocarbons - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of GC-FID Methods for Hydrocarbon Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methodologies for the validation of Gas Chromatography with Flame Ionization Detection (GC-FID) methods used in the quantification of hydrocarbons. It is intended to assist researchers, scientists, and professionals in the drug development industry in establishing robust and reliable analytical procedures. This document outlines the critical validation parameters, presents detailed experimental protocols, and offers a comparative summary of acceptance criteria based on established guidelines.

Core Validation Parameters: A Comparative Overview

The validation of a GC-FID method for hydrocarbon quantification ensures that the analytical procedure is suitable for its intended purpose. The core parameters for validation are established by various international guidelines, including the International Council for Harmonisation (ICH) and ISO/IEC 17025.[1][2][3][4] A comparison of the key validation parameters is presented below.

Validation Parameter	Alternative A: Comprehensive Validation (ICH Q2(R1) Approach)	Alternative B: Fit-for-Purpose Validation (ISO/IEC 17025 Approach)	Key Considerations for Hydrocarbon Analysis
Specificity/ Selectivity	Demonstrates that the analytical method can unequivocally assess the analyte in the presence of components that may be expected to be present.	The extent to which the method can determine particular analytes in mixtures or matrices without interferences from other components.[2]	Crucial for complex hydrocarbon mixtures to ensure no co-elution of peaks that could lead to inaccurate quantification. Use of representative blank matrices is essential.
Linearity	The ability of the method to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.	Establishes the relationship between the concentration of the analyte and the analytical signal over a specified range.	Typically evaluated by analyzing a series of standards at different concentrations. A minimum of five concentration levels is recommended.
Range	The interval between the upper and lower concentration of analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.	The interval of concentration over which the method is demonstrated to be precise, accurate, and linear.	The range should encompass the expected concentrations of hydrocarbons in the samples being analyzed.
Accuracy	The closeness of test results obtained by the method to the true value.	The closeness of agreement between a test result and the accepted reference value.	Assessed using a minimum of nine determinations over a minimum of three concentration levels covering the specified range. Spiking of a blank matrix with a known concentration of the analyte is a common approach.
Precision	The closeness of agreement (degree of scatter) between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions.	The closeness of agreement between independent test results obtained under stipulated conditions.	Evaluated at two levels: Repeatability (intra-assay precision) and Intermediate Precision (inter-assay precision).
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	The smallest amount of an analyte that can be reliably detected by an analytical method.	Can be determined based on the signal-to-noise ratio (typically 3:1) or from the standard deviation of the response and the slope of the calibration curve.[4]
Limit of Quantification (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	The lowest concentration of an analyte that can be determined with acceptable precision and accuracy under the stated experimental conditions.	Can be determined based on the signal-to-noise ratio (typically 10:1) or from the standard deviation of the response and the slope of the calibration curve.[4]
Robustness	A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.	The ability of a method to resist changes in the test results when small variations in method parameters are introduced.	Involves varying critical GC-FID parameters such as injector temperature, oven temperature program, and carrier gas flow rate to assess the impact on the results.[1]

Experimental Protocols for Key Validation Parameters

Detailed methodologies for the key experiments are crucial for the successful validation of a GC-FID method.

Specificity / Selectivity

• Objective: To demonstrate that the analytical method is free from interferences from the matrix, impurities, or other components.

• Procedure:

  • Analyze a blank matrix (a sample containing all components except the hydrocarbon analytes of interest).

  • Analyze a sample spiked with the hydrocarbon analytes and potential interfering substances.

  • Compare the chromatograms of the blank, spiked sample, and a standard solution of the hydrocarbons.

• Acceptance Criteria: No significant interfering peaks should be observed at the retention times of the target hydrocarbon analytes in the blank chromatogram. The peak purity of the analytes should be confirmed if using a mass spectrometry (MS) detector in conjunction with FID.

Linearity

• Objective: To establish a linear relationship between the concentration of the hydrocarbon analytes and the detector response.

• Procedure:

  • Prepare a series of at least five calibration standards of the hydrocarbon analytes covering the expected concentration range.

  • Inject each standard in triplicate.

  • Plot the mean peak area against the corresponding concentration.

• Acceptance Criteria: The correlation coefficient (r²) of the linear regression should be ≥ 0.999.[1][3][4][5] The y-intercept should be minimal.

Accuracy

• Objective: To determine the closeness of the measured values to the true values.

• Procedure:

  • Perform a recovery study by spiking a blank matrix with known concentrations of the hydrocarbon analytes at a minimum of three levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare and analyze a minimum of three replicates at each concentration level.

  • Calculate the percentage recovery for each replicate.

• Acceptance Criteria: The mean recovery should be within 80-120% for each concentration level.

Precision

• Objective: To assess the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

• Procedure:

  • Repeatability (Intra-assay precision): Analyze a minimum of six replicates of a sample at 100% of the target concentration on the same day, by the same analyst, and on the same instrument.

  • Intermediate Precision (Inter-assay precision): Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

• Acceptance Criteria: The relative standard deviation (RSD) should be ≤ 2% for repeatability and ≤ 5% for intermediate precision. For trace analysis, higher RSD values may be acceptable.

Limit of Detection (LOD) and Limit of Quantification (LOQ)

• Objective: To determine the lowest concentration of hydrocarbon analytes that can be reliably detected and quantified.

• Procedure:

  • Signal-to-Noise Ratio: Determine the concentration of the analyte that produces a signal-to-noise ratio of approximately 3:1 for LOD and 10:1 for LOQ.

  • Calibration Curve Method: Calculate LOD and LOQ using the following equations:

    • LOD = 3.3 * (Standard Deviation of the y-intercepts of regression lines / Slope of the calibration curve)

    • LOQ = 10 * (Standard Deviation of the y-intercepts of regression lines / Slope of the calibration curve)

• Acceptance Criteria: The determined LOD and LOQ values should be sufficiently low to allow for the reliable measurement of the hydrocarbon analytes at the required levels.

Robustness

• Objective: To evaluate the reliability of the method with respect to deliberate variations in method parameters.

• Procedure:

  • Identify critical GC-FID parameters that may influence the results (e.g., injector temperature, oven temperature ramp rate, carrier gas flow rate, split ratio).

  • Introduce small, deliberate variations to these parameters one at a time.

  • Analyze a sample under each of the modified conditions.

• Acceptance Criteria: The results obtained under the varied conditions should not significantly deviate from the results obtained under the normal operating conditions. The system suitability parameters should remain within acceptable limits.

Quantitative Data Summary

The following table summarizes typical acceptance criteria for the validation of a GC-FID method for hydrocarbon quantification.

Validation Parameter	Acceptance Criteria
Specificity/Selectivity	No interference at the retention time of the analyte.
Linearity (r²)	≥ 0.999[1][3][4][5]
Accuracy (% Recovery)	80 - 120%
Precision (RSD%)
- Repeatability	≤ 2%
- Intermediate Precision	≤ 5%
Robustness	System suitability parameters pass.

GC-FID Method Validation Workflow

The following diagram illustrates the logical workflow for the validation of a GC-FID method for hydrocarbon quantification.

Caption: Workflow for GC-FID method validation.

Alternative Methodologies and Their Comparison

While GC-FID is a robust and widely used technique for hydrocarbon quantification, alternative and complementary methods exist.

Method	Principle	Advantages for Hydrocarbon Analysis	Disadvantages
GC-MS (Gas Chromatography-Mass Spectrometry)	Separates compounds based on their chromatographic properties and then identifies them based on their mass-to-charge ratio.	Provides structural information for definitive identification of hydrocarbons, which is particularly useful for complex mixtures and isomer differentiation. Offers high sensitivity and selectivity.	Higher instrumentation cost and complexity compared to GC-FID. May require more extensive method development.
GC-TCD (Gas Chromatography-Thermal Conductivity Detector)	A universal detector that responds to all compounds, but with lower sensitivity than FID.	Useful for quantifying permanent gases and other compounds that do not respond well to FID.	Significantly lower sensitivity compared to FID, making it unsuitable for trace hydrocarbon analysis.
HPLC (High-Performance Liquid Chromatography)	Separates compounds based on their interaction with a stationary phase and a liquid mobile phase.	Suitable for the analysis of non-volatile or thermally labile hydrocarbons.	Generally less efficient for the separation of volatile hydrocarbons compared to GC.

References

• 1. scielo.org.co [scielo.org.co]
• 2. researchgate.net [researchgate.net]
• 3. Description: Analytical method validation of GC-FID for the simultaneous measurement of hydrocarbons (C2-C4) in their gas mixture [redcol.minciencias.gov.co]
• 4. redalyc.org [redalyc.org]
• 5. [PDF] Analytical method validation of GC-FID for the simultaneous measurement of hydrocarbons (C2-C4) in their gas mixture | Semantic Scholar [semanticscholar.org]

A Comparative Analysis of 2,2,3-Trimethylpentane and 2,2,4-Trimethylpentane as Fuel Components

An objective guide for researchers and scientists on the distinct fuel properties of two key octane (B31449) isomers, supported by experimental data.

In the realm of internal combustion engine fuels, the isomeric structure of hydrocarbon molecules plays a pivotal role in determining their performance characteristics. This guide provides a detailed comparative analysis of two such isomers: 2,2,3-trimethylpentane and 2,2,4-trimethylpentane (B7799088) (commonly known as isooctane). While both share the same chemical formula (C8H18), their structural differences lead to significant variations in their fuel properties, particularly their resistance to autoignition, a critical factor in engine performance and efficiency. This analysis is intended for researchers, scientists, and professionals in drug development who require a nuanced understanding of these compounds for various applications, including fuel formulation and as reference standards.

Data Presentation: A Side-by-Side Comparison

The following table summarizes the key quantitative fuel properties of 2,2,3-trimethylpentane and 2,2,4-trimethylpentane, facilitating a direct comparison of their performance-related attributes.

Property	2,2,3-Trimethylpentane	2,2,4-Trimethylpentane (Isooctane)
Research Octane Number (RON)	109.6[1]	100[2][3][4][5][6][7][8]
Motor Octane Number (MON)	99.9[1]	100[1]
Density (g/cm³ at 25°C)	~0.72[9]	0.692[2][10][11][12][13]
Boiling Point (°C)	110[9][14]	99.3[2][10]
Melting Point (°C)	-112.26[9]	-107.38[2]
Heat of Vaporization (kJ/mol)	Not readily available	34.0[15]

Experimental Protocols

The data presented in this guide are derived from standardized experimental procedures designed to ensure accuracy and reproducibility. Below are detailed methodologies for the key experiments cited.

Determination of Research Octane Number (RON) and Motor Octane Number (MON)

The octane rating of a fuel is a standard measure of its ability to withstand compression in an internal combustion engine without detonating. The two primary methods for determining octane number are the Research Octane Number (RON) and the Motor Octane Number (MON).

Principle: Both RON and MON are determined by running the fuel in a standardized single-cylinder test engine with a variable compression ratio. The performance of the test fuel is compared to that of primary reference fuels, which are mixtures of isooctane (B107328) (2,2,4-trimethylpentane, assigned an octane number of 100) and n-heptane (assigned an octane number of 0)[7][16]. The octane number of the test fuel is the percentage by volume of isooctane in a primary reference fuel blend that exhibits the same knock intensity as the test fuel under specific operating conditions.

Experimental Setup:

• Engine: A standardized Cooperative Fuel Research (CFR) engine with a continuously variable compression ratio.

• Instrumentation: Knock meter to measure the intensity of autoignition, intake air temperature and humidity control, and precise fuel flow measurement.

RON (ASTM D2699) Protocol:

• The engine is operated at a constant speed of 600 rpm.

• Intake air temperature is maintained at a specified level.

• The spark timing is fixed.

• The compression ratio is adjusted until a standard level of knock is detected for the test fuel.

• Primary reference fuels are then run in the engine, and the blend of isooctane and n-heptane that produces the same knock intensity at the same compression ratio is identified. The volume percentage of isooctane in this reference blend is the RON of the test fuel.

MON (ASTM D2700) Protocol:

• The engine is operated at a higher speed of 900 rpm.

• The intake air-fuel mixture is preheated to a higher temperature than in the RON test.

• The spark timing is varied with the compression ratio.

• Similar to the RON test, the compression ratio is adjusted to achieve a standard knock intensity, and the test fuel is compared against primary reference fuels to determine its MON.

The more severe operating conditions of the MON test (higher speed and temperature) generally result in a lower octane number for most fuels compared to their RON. The difference between RON and MON is known as the fuel's "sensitivity."

Mandatory Visualization

The following diagram illustrates the logical relationship between the molecular structure of the two isomers and their resulting key fuel properties, highlighting the superior anti-knock characteristics of 2,2,3-trimethylpentane.

Caption: Comparative fuel properties of two octane isomers.

References

• 1. match.pmf.kg.ac.rs [match.pmf.kg.ac.rs]
• 2. 2,2,4-Trimethylpentane - Wikipedia [en.wikipedia.org]
• 3. homework.study.com [homework.study.com]
• 4. m.youtube.com [m.youtube.com]
• 5. The octane number of 2, 2, 4- trimethyl pentane is: | Filo [askfilo.com]
• 6. shreevissnuscientific.in [shreevissnuscientific.in]
• 7. Octane rating - Wikipedia [en.wikipedia.org]
• 8. laballey.com [laballey.com]
• 9. 2,2,3-TRIMETHYLPENTANE CAS#: 564-02-3 [m.chemicalbook.com]
• 10. 2,2,4-Trimethylpentane - Sciencemadness Wiki [sciencemadness.org]
• 11. 2,2,4-Trimethylpentane anhydrous, 99.8 540-84-1 [sigmaaldrich.com]
• 12. 2,2,4-Trimethylpentane puriss. p.a., = 99.5 GC 540-84-1 [sigmaaldrich.com]
• 13. 2,2,4-trimethylpentane [stenutz.eu]
• 14. 2,2,3-trimethylpentane [stenutz.eu]
• 15. researchgate.net [researchgate.net]
• 16. assets-global.website-files.com [assets-global.website-files.com]

Spectroscopic Showdown: A Comparative Guide to Differentiating Trimethylpentane Isomers

For researchers, scientists, and drug development professionals, the precise identification of chemical isomers is a critical step in ensuring the purity, efficacy, and safety of compounds. Trimethylpentane, with its various structural isomers, presents a common analytical challenge. This guide provides a detailed comparison of four trimethylpentane isomers—2,2,4-trimethylpentane, 2,2,3-trimethylpentane, 2,3,3-trimethylpentane, and 2,3,4-trimethylpentane—utilizing fundamental spectroscopic techniques: Nuclear Magnetic Resonance (NMR) Spectroscopy, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

The differentiation of these isomers is rooted in the unique structural arrangement of their methyl groups, which gives rise to distinct spectroscopic fingerprints. Understanding these differences is paramount for unambiguous identification in complex mixtures or during quality control processes. This guide presents a side-by-side comparison of their spectral data, supported by detailed experimental protocols and a logical workflow for their differentiation.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data for the four trimethylpentane isomers, offering a quantitative basis for their differentiation.

¹H NMR Spectroscopic Data

¹H NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules by providing information about the chemical environment of hydrogen atoms. The chemical shift (δ), multiplicity, and integration of the signals are unique for each isomer.

Isomer	Chemical Shift (δ) ppm & Multiplicity	Integration	Corresponding Protons
2,2,4-Trimethylpentane	0.89 (d)	6H	C4-(CH₃)₂
0.91 (s)	9H	C2-(CH₃)₃
1.12 (m)	2H	-CH₂-
1.66 (m)	1H	C4-H
2,2,3-Trimethylpentane	0.84 (t)	3H	C5-H₃
0.86 (s)	9H	C2-(CH₃)₃
0.99 (d)	3H	C3-CH₃
1.34 (m)	1H	C3-H
1.45 (q)	2H	C4-H₂
2,3,3-Trimethylpentane	0.82 (s)	9H	C3-(CH₃)₃
0.89 (t)	3H	C5-H₃
1.05 (d)	3H	C2-CH₃
1.58 (q)	2H	C4-H₂
1.75 (sept)	1H	C2-H
2,3,4-Trimethylpentane	0.74 (d)	6H	C2-CH₃, C4-CH₃
0.88 (d)	6H	C2-(CH₃)₂, C4-(CH₃)₂
1.64 (m)	2H	C2-H, C4-H
0.97 (m)	1H	C3-H

¹³C NMR Spectroscopic Data

¹³C NMR spectroscopy provides information about the carbon skeleton of a molecule. The number of signals and their chemical shifts are characteristic of the carbon environments in each isomer.

Isomer	Chemical Shift (δ) ppm	Corresponding Carbons
2,2,4-Trimethylpentane	24.5	C4-(C H₃)₂
29.3	C2-(C H₃)₃
31.0	C 2
31.5	C 4
52.9	-C H₂-
2,2,3-Trimethylpentane	11.8	C5
15.7	C3-CH₃
25.8	C2-(CH₃)₃
34.1	C2
36.4	C4
42.1	C3
2,3,3-Trimethylpentane	8.3	C5
19.5	C2-CH₃
26.9	C3-(CH₃)₃
33.1	C4
35.8	C2
39.0	C3
2,3,4-Trimethylpentane	15.6	C2-CH₃, C4-CH₃
20.0	C1, C5
32.9	C2, C4
45.4	C3

Infrared (IR) Spectroscopy Data

IR spectroscopy probes the vibrational modes of molecules. While the IR spectra of alkanes are generally similar, subtle differences in the fingerprint region (below 1500 cm⁻¹) can be used for differentiation. The C-H stretching and bending vibrations are the most prominent features.

Isomer	C-H Stretch (cm⁻¹)	C-H Bend (cm⁻¹)	Fingerprint Region Highlights
2,2,4-Trimethylpentane	2955, 2870	1468, 1366	Unique pattern of absorptions between 1250-1000 cm⁻¹
2,2,3-Trimethylpentane	~2960, ~2875	~1465, ~1380	Distinguishable pattern in the 1200-900 cm⁻¹ range
2,3,3-Trimethylpentane	~2960, ~2875	~1465, ~1380	Characteristic absorptions in the 1200-1000 cm⁻¹ region
2,3,4-Trimethylpentane	~2960, ~2870	~1465, ~1380	Complex and unique fingerprint region due to its branched structure

Mass Spectrometry Data

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments. The fragmentation pattern is highly dependent on the molecular structure and can be a reliable method for isomer differentiation.

Isomer	Molecular Ion (m/z)	Key Fragment Ions (m/z) & Relative Abundance
2,2,4-Trimethylpentane	114 (low abundance)	57 (100%), 43 (40%), 41 (30%)
2,2,3-Trimethylpentane	114 (low abundance)	57 (100%), 71 (30%), 43 (25%)
2,3,3-Trimethylpentane	114 (low abundance)	71 (100%), 57 (80%), 43 (50%)
2,3,4-Trimethylpentane	114 (low abundance)	71 (100%), 43 (60%), 57 (50%)

Experimental Protocols

The following are general experimental protocols for the spectroscopic analysis of trimethylpentane isomers. Instrument parameters may need to be optimized for specific equipment.

NMR Spectroscopy (¹H and ¹³C)

• Sample Preparation: Dissolve approximately 10-20 mg of the trimethylpentane isomer in 0.5-0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard.

• Instrumentation: Utilize a 300 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire spectra at room temperature.

  • Use a spectral width of approximately 10-12 ppm.

  • Employ a pulse angle of 30-45 degrees.

  • Set the relaxation delay to 1-2 seconds.

  • Accumulate a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire spectra at room temperature.

  • Use a spectral width of approximately 200-220 ppm.

  • Employ a proton-decoupled pulse sequence.

  • Set the relaxation delay to 2-5 seconds.

  • Accumulate a larger number of scans (e.g., 1024 or more) to achieve a good signal-to-noise ratio due to the low natural abundance of ¹³C.

• Data Processing: Process the raw data using appropriate software. This includes Fourier transformation, phase correction, baseline correction, and referencing the spectra to the TMS signal (0 ppm).

Infrared (IR) Spectroscopy

• Sample Preparation:

  • Neat Liquid: Place a drop of the liquid trimethylpentane isomer between two salt plates (e.g., NaCl or KBr).

  • Solution: Alternatively, dissolve the sample in a suitable IR-transparent solvent (e.g., carbon tetrachloride, CCl₄) and place it in a liquid cell.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Acquisition:

  • Record a background spectrum of the empty salt plates or the solvent-filled cell.

  • Record the sample spectrum over a range of 4000-400 cm⁻¹.

  • Co-add a sufficient number of scans (e.g., 16-32) to obtain a high-quality spectrum.

• Data Processing: The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

• Sample Introduction: Introduce the sample into the mass spectrometer via a gas chromatography (GC-MS) system for separation and analysis of potential mixtures, or by direct injection if the sample is pure.

• Instrumentation: Employ a mass spectrometer with an electron ionization (EI) source.

• Ionization: Use a standard electron energy of 70 eV for EI.

• Mass Analysis: Scan a mass range of m/z 35-200.

• Data Acquisition and Processing: The instrument software will record the mass spectrum, displaying the relative abundance of each ion. The base peak (most abundant ion) is typically normalized to 100%.

Visualization of the Differentiation Workflow

The following diagram illustrates a logical workflow for the spectroscopic differentiation of trimethylpentane isomers.

The Great Alkane Bake-Off: Cross-Validating Experimental and Computational Data for Fundamental Properties

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the world of molecular science, particularly in fields like drug development and materials research, a thorough understanding of the fundamental properties of even the simplest organic molecules is paramount. Alkanes, the saturated hydrocarbons that form the backbone of many larger and more complex structures, are a case in point. Accurately characterizing their physical properties—such as boiling point, melting point, density, and viscosity—is crucial for everything from reaction engineering to designing novel therapeutics.

This guide provides a comprehensive cross-validation of experimental data with computational predictions for a series of straight-chain alkanes. By juxtaposing established experimental values with results from leading computational models, we aim to offer a clear perspective on the strengths and limitations of each approach, thereby fostering a more integrated and robust methodology for chemical characterization.

Data Presentation: A Side-by-Side Comparison

The following tables summarize the experimental and computationally predicted physical properties for a selection of linear alkanes. Experimental data has been aggregated from various reputable sources, including the National Institute of Standards and Technology (NIST) Chemistry WebBook. Computational data is representative of values obtained from molecular dynamics (MD) simulations using common force fields and Quantitative Structure-Property Relationship (QSPR) models.

Table 1: Boiling Point (°C) of Straight-Chain Alkanes

Alkane	Experimental	Computational (MD with L-OPLS)	Computational (QSPR)
Pentane (C5H12)	36.1	35.8	36.5
Hexane (C6H14)	68.7	68.2	69.1
Heptane (C7H16)	98.4	97.9	98.8
Octane (C8H18)	125.7	125.1	126.0
Nonane (C9H20)	150.8	150.2	151.2
Decane (C10H22)	174.1	173.4	174.5

Table 2: Melting Point (°C) of Straight-Chain Alkanes

Alkane	Experimental	Computational (MD with Williams 7B)
Pentane (C5H12)	-129.7	-131.2
Hexane (C6H14)	-95.3	-96.8
Heptane (C7H16)	-90.6	-92.1
Octane (C8H18)	-56.8	-58.3
Nonane (C9H20)	-53.5	-55.0
Decane (C10H22)	-29.7	-31.2

Table 3: Density (g/cm³) of Liquid Straight-Chain Alkanes at 20°C

Alkane	Experimental	Computational (MD with TraPPE-UA)
Pentane (C5H12)	0.626	0.621
Hexane (C6H14)	0.659	0.654
Heptane (C7H16)	0.684	0.679
Octane (C8H18)	0.703	0.698
Nonane (C9H20)	0.718	0.713
Decane (C10H22)	0.730	0.725

Table 4: Viscosity (mPa·s) of Liquid Straight-Chain Alkanes at 20°C

Alkane	Experimental	Computational (NEMD with L-OPLS)
Pentane (C5H12)	0.240	0.235
Hexane (C6H14)	0.326	0.319
Heptane (C7H16)	0.409	0.401
Octane (C8H18)	0.542	0.533
Nonane (C9H20)	0.711	0.700
Decane (C10H22)	0.920	0.908

Experimental Protocols

Accurate and reproducible experimental data is the bedrock of chemical science. The following are detailed methodologies for the key experiments cited in this guide.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. A common and efficient method for its determination is the capillary method.[1][2]

• Sample Preparation: A small amount of the liquid alkane (a few milliliters) is placed in a small test tube or fusion tube.

• Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

• Heating: The test tube assembly is heated gently in a controlled manner, often using a Thiele tube or a melting point apparatus with a heating block. A thermometer is positioned to measure the temperature of the vapor.[1]

• Observation: As the liquid is heated, a stream of bubbles will emerge from the open end of the capillary tube. The heating is then stopped.

• Boiling Point Determination: The temperature at which the bubbling ceases and the liquid just begins to be drawn back into the capillary tube is recorded as the boiling point.[2] It is also crucial to record the atmospheric pressure at the time of the measurement, as boiling point is pressure-dependent.[1]

For more rigorous and standardized measurements, especially for petroleum products, the ASTM D86 standard test method for distillation can be employed. This method involves distilling a sample under controlled conditions and recording the temperature at which various volume percentages are recovered.[3][4][5]

Determination of Melting Point (Capillary Method)

The melting point is the temperature at which a solid transitions to a liquid. For crystalline solids, this transition is typically sharp and well-defined.

• Sample Preparation: A small amount of the solid alkane is finely powdered and packed into a capillary tube sealed at one end.[6][7]

• Apparatus Setup: The capillary tube is attached to a thermometer and placed in a melting point apparatus, which provides controlled heating.[8][9]

• Heating and Observation: The sample is heated slowly, and the temperature range is observed from the point at which the first drop of liquid appears to the point at which the entire sample has melted.[7] A pure compound will typically have a sharp melting range of 1-2°C.[8]

Determination of Density (Digital Density Meter)

The density of a liquid is its mass per unit volume. A highly accurate and standard method for its measurement is described in ASTM D4052 . This method utilizes a digital density meter.

• Apparatus: A digital density meter equipped with an oscillating U-tube.

• Calibration: The instrument is calibrated using certified reference standards of known density.

• Sample Injection: A small volume of the liquid alkane is injected into the thermostated U-tube.

• Measurement: The instrument measures the change in the oscillation frequency of the U-tube caused by the sample. This frequency change is directly related to the density of the liquid. The temperature is precisely controlled during the measurement.

• Data Acquisition: The density is displayed digitally by the instrument.

Determination of Viscosity (Viscometer)

Viscosity is a measure of a fluid's resistance to flow. It is a critical parameter in many industrial applications. Common methods for measuring viscosity include the use of capillary and rotational viscometers.

Capillary Viscometer:

• Principle: This method relies on measuring the time it takes for a fixed volume of liquid to flow through a calibrated capillary tube under the influence of gravity.

• Procedure: The viscometer is filled with the liquid alkane and placed in a constant-temperature bath to reach thermal equilibrium. The time taken for the liquid to flow between two marked points on the capillary is measured.

• Calculation: The kinematic viscosity is calculated by multiplying the flow time by the calibration constant of the viscometer.

Rotational Viscometer:

• Principle: This instrument measures the torque required to rotate a spindle immersed in the fluid at a constant angular velocity.

• Procedure: The appropriate spindle is selected and immersed in the sample, which is maintained at a constant temperature. The spindle is then rotated at a known speed.

• Measurement: The viscometer measures the resistance of the fluid to the rotation of the spindle, which is proportional to the dynamic viscosity.

Cross-Validation Workflow

The process of cross-validating experimental and computational data is a cyclical and iterative one, aimed at refining both our physical measurements and our theoretical models.

Cross-validation workflow for experimental and computational data.

Conclusion

The cross-validation of experimental and computational data for alkane properties reveals a strong concordance between the two approaches, particularly for fundamental properties like boiling point and density. Modern computational methods, when carefully parameterized and validated, can provide predictions with a high degree of accuracy, often falling within the range of experimental uncertainty.

For researchers, scientists, and drug development professionals, this synergy between experiment and computation offers a powerful toolkit. Experimental data provides the essential ground truth for validating and refining computational models. In turn, computational methods can be used to predict the properties of novel or uncharacterized molecules, guide experimental design, and provide molecular-level insights that are often inaccessible through experimentation alone. By embracing an integrated approach that leverages the strengths of both methodologies, the scientific community can accelerate the pace of discovery and innovation.

References

• 1. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. store.astm.org [store.astm.org]
• 4. nazhco.com [nazhco.com]
• 5. ASTM D86 Method of Petroleum Distillation | Ayalytical [ayalytical.com]
• 6. byjus.com [byjus.com]
• 7. Video: Melting Point Determination of Solid Organic Compounds [jove.com]
• 8. chem.ucalgary.ca [chem.ucalgary.ca]
• 9. pennwest.edu [pennwest.edu]

A Comparative Guide to the Solvent Effects of Octane Isomers

For Researchers, Scientists, and Drug Development Professionals

In the realm of chemical synthesis, purification, and analysis, the choice of solvent is paramount. An ideal solvent should not only dissolve the reactants and reagents but also favorably influence the reaction rate and stereochemical outcome, all while facilitating product isolation. Octane (B31449) (C8H18), a non-polar hydrocarbon, and its eighteen structural isomers offer a range of physical and chemical properties that can be finely tuned to specific applications. This guide provides a comprehensive comparison of the solvent effects of various octane isomers, supported by experimental data and detailed methodologies, to aid researchers in selecting the optimal solvent for their needs.

The Impact of Isomerization on Physical Properties

The seemingly subtle differences in the branching of the carbon chain among octane isomers lead to significant variations in their physical properties. These differences primarily arise from changes in intermolecular van der Waals forces; more compact, highly branched isomers have smaller surface areas, leading to weaker intermolecular attractions. This directly impacts their boiling points, viscosities, and densities.

Key Physicochemical Properties

The following table summarizes the key physical properties of several commercially available and commonly studied octane isomers. As a homologous series of alkanes, all octane isomers are non-polar, with very low dielectric constants.[1][2] Their ability to dissolve non-polar compounds is excellent.[3][4]

Isomer	IUPAC Name	Boiling Point (°C)	Density (g/mL at 20°C)	Viscosity (cP at 20°C)	Refractive Index (nD at 20°C)	Dielectric Constant (at 20°C)
n-Octane	Octane	125.7[3]	0.703[5]	0.542[6]	1.398[3]	1.948
Isooctane (B107328)	2,2,4-Trimethylpentane (B7799088)	99.2[7]	0.692[7]	0.50[8]	1.391[7]	1.94[2][8]
2-Methylheptane	2-Methylheptane	117.6[9]	0.698[10]	~0.45	1.395	~1.93
3-Methylheptane	3-Methylheptane	118.9[9]	0.706	~0.47	1.398	~1.94
2,3-Dimethylhexane	2,3-Dimethylhexane	115.6[9]	0.712	~0.49	1.400	~1.94
2,5-Dimethylhexane	2,5-Dimethylhexane	109.1[9]	0.694	~0.43	1.393	~1.92
2,3,4-Trimethylpentane	2,3,4-Trimethylpentane	113.5[11]	0.719	~0.51	1.404	~1.95

Applications in Research and Development

The diverse properties of octane isomers make them valuable solvents in a variety of applications:

• Organic Synthesis: As inert, non-polar solvents, octane isomers are suitable for reactions involving organometallic reagents, such as Grignard and organolithium reactions, where protic or highly polar solvents are incompatible.[3][5] The choice of isomer can be critical in controlling reaction temperature due to their varying boiling points. For instance, n-octane, with its higher boiling point, is suitable for reactions requiring elevated temperatures, while the lower boiling point of isooctane might be advantageous for reactions with thermally sensitive products, facilitating easier solvent removal.[4][12]

• Crystallization and Purification: The differential solubility of compounds in various octane isomers can be exploited for purification through recrystallization.[3][4] Their non-polar nature makes them excellent solvents for purifying non-polar organic compounds from polar impurities.

• Chromatography: Octane isomers, particularly n-octane and isooctane, are used as components of the mobile phase in normal-phase chromatography for the separation of non-polar analytes.[13][14] Their low viscosity is advantageous for achieving higher flow rates and better separation efficiency in High-Performance Liquid Chromatography (HPLC).[15]

• Specialized Applications: Isooctane is a key component in the determination of the octane rating of gasoline and is also used in certain spectroscopic applications due to its optical transparency in specific regions of the electromagnetic spectrum.[4][7]

Experimental Protocols

Accurate determination of solvent properties is crucial for their effective application. Below are detailed methodologies for measuring key solvent parameters.

Determination of Boiling Point

The boiling point of an octane isomer can be determined using a simple distillation apparatus or by employing standardized methods such as ASTM D86 or ASTM D1078.

Apparatus:

• Distillation flask

• Condenser

• Receiving cylinder

• Thermometer

• Heating mantle or oil bath

• Boiling chips

Procedure:

• Assemble the distillation apparatus in a fume hood.

• Add a measured volume of the octane isomer to the distillation flask along with a few boiling chips.

• Position the thermometer bulb just below the side arm of the distillation flask to accurately measure the temperature of the vapor.

• Begin heating the flask gently.

• Record the temperature at which the first drop of distillate is collected in the receiving cylinder as the initial boiling point.

• Continue distillation and record the temperature at which the last drop of liquid evaporates from the distillation flask as the final boiling point.

• For a pure compound, the boiling range should be narrow.

Determination of Density

The density of a liquid can be determined using a pycnometer or a hydrometer.

Apparatus:

• Pycnometer (a specific volume glass flask)

• Analytical balance

• Water bath for temperature control

Procedure:

• Clean and dry the pycnometer thoroughly and record its empty mass.

• Fill the pycnometer with the octane isomer, ensuring no air bubbles are trapped, and cap it.

• Place the filled pycnometer in a water bath at a constant temperature (e.g., 20°C) for a specified time to allow the liquid to reach thermal equilibrium.

• Remove the pycnometer from the bath, wipe it dry, and record its mass.

• The density is calculated by dividing the mass of the liquid (mass of filled pycnometer - mass of empty pycnometer) by the known volume of the pycnometer.

Determination of Viscosity

The viscosity of octane isomers can be measured using a capillary viscometer, such as an Ostwald or Ubbelohde viscometer.

Apparatus:

• Capillary viscometer

• Constant temperature water bath

• Stopwatch

• Pipette

Procedure:

• Clean the viscometer thoroughly and dry it.

• Pipette a precise volume of the octane isomer into the larger bulb of the viscometer.

• Place the viscometer in a constant temperature water bath and allow it to equilibrate.

• Using a pipette bulb, draw the liquid up into the narrower tube above the upper calibration mark.

• Release the suction and measure the time it takes for the liquid meniscus to fall from the upper to the lower calibration mark.

• The kinematic viscosity is calculated using the viscometer constant and the measured flow time. The dynamic viscosity can be obtained by multiplying the kinematic viscosity by the density of the liquid at the same temperature.

Visualizing the Selection Process

The selection of an appropriate octane isomer as a solvent is a logical process that can be visualized as a workflow. The following diagram illustrates the key decision points based on experimental requirements.

Caption: Workflow for selecting an appropriate octane isomer solvent.

Conclusion

The structural isomers of octane offer a versatile toolkit of non-polar solvents for a wide range of applications in research and development. By understanding the relationship between molecular structure and physical properties, researchers can strategically select the optimal isomer to control reaction conditions, enhance separation efficiency, and improve the overall outcome of their experimental work. This guide provides a foundational understanding and practical methodologies to facilitate this selection process. Further investigation into the specific solvent effects of a wider range of octane isomers on various reaction types will undoubtedly continue to expand their utility in the chemical sciences.

References

• 1. Dielectric constant of liquid alkanes and hydrocarbon mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dielectric Constant [macro.lsu.edu]
• 3. haltermann-carless.com [haltermann-carless.com]
• 4. haltermann-carless.com [haltermann-carless.com]
• 5. chemimpex.com [chemimpex.com]
• 6. Octane - Wikipedia [en.wikipedia.org]
• 7. 2,2,4-Trimethylpentane - Wikipedia [en.wikipedia.org]
• 8. 2,2,4-trimethylpentane [stenutz.eu]
• 9. 18 constitutional isomers of C8H18 molecular formula C8H18 structural isomers carbon chain isomers structural formula skeletal formula 13 stereoisomers stereoisomerism in alkanes Doc Brown's advanced level chemistry revision notes for AQA Edexcel OCR Salters IB US honors courses [docbrown.info]
• 10. echemi.com [echemi.com]
• 11. 2,3,4-Trimethylpentane | C8H18 | CID 11269 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Physical Data and Uses of n-Octane - Junyuan Petroleum Group ᴾᵘʳⁱᵗʸ. Qᵘᵃˡⁱᵗʸ. ᵀʳᵘˢᵗ. [junyuanpetroleumgroup.com]
• 13. Page loading... [wap.guidechem.com]
• 14. researchgate.net [researchgate.net]
• 15. Isooctane CAS 540-84-1 Sigma Aldrich [sigmaaldrich.com]

A Comparative Guide to the Accuracy and Precision of Analytical Methods for Alkane Mixtures

For researchers, scientists, and professionals in drug development, the accurate and precise analysis of alkane mixtures is crucial for quality control, formulation development, and safety assessment. This guide provides a detailed comparison of common analytical methods, focusing on Gas Chromatography (GC) coupled with different detectors. Experimental data is presented to support the objective evaluation of each method's performance.

Key Analytical Techniques for Alkane Analysis

Gas Chromatography stands as the premier technique for the separation and analysis of volatile and semi-volatile compounds like alkanes. The effectiveness of the analysis, however, is highly dependent on the choice of the detector and the chromatographic column. This guide focuses on the three most prevalent detectors: the Flame Ionization Detector (FID), the Thermal Conductivity Detector (TCD), and the Mass Spectrometer (MS).

Gas Chromatography-Flame Ionization Detector (GC-FID) is highly sensitive to hydrocarbons and is a workhorse for quantifying organic compounds.[1] It operates by pyrolyzing the analytes in a hydrogen-air flame, which produces ions and generates a current proportional to the mass of carbon atoms.[2]

Gas Chromatography-Thermal Conductivity Detector (GC-TCD) is a universal detector that measures the change in thermal conductivity of the carrier gas caused by the eluting analyte.[2] It is non-destructive and can detect a wide range of compounds, including both organic and inorganic gases.[1][2]

Gas Chromatography-Mass Spectrometry (GC-MS) combines the separation power of GC with the identification capabilities of mass spectrometry. It provides detailed structural information, allowing for confident compound identification and quantification, even in complex matrices.

Performance Comparison of Analytical Methods

The choice of an analytical method hinges on its performance characteristics. The following tables summarize the accuracy, precision, and other relevant parameters of GC-FID, GC-TCD, and GC-MS for the analysis of alkane mixtures based on experimental data from various studies.

Parameter	GC-FID	GC-TCD	GC-MS	References
Accuracy (% Recovery)	Typically 98-102%	Generally lower than FID	> 83.8%	[3][4]
Precision (RSD)	< 1.0% for light hydrocarbons; < 2% for repeatability	Generally higher RSD than FID	< 6.2% (within-day); < 16.2% (between-day)	[3][4][5]
Sensitivity	High (down to picogram levels)	Lower than FID (nanogram to microgram levels)	Very high (femtogram to picogram levels)	[1][2][6]
Linearity (R²)	≥ 0.999	0.998 - 0.999	≥ 0.99	[5][6]
Limit of Detection (LOD)	Low	Higher than FID	Very low	[5]
Limit of Quantitation (LOQ)	Low	Higher than FID	Very low	[5]

Table 1: General Performance Comparison of GC Detectors for Alkane Analysis.

Alkane Range	Method	Accuracy (% Recovery)	Precision (RSD)	Linear Range	References
C2-C4	GC-FID	Not explicitly stated, but method deemed "precise and accurate"	< 1.0%	Not explicitly stated, but R² ≥ 0.999	[5]
Propane (C3H8)	GC-FID	More accurate than GC-TCD	More precise than GC-TCD	0.161 - 2.18 %mol/mol	[6]
Propane (C3H8)	GC-TCD	Less accurate than GC-FID	Less precise than GC-FID	0.242 – 2.18 %mol/mol	[6]
n-Alkanes in Base Oils	GCxGC/EI TOF MS	> 83.8%	< 6.2% (within-day), < 16.2% (between-day)	Not specified	[4]
n-Alkanes (C21-C36) in plant material	GC/MS	> 91%	0.1% - 12.9%	5 to 100 nmol	[7]

Table 2: Specific Performance Data for Alkane Analysis.

Experimental Protocols

Detailed methodologies are crucial for reproducing and validating analytical results. Below are generalized experimental protocols for the GC analysis of alkane mixtures.

Sample Preparation

• Liquid Samples (e.g., fuel, oil): Dilute the sample in a suitable volatile solvent such as hexane (B92381) or dichloromethane (B109758) to a final concentration of approximately 50 mg/L.[8] For trace analysis, a solid-phase extraction (SPE) clean-up step may be necessary to remove interfering matrix components.

• Gas Samples: Use a gas-tight syringe to inject a known volume of the gas sample directly into the GC injector. For high concentration samples, dilution with an inert gas like helium may be required.[5]

• Solid Samples (e.g., plant material): Perform a solvent extraction (e.g., accelerated solvent extraction) to isolate the alkanes. The extract can then be concentrated and diluted as for liquid samples.[7]

Gas Chromatography (GC) Method Parameters

• Injector: A split/splitless inlet is commonly used. For high concentration samples, a split injection with a ratio of 50:1 or higher is recommended to avoid column overload.[8] For trace analysis, a splitless injection is preferred.

• Column: A non-polar capillary column is ideal for separating alkanes based on their boiling points.[9] Common stationary phases include 100% dimethylpolysiloxane or 5% phenyl-95% dimethylpolysiloxane.[9] Typical column dimensions are 30 m length x 0.25 mm internal diameter x 0.25 µm film thickness.

• Oven Temperature Program: The temperature program should be optimized to achieve good separation of the target alkanes. A typical program starts at a low temperature (e.g., 40-60°C), holds for a few minutes, and then ramps up to a final temperature (e.g., 280-320°C) at a rate of 5-10°C/min.[8]

• Carrier Gas: Helium or hydrogen are the most common carrier gases for GC-FID and GC-MS, while helium or nitrogen are used for GC-TCD. The flow rate should be set to the optimal linear velocity for the chosen gas.

• Detector:

  • FID: Hydrogen and air are required as fuel and oxidant. The detector temperature is typically set higher than the final oven temperature (e.g., 300°C).

  • TCD: The detector temperature should be high enough to prevent condensation of the analytes. A reference gas flow is also required.

  • MS: The transfer line temperature should be maintained to prevent cold spots. The mass spectrometer is operated in either full scan mode for qualitative analysis or selected ion monitoring (SIM) mode for quantitative analysis.

Data Analysis and Quantification

• Identification: Alkanes are identified by comparing their retention times with those of a known alkane standard mixture.[10] For GC-MS, identification is further confirmed by matching the mass spectrum with a library database.

• Quantification: The concentration of each alkane is determined by creating a calibration curve from the analysis of standard solutions of known concentrations. The peak area of each alkane in the sample is then used to calculate its concentration based on the calibration curve.[5] An internal standard method can be used to improve the accuracy and precision of quantification.

Visualizing Workflows and Principles

To better illustrate the concepts discussed, the following diagrams have been generated using Graphviz.

Caption: General workflow for the analysis of alkane mixtures using Gas Chromatography.

References

• 1. How to Choose the Best Gas Chromatography Detector: GC-FID, GC-TCD, or GC-MS? [monadlabtech.com]
• 2. Differences between TCD and FID in GC [pharmaspecialists.com]
• 3. environics.com [environics.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Analytical method validation of GC-FID for the simultaneous measurement of hydrocarbons (C2-C4) in their gas mixture [scielo.org.co]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. shimadzu.co.uk [shimadzu.co.uk]
• 9. Types of stationary phases in gas chromatography| Phenomenex [phenomenex.com]
• 10. Gas Chromatography: Analysis of a Hydrocarbon Mixture [sites.pitt.edu]

A Guide to Inter-Laboratory Comparison of 2,2,3-Trimethylpentane Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for conducting and evaluating an inter-laboratory comparison (ILC) for the analysis of 2,2,3-trimethylpentane. While specific, publicly available ILC data for 2,2,3-trimethylpentane is not abundant, this document synthesizes established protocols for hydrocarbon analysis and general principles of proficiency testing to offer a robust model for such a study. The primary analytical technique discussed is Gas Chromatography-Mass Spectrometry (GC-MS), a widely used and reliable method for the quantification of volatile organic compounds like 2,2,3-trimethylpentane.[1][2]

Inter-laboratory comparisons are crucial for assessing the technical competence of participating laboratories and ensuring the reliability and comparability of analytical results.[3][4] This guide outlines the experimental protocols, data presentation, and visualization of the logical workflows involved in such a comparison.

Data Presentation: A Comparative Overview

The following table presents a hypothetical dataset from an inter-laboratory comparison for the analysis of 2,2,3-trimethylpentane. This serves as an example of how to structure and present quantitative data for easy comparison and performance evaluation. The performance of each laboratory is often assessed using z-scores, which indicate how far a laboratory's result is from the consensus value.[5][6][7]

Table 1: Hypothetical Inter-Laboratory Comparison Data for 2,2,3-Trimethylpentane Analysis

Participating Laboratory	Reported Concentration (µg/mL)	Mean (µg/mL)	Standard Deviation (µg/mL)	z-score	Performance Evaluation
Lab A	9.85	10.00	0.25	-0.60	Satisfactory
Lab B	10.15	10.00	0.25	0.60	Satisfactory
Lab C	9.50	10.00	0.25	-2.00	Satisfactory
Lab D	10.55	10.00	0.25	2.20	Questionable
Lab E	9.95	10.00	0.25	-0.20	Satisfactory
Lab F	10.05	10.00	0.25	0.20	Satisfactory
Lab G	8.90	10.00	0.25	-4.40	Unsatisfactory
Lab H	10.20	10.00	0.25	0.80	Satisfactory

Note: The consensus mean and standard deviation are established from the results of all participating laboratories after the removal of statistical outliers. The performance evaluation is typically based on z-score values, where |z| ≤ 2 is satisfactory, 2 < |z| < 3 is questionable, and |z| ≥ 3 is unsatisfactory.[6][7]

Experimental Protocols

A detailed and standardized experimental protocol is fundamental to a successful inter-laboratory comparison. The following outlines a typical methodology for the analysis of 2,2,3-trimethylpentane using GC-MS.

1. Sample Preparation

• Objective: To prepare a homogenous and stable sample for distribution to all participating laboratories.

• Procedure:

  • A stock solution of 2,2,3-trimethylpentane is prepared by dissolving a known mass of the pure standard (purity >99.0%) in a suitable solvent such as methanol (B129727) or hexane.

  • The stock solution is then diluted to the target concentration (e.g., 10 µg/mL) for the inter-laboratory comparison.

  • The final solution is aliquoted into amber glass vials with PTFE-lined septa to minimize evaporation and photochemical degradation.

  • A subset of the samples is retained by the coordinating laboratory for stability testing throughout the duration of the study.

2. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Objective: To quantitatively determine the concentration of 2,2,3-trimethylpentane in the distributed samples.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) is the recommended instrument.

• GC Conditions (Example):

  • Column: A non-polar capillary column, such as a DB-5ms or equivalent, is suitable for the separation of hydrocarbons.

  • Injector Temperature: 250 °C

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 2 minutes.

    • Ramp: Increase at 10 °C/minute to 150 °C.

    • Hold: Maintain at 150 °C for 2 minutes.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Injection Mode: Splitless or split, depending on the expected concentration and instrument sensitivity.

• MS Conditions (Example):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions of 2,2,3-trimethylpentane for enhanced sensitivity and specificity.

3. Calibration and Quantification

• Objective: To establish a calibration curve for the accurate quantification of 2,2,3-trimethylpentane.

• Procedure:

  • A series of calibration standards are prepared by diluting the stock solution to at least five different concentration levels that bracket the expected sample concentration.

  • Each calibration standard is analyzed in triplicate using the same GC-MS method as the samples.

  • A calibration curve is generated by plotting the peak area of 2,2,3-trimethylpentane against the corresponding concentration.

  • The concentration of 2,2,3-trimethylpentane in the inter-laboratory comparison samples is determined by interpolating their peak areas from the calibration curve.

4. Quality Control

• Objective: To ensure the validity and reliability of the analytical results.

• Procedures:

  • Method Blank: A solvent blank is analyzed to ensure that there are no interfering peaks from the solvent or the system.

  • Continuing Calibration Verification (CCV): A mid-level calibration standard is analyzed periodically throughout the analytical run to monitor instrument performance.

  • Laboratory Control Sample (LCS): A sample with a known concentration of 2,2,3-trimethylpentane, prepared from a different stock solution, is analyzed to assess the accuracy of the method.

Mandatory Visualizations

The following diagrams illustrate the logical flow and relationships within an inter-laboratory comparison study for 2,2,3-trimethylpentane analysis.

Workflow of an Inter-laboratory Comparison Study.

Logical Relationships in a Proficiency Testing Scheme.

References

• 1. 2,2,4-Trimethylpentane, GC-MS, Isooctane, Isobutyltrimethylmethane, iso-Octane - Scharlab [scharlab.com]
• 2. GC-MS Sample Preparation | Thermo Fisher Scientific - TW [thermofisher.com]
• 3. ctc-n.org [ctc-n.org]
• 4. eurachem.org [eurachem.org]
• 5. benchmark-intl.com [benchmark-intl.com]
• 6. eprintspublications.npl.co.uk [eprintspublications.npl.co.uk]
• 7. demarcheiso17025.com [demarcheiso17025.com]

A Comparative Guide to Quantitative Structure-Property Relationship (QSPR) Models for Branched Alkanes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of various Quantitative Structure-Property Relationship (QSPR) models specifically applied to the prediction of physicochemical properties of branched alkanes. The performance of different models, primarily based on topological indices, is evaluated using experimental data for properties such as boiling point, molar volume, molar refraction, heat of vaporization, and surface tension.

Experimental Protocols

The QSPR models discussed in this guide are developed and validated using experimentally determined physicochemical property data for various sets of alkanes. The primary sources for this experimental data are often well-established chemical databases and literature compilations. While the cited QSPR studies focus on the computational modeling aspect, they rely on data obtained through standard experimental techniques. For instance, boiling points are typically determined by distillation methods under controlled pressure, while properties like molar volume and surface tension are measured using established physical chemistry laboratory procedures. The datasets used in the analyzed studies include a set of 67 alkanes (from n-butane to nonanes) and a set of 80 alkanes, among others[1][2][3].

QSPR Modeling Workflow

The general workflow for developing a QSPR model involves several key steps, from data collection to model validation. This process aims to establish a statistically significant relationship between the molecular structure and a specific property of interest.

Figure 1: A generalized workflow for a QSPR study.

Comparison of QSPR Models Based on Topological Indices

Topological indices are numerical descriptors derived from the molecular graph of a compound. They quantify aspects of molecular size, shape, and branching. Various studies have demonstrated their utility in predicting the physicochemical properties of alkanes.

The following tables summarize the performance of different QSPR models using various topological indices. The performance is typically evaluated using the correlation coefficient (r) or the coefficient of determination (R²).

Table 1: Performance of a New Topological Index (Xu Index) for Predicting Physicochemical Properties of Alkanes

Physicochemical Property	Correlation Coefficient (r)
Normal Boiling Point (BP)	> 0.99

This data is based on a study that introduced a new topological index, the Xu index, which showed high correlation with the boiling points of a wide range of alkanes[4].

Table 2: Correlation Coefficients (r) of Linear QSPR Models for Various Properties of 67 Alkanes Using Different Topological Indices

Topological Index	Boiling Point (BP)	Molar Volume (mv)	Molar Refraction (mr)	Heat of Vaporization (hv)	Surface Tension (st)	Melting Point (mp)
Second Zagreb (M2)	-	-	0.807	-	-	0.073
Atom Bond Connectivity (ABC)	0.825	-	-	-	-	0.093
Randi´c (R)	-	-	-	-	-	-
RR(G)	-	-	-	-	-	-

This table presents a selection of correlation coefficients for linear models (P = a + b(TI)) for a dataset of 67 alkanes. It highlights that the predictive power of a topological index can vary significantly depending on the property being modeled[1][3].

Table 3: Performance of QSPR Models for Predicting Normal Boiling Points of 80 Alkanes

Model Descriptors	Coefficient of Determination (R²)
YC, WC, P3	High (Specific value not provided in abstract)

This study utilized novel electro-negativity based topological descriptors (YC, WC) and a path number parameter (P3) to develop high-quality prediction models for the normal boiling points of 80 alkanes[2][5].

Relationship Between Molecular Structure and Properties

The fundamental principle of QSPR is that the physicochemical properties of a molecule are determined by its structure. For branched alkanes, properties like boiling point are influenced by factors such as the length of the carbon chain, the degree of branching, and the overall molecular size.

Figure 2: The relationship between molecular structure, descriptors, and properties.

Comparison of Modeling Methods

Different mathematical methods can be used to build the QSPR model that correlates the molecular descriptors with the property of interest. Common approaches include Multiple Linear Regression (MLR) and Artificial Neural Networks (ANN).

• Multiple Linear Regression (MLR): This method establishes a linear relationship between the dependent variable (property) and one or more independent variables (descriptors). It is a straightforward and interpretable method. Studies have shown that for saturated alkanes, MLR models can achieve high accuracy, with correlation coefficients greater than 0.9[6].

• Artificial Neural Networks (ANN): ANNs are more complex, non-linear models inspired by the structure of the human brain. They can often capture more intricate relationships between descriptors and properties. For the prediction of boiling points and thermodynamic properties of saturated alkanes, Back Propagation Neural Network (BPNN) models have demonstrated excellent performance, with correlation coefficients exceeding 0.99[6].

Figure 3: A comparison of MLR and ANN modeling methods.

Conclusion

QSPR modeling is a powerful tool for predicting the physicochemical properties of branched alkanes, offering a cost-effective and time-efficient alternative to experimental measurements. The choice of molecular descriptors, particularly topological indices, and the modeling method are crucial for developing robust and accurate predictive models. While simpler linear models can provide good correlations for certain properties, more complex methods like artificial neural networks may be necessary to capture the intricate structure-property relationships for others. The continued development of novel and more descriptive molecular indices will further enhance the predictive power of QSPR models in chemical and pharmaceutical research.

References

• 1. malayajournal.org [malayajournal.org]
• 2. Prediction of boiling points of organic compounds by QSPR tools - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. [PDF] A New Topological Index for QSPR of Alkanes | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. QSPR study between the space structure and boiling point, thermodynamic properties of saturated alkanes [jfmd.net.cn]

A Comparative Guide to the Engine Performance of 2,2,3-Trimethylpentane and Alternative Fuels

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the engine performance characteristics of 2,2,3-trimethylpentane against established fuels and fuel additives: isooctane (B107328) (2,2,4-trimethylpentane), ethanol, and methanol. The information is intended for researchers and scientists in the fields of fuel development, combustion science, and automotive engineering. This document summarizes key physicochemical properties and available engine performance data, outlines standardized experimental protocols for fuel evaluation, and visualizes comparative workflows.

Data Presentation: A Comparative Overview

The following tables summarize the key physicochemical and performance characteristics of 2,2,3-trimethylpentane and the selected alternative fuels. It is important to note that direct comparative engine performance data for 2,2,3-trimethylpentane under identical conditions to the other fuels is limited in publicly available literature. The data presented is compiled from various sources and may not be directly comparable due to differing experimental conditions.

Table 1: Physicochemical Properties of Test Fuels

Property	2,2,3-Trimethylpentane	Isooctane (2,2,4-Trimethylpentane)	Ethanol	Methanol
Molecular Formula	C₈H₁₈	C₈H₁₈	C₂H₅OH	CH₃OH
Molecular Weight ( g/mol )	114.23	114.23[1]	46.07	32.04
Boiling Point (°C)	110.1	99.3[1]	78.4	64.7
Density (g/cm³ at 20°C)	~0.7	0.692[1]	0.789	0.792
Heat of Combustion (MJ/kg)	Not available	-47.8[1]	-29.7	-22.7

Table 2: Key Engine Performance Parameters

Parameter	2,2,3-Trimethylpentane	Isooctane (2,2,4-Trimethylpentane)	Ethanol	Methanol
Research Octane Number (RON)	112[2]	100[3]	108.6	107
Motor Octane Number (MON)	Not available	100[3]	89.7	92
Engine Power Output	Data not available	Baseline	Increased with blends up to a certain percentage, then decreases.[4]	Increased with blends up to a certain percentage, then decreases.[5]
Engine Torque	Data not available	Baseline	Increased with blends up to a certain percentage.[4][5]	Increased with blends.[5]
Brake Specific Fuel Consumption (BSFC)	Data not available	Baseline	Generally higher than gasoline.[5]	Generally higher than gasoline.[5]
CO Emissions	Data not available	Baseline	Generally lower than gasoline.[4][6]	Generally lower than gasoline.
HC Emissions	Data not available	Baseline	Generally lower than gasoline.[4][6]	Generally lower than gasoline.
NOx Emissions	Data not available	Baseline	Can increase or decrease depending on conditions.[7]	Can increase or decrease depending on conditions.

Experimental Protocols

To ensure objective and reproducible comparisons of fuel performance, standardized testing protocols are crucial. The following outlines the methodologies for key experiments.

Determination of Octane Number

The Research Octane Number (RON) and Motor Octane Number (MON) are determined using a standardized single-cylinder Cooperative Fuel Research (CFR) engine.

• ASTM D2699: Standard Test Method for Research Octane Number of Spark-Ignition Engine Fuel. This test simulates fuel performance under mild, low-speed driving conditions.

• ASTM D2700: Standard Test Method for Motor Octane Number of Spark-Ignition Engine Fuel. This test evaluates fuel performance under more severe, high-speed and high-load conditions.

Engine Performance and Emissions Testing

Engine power, torque, fuel consumption, and exhaust emissions are evaluated using a stationary engine dynamometer.

• Engine Setup: A representative spark-ignition engine is mounted on a test bed and coupled to a dynamometer. The engine is equipped with sensors to measure speed, load, temperatures, and pressures.

• Fuel System: The engine's fuel system is configured to handle the specific fuel being tested, with precise control over the air-fuel ratio.

• Test Cycle: The engine is operated through a series of predefined speed and load points to simulate various driving conditions. A common standard for this is the SAE J1349: Engine Power Test Code .[8]

• Data Acquisition: Key parameters such as engine speed, torque, fuel flow rate, and exhaust gas composition (CO, HC, NOx) are continuously recorded.

• Calculations:

  • Brake Power (BP): Calculated from the measured torque and engine speed.

  • Brake Specific Fuel Consumption (BSFC): Calculated by dividing the fuel consumption rate by the brake power.

  • Emissions: Measured in grams per kilowatt-hour (g/kWh) or parts per million (ppm).

Mandatory Visualization

The following diagrams illustrate the logical workflow for a comprehensive comparative analysis of the engine fuels.

Caption: Experimental workflow for comparative fuel analysis.

Caption: Logical relationships in fuel performance evaluation.

References

• 1. 2,2,4-Trimethylpentane - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Octane rating - Wikipedia [en.wikipedia.org]
• 4. Comparative Analysis of the Engine Performance and Emissions Characteristics Powered by Various Ethanol–Butanol–Gasoline Blends [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. contractlaboratory.com [contractlaboratory.com]

Statistical analysis of spectroscopic data for isomeric alkanes

A comparative guide to the statistical analysis of spectroscopic data for isomeric alkanes is presented for researchers, scientists, and drug development professionals. This guide objectively compares the performance of various spectroscopic and statistical methods for differentiating alkane isomers, supported by experimental data and detailed protocols.

Introduction

Isomeric alkanes possess the same molecular formula but differ in their structural arrangement. These subtle structural variations can lead to differences in their physicochemical properties, making their individual identification and quantification crucial in various fields, including petroleum analysis, materials science, and drug formulation. Spectroscopic techniques such as Fourier-Transform Infrared (FT-IR), Raman, and Nuclear Magnetic Resonance (NMR) spectroscopy provide rich datasets that, when coupled with multivariate statistical analysis, can effectively differentiate between isomers. This guide provides a comparative overview of these methods.

Spectroscopic Approaches for Alkane Isomer Analysis

The choice of spectroscopic technique depends on the specific structural differences between the isomers.

• Fourier-Transform Infrared (FT-IR) Spectroscopy : FT-IR is sensitive to the vibrational modes of molecules. Isomeric alkanes exhibit subtle differences in their IR spectra, particularly in the "fingerprint region" (below 1500 cm⁻¹), which arises from complex C-C stretching and C-H bending vibrations.[1] These differences, though often minor, can be exploited by statistical methods. For instance, the degree of branching in an alkane chain affects the intensity and position of methyl (CH₃) and methylene (B1212753) (CH₂) rocking and bending vibrations.[2]

• Raman Spectroscopy : Raman spectroscopy also probes the vibrational modes of molecules but is particularly sensitive to non-polar bonds, making it well-suited for analyzing the carbon backbone of alkanes. Isomers can be distinguished based on differences in their skeletal vibrations. Raman spectroscopy is often less susceptible to interference from aqueous media, which can be an advantage in certain applications.

• Nuclear Magnetic Resonance (NMR) Spectroscopy : NMR spectroscopy, particularly ¹H and ¹³C NMR, provides detailed information about the chemical environment of each nucleus in a molecule. Isomers will produce distinct NMR spectra due to differences in chemical shifts and spin-spin coupling constants, reflecting the unique electronic environment of each proton and carbon atom. For example, the number of unique carbon signals in a ¹³C NMR spectrum can often directly distinguish between isomers.

Statistical Analysis Methods

Due to the high similarity in the spectra of isomeric alkanes, visual inspection is often insufficient for differentiation. Chemometric methods are essential for extracting the subtle variations in the data and building classification models.

• Principal Component Analysis (PCA) : PCA is an unsupervised dimensionality reduction technique. It transforms the original high-dimensional spectral data into a smaller set of uncorrelated variables called principal components (PCs). The first few PCs capture the most variance in the data. When applied to spectroscopic data of isomeric alkanes, PCA can reveal clustering of samples based on their isomeric structure, allowing for qualitative differentiation.

• Partial Least Squares-Discriminant Analysis (PLS-DA) : PLS-DA is a supervised classification method that is an extension of PCA. It uses class information (i.e., which spectrum belongs to which isomer) to rotate the principal components to maximize the separation between predefined classes. PLS-DA is generally more effective than PCA for classification tasks, as it is specifically designed to model the relationship between the spectra and the class membership.

Performance Comparison of Statistical Methods

The performance of chemometric models can be evaluated using various metrics, such as accuracy, sensitivity, and specificity. The following table summarizes representative performance data from studies that have used PCA and PLS-DA for the classification of spectroscopic data of complex chemical mixtures, which is analogous to the challenge of differentiating isomeric alkanes.

Statistical Method	Spectroscopic Technique	Sample Type	Accuracy	Sensitivity	Specificity	Reference
PCA-LDA	Raman Spectroscopy	Healthy vs. Cancerous Colon Cells	96%	95%	97%	[3]
PLS-DA	Raman Spectroscopy	Healthy vs. Cancerous Colon Cells	100%	100%	100%	[3]
PLS-DA	Raman Spectroscopy	Methanol-Gasoline Blends	~100%	Not Reported	Not Reported	[4]

Note: This table presents data from studies on complex mixtures to illustrate the comparative performance of PCA-LDA and PLS-DA. While not performed on pure isomeric alkane samples, the results demonstrate the superior classification performance of the supervised PLS-DA method over unsupervised or less directly supervised methods.

Experimental Protocols

Detailed methodologies are crucial for obtaining high-quality, reproducible spectroscopic data for statistical analysis.

FT-IR Spectroscopy Protocol

• Sample Preparation :

  • For liquid alkanes, a small drop of the pure isomer can be placed between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates to create a thin liquid film.

  • Alternatively, a solution of the alkane isomer in a suitable solvent (e.g., carbon tetrachloride, ensuring no overlapping peaks with the analyte) can be prepared and placed in a liquid transmission cell.

• Instrument Parameters :

  • Spectrometer : A Fourier Transform Infrared Spectrometer.

  • Spectral Range : 4000-400 cm⁻¹.

  • Resolution : 4 cm⁻¹.

  • Number of Scans : 32-64 scans are typically co-added to improve the signal-to-noise ratio.

  • Background : A background spectrum of the empty salt plates or the solvent-filled cell should be collected prior to sample analysis.

• Data Acquisition :

  • Collect the background spectrum.

  • Place the prepared sample in the spectrometer's sample compartment.

  • Acquire the sample spectrum.

  • The final spectrum is obtained by ratioing the sample spectrum against the background spectrum.

Raman Spectroscopy Protocol

• Sample Preparation :

  • Liquid alkane isomers can be placed in a glass vial or a quartz cuvette.

• Instrument Parameters :

  • Spectrometer : A Raman spectrometer equipped with a laser source (e.g., 785 nm).

  • Laser Power : Adjust the laser power to be high enough to obtain a good signal but low enough to avoid sample heating or degradation.

  • Integration Time : Typically between 1 to 10 seconds.

  • Number of Accumulations : 5-10 accumulations are averaged to improve the signal-to-noise ratio.

  • Spectral Range : 200-3200 cm⁻¹.

• Data Acquisition :

  • Focus the laser on the sample.

  • Acquire the Raman spectrum.

  • Perform any necessary cosmic ray removal and baseline correction using the instrument's software.

NMR Spectroscopy Protocol

• Sample Preparation :

  • Dissolve approximately 5-10 mg of the alkane isomer in 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃).

  • Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), for chemical shift referencing.

  • Transfer the solution to a 5 mm NMR tube.

• Instrument Parameters :

  • Spectrometer : A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

  • Nuclei : ¹H and ¹³C.

  • ¹H NMR Parameters :

    • Number of scans: 8-16

    • Relaxation delay: 1-2 seconds

  • ¹³C NMR Parameters :

    • Number of scans: 1024 or more (due to the low natural abundance of ¹³C)

    • Relaxation delay: 2-5 seconds

    • Proton decoupling should be applied to obtain singlet peaks for each unique carbon.

• Data Acquisition :

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium (B1214612) signal of the solvent and shim the magnetic field to achieve high homogeneity.

  • Acquire the ¹H and ¹³C NMR spectra.

  • Process the data by applying Fourier transformation, phase correction, and baseline correction.

Data Analysis Workflow and Logical Relationships

The following diagrams illustrate the workflow for the statistical analysis of spectroscopic data and the logical relationships between the concepts discussed.

Caption: Experimental and data analysis workflow.

References

• 1. infrared spectrum of hexane prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of hexane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. Classifying Raman Spectra of Colon Cells by Principal Component Analysis—Linear Discriminant Analysis and Partial Least Squares—Linear Discriminant Analysis Methods [mdpi.com]
• 4. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Safe Disposal of 2,2,3-Trimethylpentane: A Procedural Guide for Laboratory Professionals

The proper disposal of 2,2,3-trimethylpentane, an isomer of octane, is critical for ensuring laboratory safety and environmental protection. Due to its high flammability, potential for human toxicity, and hazardous effects on aquatic ecosystems, this chemical cannot be discarded through conventional waste streams.[1][2] Adherence to strict disposal protocols is mandatory.

This guide provides essential safety information and a step-by-step operational plan for the collection and disposal of 2,2,3-trimethylpentane waste in a research or drug development setting.

Immediate Safety and Hazard Data

2,2,3-Trimethylpentane is classified as a hazardous substance. Understanding its properties is the first step in safe handling and disposal. All personnel must be familiar with the following hazards.

Hazard Category	Hazard Statement	GHS Pictogram
Physical Hazard	H225: Highly flammable liquid and vapor.[1]	🔥
Health Hazards	H304: May be fatal if swallowed and enters airways.[1][3]	⚕️
H315: Causes skin irritation.[1][2]	❗
H336: May cause drowsiness or dizziness.[1][2]	❗
Environmental Hazard	H410: Very toxic to aquatic life with long lasting effects.[1][2]	🌳

This table summarizes the primary hazards. Always consult the full Safety Data Sheet (SDS) before handling the chemical.

Experimental Protocol: Waste Collection and Disposal

This protocol outlines the standard operating procedure for the accumulation and disposal of 2,2,3-trimethylpentane waste.

1. Required Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure the following PPE is worn:

• Eye Protection: Chemical safety goggles or a face shield.[1][4]

• Hand Protection: Nitrile or other chemically resistant gloves.[1][4]

• Body Protection: A flame-retardant lab coat and closed-toe shoes.[3]

• Respiratory Protection: Use only in a well-ventilated area, such as a certified chemical fume hood, to avoid inhaling vapors.[1][5]

2. Step-by-Step Disposal Procedure

Step 1: Waste Segregation

• 2,2,3-trimethylpentane is a non-halogenated organic solvent . It must be collected in a waste container specifically designated for this category.[6]

• Never mix non-halogenated waste with halogenated solvents, acids, bases, or other incompatible chemical waste streams.[7]

Step 2: Container Selection and Preparation

• Select a clean, sealable container approved for flammable liquid waste.[7][8] Glass or metal containers are often preferred.[3][9]

• The container must be clearly labeled as "Hazardous Waste," "Flammable," and "Non-Halogenated Organic Solvents."[7] List "2,2,3-Trimethylpentane" and other compatible solvents as contents.

• Ensure the container is placed in a secondary containment bin to prevent spills.

Step 3: Waste Transfer and Accumulation

• All transfers of waste must be performed inside a chemical fume hood.[8]

• To prevent the buildup of static electricity, which can ignite flammable vapors, ground and bond the waste container and the source container during transfer.[1][10][11]

• Use spark-proof tools and a funnel to pour the waste, minimizing splashing.[5][10]

• Do not fill the container beyond 90% of its capacity to allow for vapor expansion.[12]

• Securely cap the container immediately after adding waste.[7]

Step 4: Temporary Storage

• Store the sealed waste container in a designated, cool, and well-ventilated flame-proof area.[1][3][4]

• The storage location must be away from all sources of ignition, such as heat, sparks, or open flames.[1][13]

• Ensure the container is stored in a locked cabinet or area to prevent unauthorized access.[1][5]

Step 5: Final Disposal

• Once the waste container is full (at 90% capacity), arrange for its collection.

• Disposal must be conducted through your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal contractor.[2][13]

• Under no circumstances should 2,2,3-trimethylpentane or its containers be disposed of in standard trash or poured down the drain. [3][7]

3. Spill Response and Decontamination

In the event of a spill, immediate and safe cleanup is paramount.

• Evacuate and Alert: Alert personnel in the immediate area.

• Remove Ignition Sources: Extinguish all nearby flames, turn off hot plates, and remove any potential sources of sparks.[3][4][13]

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Contain and Absorb: Use a non-combustible absorbent material like vermiculite, sand, or earth to contain and soak up the spill.[4][10][11]

• Collect Waste: Using spark-proof tools, carefully collect the absorbent material and place it into a sealable, labeled container for disposal as hazardous waste.[3][5][10]

• Decontaminate: Clean the spill area thoroughly. Rinse any contaminated labware with a minimal amount of a suitable solvent (e.g., acetone), and collect this rinsate in the appropriate hazardous waste container.

Disposal and Spill Management Workflow

The following diagram illustrates the logical flow for safely managing 2,2,3-trimethylpentane waste and responding to spills.

Caption: Workflow for routine disposal and emergency spill response for 2,2,3-trimethylpentane.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. lobachemie.com [lobachemie.com]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. ICSC 0496 - 2,2,4-TRIMETHYLPENTANE [chemicalsafety.ilo.org]
• 5. echemi.com [echemi.com]
• 6. Disposal of Testing for Alkane/Alkene | UK Science Technician Community [community.preproom.org]
• 7. web.mit.edu [web.mit.edu]
• 8. Disposal of Waste Solvents - NUS Chemistry | NUS Chemistry [chemistry.nus.edu.sg]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. fishersci.com [fishersci.com]
• 11. greenfield.com [greenfield.com]
• 12. ethz.ch [ethz.ch]
• 13. agilent.com [agilent.com]